Isoproturon-didemethyl

• CAS: 56046-17-4

Core Science & Biosynthesis

Isoproturon-didemethyl chemical structure and properties

An In-Depth Technical Guide to Isoproturon-didemethyl: Structure, Properties, and Analysis

Abstract

Isoproturon-didemethyl, a principal metabolite of the widely used phenylurea herbicide Isoproturon, serves as a critical indicator of the environmental degradation and fate of its parent compound. Formed through successive N-demethylation in soil and aquatic systems, its presence and concentration provide vital data for environmental monitoring and ecotoxicological risk assessments. This guide offers a comprehensive technical overview of Isoproturon-didemethyl, detailing its chemical structure, physicochemical properties, metabolic formation pathway, and analytical methodologies for its quantification. We provide field-proven, step-by-step protocols for sample extraction using QuEChERS and subsequent analysis by High-Performance Liquid Chromatography (HPLC), designed for researchers and environmental scientists.

Chemical Identity and Structure

Isoproturon-didemethyl is systematically known as 1-(4-Isopropylphenyl)urea.[1] It is the result of the complete demethylation of the urea nitrogen atoms of Isoproturon.[2] This transformation is a key step in the biological and chemical breakdown of the parent herbicide in the environment.[1]

• IUPAC Name: (4-propan-2-ylphenyl)urea[1]

• Synonyms: Didesmethylisoproturon, 1-(4-Isopropylphenyl)urea[1]

• CAS Number: 56046-17-4[1]

• Molecular Formula: C₁₀H₁₄N₂O[1]

• Molecular Weight: 178.23 g/mol [1]

Caption: 2D Chemical Structure of Isoproturon-didemethyl.

Physicochemical Properties

Comprehensive experimental data for Isoproturon-didemethyl is limited. Therefore, the properties of the parent compound, Isoproturon, are provided below for context and comparison, as its behavior dictates the initial environmental distribution from which the metabolite is formed.

Property	Isoproturon (Parent Compound)	Isoproturon-didemethyl (Metabolite)	Data Source
Molecular Formula	C₁₂H₁₈N₂O	C₁₀H₁₄N₂O	[1][3]
Molar Mass	206.29 g/mol	178.23 g/mol	[1][4]
Physical State	Colourless crystals	-	[3]
Melting Point	155–158 °C	-	[3][4]
Water Solubility	65-72 mg/L (at 20-22 °C)	-	[3][4]
Vapor Pressure	0.003 x 10⁻³ Pa (at 20 °C)	-	[3]
Log P (Octanol-Water)	2.5	-	[5]

Formation and Metabolic Pathway

Isoproturon-didemethyl is not synthesized commercially but is formed in the environment through the degradation of Isoproturon. The primary mechanism is microbial N-demethylation, which occurs sequentially in soil and aquatic environments.[2][3] This process involves the enzymatic removal of the two methyl groups from the terminal nitrogen atom of the urea side chain.

The degradation pathway is a well-established two-step process:

• First Demethylation: Isoproturon is converted to its intermediate metabolite, 3-(4-isopropylphenyl)-1-methylurea, also known as monodemethyl-isoproturon (MD-IPU).[2]

• Second Demethylation: MD-IPU is further demethylated to form 3-(4-isopropylphenyl)urea, which is Isoproturon-didemethyl (DD-IPU).[2][6]

Further degradation of Isoproturon-didemethyl can occur via hydrolysis of the urea group to form 4-isopropylaniline.[1] Additionally, hydroxylation of the isopropyl group has been identified as another metabolic route in soil studies.[6]

Caption: Metabolic degradation pathway of Isoproturon.

Environmental Fate and Toxicological Significance

Isoproturon is mobile in soil and can be detected in surface and groundwater.[3] Its degradation into metabolites like Isoproturon-didemethyl is a key factor in its environmental persistence and overall toxicological profile. While the parent compound has been identified as a potential endocrine disruptor and is classified as a Category 2 carcinogen, its metabolites are generally considered to be less toxic.[2][5][7] Studies have shown that the metabolites of Isoproturon exhibit lower aquatic toxicity than the parent compound itself.[7]

The presence of Isoproturon-didemethyl in an environmental sample confirms that degradation of the parent herbicide is occurring. Monitoring the ratio of the parent compound to its metabolites allows for a more accurate assessment of environmental contamination and the natural attenuation capacity of the ecosystem.

Analytical Methodology for Quantification

The quantification of Isoproturon-didemethyl in complex matrices like soil and water requires robust extraction techniques followed by sensitive instrumental analysis. Methodologies are often adapted from those developed for the parent compound, with High-Performance Liquid Chromatography (HPLC) coupled with UV or mass spectrometry detection being the most common approaches.[3]

Sample Preparation: QuEChERS Protocol for Soil

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined and effective approach for extracting pesticide residues from food and environmental matrices.

Causality Statement: This protocol uses an acetonitrile-based extraction, which efficiently partitions polar to semi-polar analytes like Isoproturon-didemethyl from the sample matrix. The subsequent salting-out step with magnesium sulfate and sodium chloride forces the separation of the aqueous and organic layers, while dispersive solid-phase extraction (d-SPE) with PSA and C18 removes interfering matrix components like organic acids and lipids, respectively, ensuring a cleaner extract for instrumental analysis.

Step-by-Step Protocol:

• Sample Weighing: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Hydration (if necessary): If the soil is dry, add an appropriate amount of deionized water to moisten it, ensuring consistency across samples.

• Extraction: Add 10 mL of acetonitrile to the tube.

• Shaking: Cap the tube tightly and shake vigorously for 1 minute to ensure thorough mixing and extraction of the analyte into the solvent.

• Salting-Out: Add a pre-packaged salt mixture containing 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl). The MgSO₄ absorbs excess water, promoting phase separation.

• Centrifugation: Immediately shake for 1 minute and then centrifuge at 4,000 rpm for 5 minutes.

• d-SPE Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL microcentrifuge tube containing 150 mg of anhydrous MgSO₄, 50 mg of Primary Secondary Amine (PSA) sorbent, and 50 mg of C18 sorbent.

• Final Centrifugation: Vortex the microcentrifuge tube for 30 seconds, then centrifuge at 10,000 rpm for 2 minutes.

• Sample for Analysis: The resulting supernatant is the final extract. Transfer it to an autosampler vial for HPLC analysis.

Instrumental Analysis: HPLC-UV Protocol

Causality Statement: Reversed-phase HPLC is the method of choice. A C18 column is used due to its hydrophobic stationary phase, which effectively retains and separates moderately polar compounds like Isoproturon-didemethyl from other components based on their hydrophobicity. A mobile phase gradient of water and acetonitrile allows for the efficient elution of analytes with varying polarities, ensuring good peak shape and resolution. UV detection is selected as the phenylurea chromophore in the molecule exhibits strong absorbance around 240 nm.

Step-by-Step Protocol:

• Instrument Setup:

  • HPLC System: A standard HPLC system with a binary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Column Temperature: 30 °C.

• Mobile Phase Preparation:

  • Solvent A: Deionized water.

  • Solvent B: Acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 242 nm.

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-15 min: Linear gradient from 30% to 80% B

    • 15-17 min: Hold at 80% B

    • 17-18 min: Return to 30% B

    • 18-25 min: Column re-equilibration at 30% B.

• Calibration: Prepare a series of calibration standards of Isoproturon-didemethyl in acetonitrile (e.g., 0.05, 0.1, 0.5, 1.0, 5.0 µg/mL). Inject these standards to generate a calibration curve.

• Sample Analysis: Inject the prepared sample extracts from the QuEChERS protocol.

• Quantification: Identify the Isoproturon-didemethyl peak based on its retention time compared to the analytical standard. Quantify the concentration using the linear regression equation from the calibration curve.

Caption: General analytical workflow for Isoproturon-didemethyl.

Conclusion

Isoproturon-didemethyl is a fundamentally important molecule for understanding the environmental impact of the herbicide Isoproturon. Its chemical structure, resulting from the complete N-demethylation of the parent compound, makes it a reliable marker for biodegradation. While exhibiting lower toxicity than Isoproturon, its detection and quantification are essential for comprehensive environmental risk assessment. The analytical workflows presented, utilizing modern extraction techniques like QuEChERS and robust instrumental analysis via HPLC, provide the scientific community with reliable methods to monitor the fate of this significant herbicide and its transformation products.

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Isoproturon-didemethyl: A Comprehensive Technical Guide

CAS Number: 56046-17-4[1]

Authored by: A Senior Application Scientist

Introduction

Isoproturon-didemethyl, with the IUPAC name (4-propan-2-ylphenyl)urea, is a primary metabolite of the widely used phenylurea herbicide, Isoproturon.[2] As a significant transformation product found in various environmental matrices, a thorough understanding of its chemical and toxicological properties is paramount for environmental risk assessment and management. This technical guide provides an in-depth analysis of Isoproturon-didemethyl, designed for researchers, scientists, and professionals in drug development and environmental science. The guide delves into its synthesis, physicochemical characteristics, metabolic pathways, analytical methodologies for its detection, and its toxicological profile, offering a holistic view rooted in scientific integrity and practical insights.

Physicochemical Properties

The physicochemical properties of a compound are fundamental to understanding its environmental fate, bioavailability, and potential for toxicological interaction. While extensive experimental data for Isoproturon-didemethyl is not as abundant as for its parent compound, a combination of computed and available experimental data provides a clear profile.

Property	Value	Source
CAS Number	56046-17-4	[1]
IUPAC Name	(4-propan-2-ylphenyl)urea	[2]
Molecular Formula	C₁₀H₁₄N₂O	[2]
Molecular Weight	178.23 g/mol	[2]
Appearance	White solid (based on synthesis of similar ureas)	[3]
Computed LogP	2.3	[2]
Computed Water Solubility	Data not readily available
Computed pKa	Data not readily available

Synthesis of Isoproturon-didemethyl

The synthesis of Isoproturon-didemethyl, or 1-(4-isopropylphenyl)urea, is crucial for producing analytical standards for residue analysis and for conducting toxicological studies. A practical and environmentally conscious method involves the nucleophilic addition of amines to potassium isocyanate in water, avoiding the use of hazardous reagents like phosgene.[3]

Experimental Protocol: Synthesis of 1-(4-isopropylphenyl)urea[3]

• Reaction Setup: In a round-bottom flask, dissolve 4-isopropylaniline (1 equivalent) in water.

• Addition of Isocyanate: To the stirred solution, add potassium isocyanate (1.1 equivalents).

• Reaction Conditions: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the product, 1-(4-isopropylphenyl)urea, typically precipitates out of the aqueous solution.

• Purification: The solid product can be isolated by simple filtration and washed with water to remove any remaining salts. Further purification can be achieved by recrystallization from a suitable solvent if necessary. This method generally yields a product of high purity, avoiding the need for silica gel chromatography.[3]

Characterization Data[3]

• ¹H NMR (300 MHz, DMSO-d₆): δ 8.40 (s, 1H, NH), 7.30 (d, J = 9 Hz, 2H), 7.09 (d, J = 9 Hz, 2H), 5.77 (s, 2H, NH₂), 2.84–2.79 (m, 1H), 1.18 (d, J = 6 Hz, 6H).

• ¹³C NMR (300 MHz, DMSO-d₆): δ 156.53, 141.51, 138.71, 126.73, 118.40.

• APCI MS: (M+1) 179.2, 162, 137.1, 120.1.

Metabolic Pathways and Environmental Fate

Isoproturon-didemethyl is a key metabolite in the degradation of Isoproturon in the environment. The primary metabolic pathway involves the sequential N-demethylation of the parent compound.[4]

Biodegradation of Isoproturon

The microbial degradation of Isoproturon in soil is a critical process influencing its persistence and the formation of its metabolites. The degradation proceeds through two main initial steps: N-demethylation and hydroxylation.

The N-demethylation pathway is a stepwise process:

• Isoproturon is first demethylated to form Isoproturon-monodemethyl (3-(4-isopropylphenyl)-1-methylurea).

• A subsequent demethylation of Isoproturon-monodemethyl yields Isoproturon-didemethyl ((4-propan-2-ylphenyl)urea).[5]

Studies have shown that the initial N-demethylation can be a rate-limiting step in the complete mineralization of Isoproturon.[6] The potential for degradation of the monodemethylated metabolite is often higher than that of the parent compound.[6]

Further degradation of Isoproturon-didemethyl can occur, potentially leading to the formation of 4-isopropylaniline.[2]

Fig. 1: Metabolic pathway of Isoproturon to Isoproturon-didemethyl.

Analytical Methods for Detection and Quantification

Accurate and sensitive analytical methods are essential for monitoring the presence and concentration of Isoproturon-didemethyl in environmental and biological samples. While many methods focus on the parent compound, they can often be adapted for its metabolites.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

HPLC-MS/MS is the preferred method for the determination of Isoproturon and its metabolites due to its high sensitivity and selectivity, which eliminates the need for laborious derivatization steps often required for Gas Chromatography (GC).[7]

• Extraction: For soil samples, extraction is typically performed with a mixture of methanol and water. For water samples, direct loading onto the SPE cartridge may be possible.

• Cartridge Conditioning: A C18 SPE cartridge is conditioned with methanol followed by deionized water.

• Sample Loading: The sample extract (or water sample) is passed through the conditioned SPE cartridge.

• Washing: The cartridge is washed with deionized water to remove interfering polar compounds.

• Elution: Isoproturon-didemethyl and other analytes are eluted from the cartridge with a suitable organic solvent, such as methanol or acetonitrile.

• Concentration and Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen and reconstituted in a mobile phase-compatible solvent for HPLC-MS/MS analysis.

• Column: A reverse-phase column, such as a Lichrospher C18, is commonly used.

• Mobile Phase: A gradient of water and acetonitrile or methanol, often with a modifier like formic acid to improve ionization.

• Ionization: Positive atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI).

• Detection: Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Fig. 2: Analytical workflow for the determination of Isoproturon-didemethyl.

Toxicological Profile

Aquatic Toxicity

Studies have indicated that the metabolites of Isoproturon generally exhibit lower aquatic toxicity than the parent compound.[8] This suggests that the degradation of Isoproturon to Isoproturon-didemethyl may represent a detoxification pathway in aquatic environments.

Mammalian Toxicity

Isoproturon is known to be of low acute oral toxicity in mammals.[4] In rats, Isoproturon is rapidly metabolized, with the major routes being N-demethylation and oxidation, and the metabolites are quickly excreted in the urine.[4] While specific toxicity studies on Isoproturon-didemethyl are limited, the rapid excretion of metabolites suggests a low potential for bioaccumulation. It is important to note that some degradation products of herbicides can be more toxic than the parent compound, although this has not been definitively established for Isoproturon-didemethyl.[9]

Conclusion

Isoproturon-didemethyl is a significant metabolite of the herbicide Isoproturon, formed through N-demethylation in the environment. Its chemical properties, synthesis, and analytical detection methods are well-documented, primarily in the context of its parent compound. While it appears to have lower aquatic toxicity than Isoproturon, a more comprehensive toxicological evaluation of the pure compound would be beneficial for a complete risk assessment. The methodologies and information presented in this guide provide a solid foundation for researchers and scientists working with this important environmental transformation product.

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• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(3), 146-152.
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• World Health Organization. (1993). Isoproturon in Drinking-water. WHO. Retrieved from [Link]

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Isoproturon-didemethyl environmental persistence and mobility

An In-depth Technical Guide to the Environmental Persistence and Mobility of Isoproturon-Didemethyl

Abstract

Isoproturon (IPU), a widely used phenylurea herbicide, undergoes microbial degradation in the environment, leading to the formation of several metabolites. Among these, Isoproturon-didemethyl (DDIPU) is a key transformation product resulting from the successive removal of two methyl groups from the urea side-chain. Understanding the environmental fate of such metabolites is critical, as they may exhibit different persistence, mobility, and toxicity profiles compared to the parent compound. This technical guide provides a comprehensive analysis of the environmental persistence and mobility of Isoproturon-didemethyl, synthesizing data on its formation, physicochemical properties, and behavior in soil and water systems. It further details the standard methodologies and experimental protocols essential for its environmental assessment, offering a critical resource for researchers, environmental scientists, and regulatory professionals.

Introduction: The Significance of Metabolite Assessment

The environmental risk assessment of pesticides has historically focused on the active ingredient. However, it is now widely recognized that the transformation products, or metabolites, can be of equal or even greater concern. The herbicide Isoproturon, 3-(4-isopropylphenyl)-1,1-dimethylurea, is extensively used for controlling weeds in cereal crops[1]. In the environment, it is subject to degradation, primarily through microbial action, which alters its chemical structure and, consequently, its environmental behavior[2].

The N-demethylation pathway is a major route for isoproturon degradation, producing monodemethyl-isoproturon (MDIPU) and subsequently didemethyl-isoproturon (DDIPU)[2][3]. These metabolites can possess higher polarity and water solubility, potentially leading to increased mobility and a greater risk of contaminating ground and surface waters. This guide focuses specifically on DDIPU, examining the factors that govern its persistence and transport in the environment.

Formation: The Degradation Pathway to Isoproturon-Didemethyl

The primary mechanism for the formation of Isoproturon-didemethyl in the environment is microbial N-demethylation. This is a stepwise process where soil microorganisms, such as Sphingomonas sp., enzymatically remove the two methyl groups from the terminal nitrogen atom of the isoproturon molecule[3].

The degradation sequence is as follows:

• Isoproturon (IPU): The parent herbicide molecule.

• Monodemethyl-isoproturon (MDIPU): The first demethylation step results in the removal of one methyl group.

• Didemethyl-isoproturon (DDIPU): The second demethylation step removes the remaining methyl group, yielding DDIPU[2][4].

This process is often accompanied by other reactions, such as hydroxylation of the isopropyl side chain[1][4].

Caption: Primary degradation pathway of Isoproturon via N-demethylation.

Physicochemical Properties: A Comparison

The environmental behavior of a chemical is fundamentally governed by its physicochemical properties. The transformation from isoproturon to DDIPU involves the loss of two methyl groups (a combined mass of ~30 g/mol ), which significantly increases the molecule's polarity. While extensive experimental data for DDIPU is limited, we can infer its properties based on this structural change in comparison to its well-studied parent compound.

Property	Isoproturon (Parent)	Isoproturon-Didemethyl (Metabolite)	Implication for Environmental Fate
Molecular Formula	C₁₂H₁₈N₂O	C₁₀H₁₄N₂O[5]	Lower molecular weight.
Molar Mass	206.29 g/mol [6]	178.23 g/mol [5]	Influences diffusion and transport rates.
Water Solubility	65 - 72 mg/L (at 20-22 °C)[1][2][6]	Higher (Inferred)	Increased polarity from the loss of two methyl groups suggests significantly higher water solubility, enhancing its potential for aqueous transport.
Log Kₒw (Octanol-Water Partition Coeff.)	2.5 - 2.87[7][8]	Lower (Computed XLogP3 = 2.3) [5]	A lower Kₒw indicates a more hydrophilic nature, resulting in weaker partitioning to organic matter in soil and sediment.
Vapor Pressure	3.3 x 10⁻⁶ Pa (at 20 °C)[6]	Lower (Inferred)	Generally, higher polarity and lower molecular weight can lead to lower vapor pressure; volatilization is expected to be negligible for both.
Soil Sorption Coeff. (Kₒc)	~126 mL/g[7]	Lower (Inferred)	The increased polarity and water solubility strongly suggest a lower affinity for soil organic carbon, leading to weaker sorption.

Environmental Persistence

Persistence, often quantified as a half-life (DT₅₀), is a measure of the time it takes for 50% of a compound to degrade in a specific environmental compartment.

• Isoproturon: The parent compound is moderately persistent. In soil, its field half-life is approximately 40 days in temperate climates[1][2]. In aquatic systems, the half-life is reported to be around 30 days[1][9].

• Isoproturon-Didemethyl (DDIPU): Specific DT₅₀ values for DDIPU are not well-documented in publicly available literature. As a metabolite, its concentration in the environment is a function of both its formation rate from MDIPU and its own degradation rate. The presence of the urea linkage suggests it remains susceptible to further microbial hydrolysis, eventually leading to the formation of 4-isopropylaniline. However, without quantitative data, a definitive statement on its persistence is challenging. Its detection in environmental samples indicates that its degradation rate is not instantaneous.

Environmental Mobility

The mobility of a pesticide or its metabolite determines its potential to move from the point of application into other environmental compartments, particularly groundwater. Mobility is primarily controlled by the compound's affinity for soil particles versus its preference for the soil-water phase.

Soil Sorption and Desorption

Sorption is the process by which a chemical binds to soil particles. It is the single most important factor affecting a compound's movement in soil. This property is quantified using the soil-solid solution partition coefficient (K_d_), which is often normalized to the organic carbon content of the soil to yield the organic carbon-water partition coefficient (Kₒc)[10].

• Isoproturon: With a Kₒc value of approximately 126 mL/g, isoproturon is classified as having moderate mobility [7]. Its sorption is directly related to the soil's organic carbon content; soils with low organic matter exhibit higher leaching potential[11][12].

• Isoproturon-Didemethyl (DDIPU): As inferred from its physicochemical properties (higher polarity, lower Kₒw), DDIPU is expected to have a significantly lower Kₒc value than its parent compound. This weaker sorption to soil particles means that a larger fraction of DDIPU will reside in the soil solution, making it more mobile and prone to leaching . Studies on other polar metabolites of isoproturon have shown them to be more mobile than the parent, a characteristic highly likely to be shared by DDIPU.

Leaching Potential

Leaching is the downward movement of a substance through the soil profile with percolating water. The potential for a compound to leach to groundwater is a function of both its persistence and its mobility.

A common screening tool for assessing this risk is the Groundwater Ubiquity Score (GUS) , calculated as:

GUS = log₁₀(DT₅₀) x (4 - log₁₀(Kₒc))

Compounds with a GUS score > 2.8 are considered to have a high leaching potential, while those with a score < 1.8 are considered to have a low potential[13].

• Isoproturon: Using a DT₅₀ of 40 days and a Kₒc of 126: GUS = log₁₀(40) x (4 - log₁₀(126)) = 1.60 x (4 - 2.10) = 3.04 This score correctly classifies isoproturon as a leacher , which is consistent with its detection in groundwater[1].

• Isoproturon-Didemethyl (DDIPU): While we lack precise DT₅₀ and Kₒc values for DDIPU, we can predict its leaching potential. Assuming a similar or slightly lower persistence (DT₅₀) but a significantly lower Kₒc, the GUS score for DDIPU is almost certain to be higher than that of isoproturon . This indicates that DDIPU poses an even greater intrinsic risk of leaching to groundwater than the parent herbicide.

Methodologies for Environmental Assessment

To empirically determine the persistence and mobility of DDIPU, standardized laboratory and field experiments are required.

Experimental Protocol: Soil Sorption Coefficient (Batch Equilibrium Method)

This protocol, based on OECD Guideline 106, is the standard for determining the adsorption/desorption characteristics of a chemical in soil.

Objective: To determine the K_d_ and Kₒc of Isoproturon-didemethyl in various soil types.

Methodology:

• Soil Preparation: Select, air-dry, and sieve (2 mm) at least three different soil types with varying organic carbon content and pH. Characterize each soil for texture, pH, and organic carbon content.

• Solution Preparation: Prepare a stock solution of DDIPU in 0.01 M CaCl₂. Create a series of dilutions from this stock. The CaCl₂ solution mimics the ionic strength of natural soil water.

• Equilibration (Adsorption Phase):

  • Add a known mass of soil (e.g., 2 g) to a series of centrifuge tubes.

  • Add a known volume (e.g., 10 mL) of each DDIPU dilution to the tubes.

  • Include soil-free blanks (for stability) and DDIPU-free blanks (for soil interference).

  • Shake the tubes on a mechanical shaker at a constant temperature (e.g., 20-25°C) for a predetermined equilibration time (e.g., 24 hours).

• Phase Separation: Centrifuge the tubes at high speed until a clear supernatant is obtained.

• Analysis: Carefully remove an aliquot of the supernatant and analyze the concentration of DDIPU using a suitable analytical method (e.g., LC-MS/MS).

• Calculation:

  • The amount of DDIPU adsorbed to the soil is calculated by the difference between the initial and equilibrium concentrations in the solution.

  • The soil concentration (C_s_) and water concentration (C_w_) are plotted, and the slope of the linear isotherm gives the K_d_ value.

  • The Kₒc is calculated: Kₒc = (K_d_ / % Organic Carbon) x 100[10].

Caption: Workflow for determining soil sorption coefficient (Kd/Koc).

Experimental Protocol: Analytical Quantification

Accurate quantification of DDIPU at trace levels in complex environmental matrices like soil and water is crucial. High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this application due to its high sensitivity and selectivity.

Objective: To quantify Isoproturon-didemethyl in soil and water extracts.

Methodology:

• Sample Extraction:

  • Water: Solid-Phase Extraction (SPE) is commonly used. The water sample is passed through a C18 cartridge, which retains DDIPU. The cartridge is then eluted with a small volume of an organic solvent (e.g., methanol or acetonitrile).

  • Soil: A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction is highly effective[14]. Soil is extracted with acetonitrile, followed by the addition of salts (e.g., MgSO₄, NaCl) to induce phase separation. The organic layer is collected.

• Extract Cleanup: The initial extract may be further cleaned using dispersive SPE (d-SPE) with sorbents like PSA (primary secondary amine) to remove interferences.

• Instrumental Analysis (LC-MS/MS):

  • Chromatography: The cleaned extract is injected into an HPLC system equipped with a reverse-phase column (e.g., C18). A gradient elution with a mobile phase of water and acetonitrile (both typically containing a modifier like formic acid) is used to separate DDIPU from other compounds.

  • Mass Spectrometry: The eluent from the HPLC is directed to a tandem mass spectrometer. The instrument is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for DDIPU are monitored, providing highly selective and sensitive quantification.

• Quantification: A calibration curve is generated using certified analytical standards of DDIPU. The concentration in the sample is determined by comparing its response to the calibration curve.

Conclusion

Isoproturon-didemethyl is a key metabolite in the environmental degradation of the herbicide isoproturon. The structural transformation from the parent compound—specifically the loss of two methyl groups—fundamentally alters its physicochemical properties, leading to increased polarity and water solubility.

This guide establishes, through direct data on the parent compound and logical inference for the metabolite, that Isoproturon-didemethyl possesses a lower affinity for soil organic matter and consequently a higher mobility and leaching potential than isoproturon. This elevates its risk of transport to non-target areas, including surface and groundwater resources. While specific data on its environmental persistence (DT₅₀) remains scarce, its detection confirms it is not a transient species.

Therefore, a comprehensive environmental risk assessment for isoproturon must include the evaluation and monitoring of Isoproturon-didemethyl. The use of robust analytical methods like LC-MS/MS and standardized protocols for assessing mobility are essential to accurately characterize its environmental fate and ensure the protection of water resources.

References

• World Health Organization. (n.d.).
• La Cecilia, D., & Maffia, M. (2020). Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market.
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• ScienceDirect. (2014). Degradation of the herbicide isoproturon by a photocatalytic process. [Link]

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• Agilent. (2016). HPLC ANALYSIS OF ISOPROTURON IN WATER USING ONLINE SAMPLE ENRICHMENT. [Link]

• ECETOC. (n.d.). Adsorption-desorption distribution (Kd) and organic carbon-water partition (KOC) coefficients. [Link]

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An In-depth Technical Guide to the Toxicological Profile of Isoproturon-didemethyl

Prepared for: Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Executive Summary

Isoproturon, a phenylurea herbicide, has been extensively used in agriculture for the control of broadleaf weeds and grasses.[1] Its environmental and biological fate, however, has raised significant concerns, leading to restrictions on its use in several regions.[2][3] This guide provides a comprehensive toxicological profile of Isoproturon-didemethyl (DDIPU), a principal metabolite of Isoproturon. While much of the existing toxicological data pertains to the parent compound, understanding the metabolic pathway and the known effects of Isoproturon is crucial for inferring the potential toxicological impact of its metabolites. This document synthesizes available data on the metabolism, mechanism of action, and toxic endpoints of Isoproturon and its derivatives, offering a foundational resource for researchers in toxicology and environmental science.

Introduction to Isoproturon and its Metabolic Degradation

Isoproturon (IPU) is a selective, systemic herbicide belonging to the substituted urea class.[4] Its primary mode of action in plants is the inhibition of photosynthesis by disrupting the electron transport chain in chloroplasts.[4][5] In the environment and within biological systems, Isoproturon undergoes degradation through various processes, including hydrolysis, photodegradation, and microbial biodegradation.[2][3] A key metabolic pathway is the sequential demethylation of the urea nitrogen.[2][6] This process first leads to the formation of monodemethyl-isoproturon (MDIPU) and subsequently to didemethyl-isoproturon (DDIPU).[2]

Caption: Metabolic degradation pathway of Isoproturon.

Physicochemical Properties of Isoproturon

A comprehensive understanding of the toxicological profile of Isoproturon and its metabolites necessitates a review of their fundamental physicochemical properties.

Property	Value	Source
Chemical Formula	C12H18N2O	[6]
Physical State	Colorless crystals	[6]
Melting Point	155-156 °C	[6]
Vapor Pressure	0.003 x 10-3 Pa at 20 °C	[6]
Water Solubility	65-72 mg/L at 20-22 °C	[2][6]
Half-life in Water	~30 days (pH 7)	[6]
Half-life in Soil	~15-40 days	[2][6]

Toxicological Profile of the Parent Compound: Isoproturon

The toxicological data for Isoproturon provides a critical framework for assessing the potential risks associated with its metabolite, Isoproturon-didemethyl.

Mechanism of Action

In non-target organisms, the primary mechanism of toxicity for Isoproturon is not as well-defined as its herbicidal action. However, studies have indicated that it can induce oxidative stress.[3] In aquatic plants and algae, it inhibits photosynthesis by interfering with the electron flux in photosystem II, leading to the generation of toxic oxidants that damage cellular components.[5]

Acute Toxicity

Isoproturon exhibits low acute oral toxicity in mammals.[6]

Species	Route	LD50 Value
Rodent - rat	Oral	1826 mg/kg

Source:[7]

It has not been found to cause skin or eye irritation, nor sensitization after repeated dermal exposure.[6]

Chronic Toxicity and Organ-Specific Effects

Long-term exposure to Isoproturon has been shown to affect specific organs:

• Liver: Studies in rats and dogs have demonstrated a dose-dependent increase in liver weight, proliferation of the smooth endoplasmic reticulum in hepatocytes, and induction of hepatic enzymes.[6]

• Blood: Reversible hemolytic anemia and the formation of Heinz bodies have been observed at higher doses in both rats and dogs.[6]

Genotoxicity

There is evidence to suggest that Isoproturon has genotoxic potential. Studies on fish have revealed that exposure can lead to:

• DNA Damage: Significant DNA strand breaks have been observed using the comet assay.[1]

• Chromosomal Abnormalities: An increased frequency of micronuclei indicates chromosomal damage and genetic instability.[1]

These genotoxic effects raise concerns about the potential for long-term impacts on the genetic integrity of exposed populations.[1]

Carcinogenicity

Isoproturon has been classified as a "Category 2 - carcinogen," suggesting it is a suspected human carcinogen.[2][3]

Reproductive and Developmental Toxicity: Endocrine Disruption

Significant concerns have been raised about Isoproturon's potential as an endocrine disruptor.[2][8] Studies on reproductive toxicity in mammals have indicated that Isoproturon could alter the endocrine system.[2][3] This has led to its classification as a suspected "Category 2 - reproductive toxicant".[2][3] Its potential to interfere with the hormonal system could lead to reproductive problems, infertility, and fetal malformations.[2]

Ecotoxicity

Isoproturon poses a significant long-term risk to birds, wild mammals, and aquatic organisms.[2][3] Aquatic ecosystems are particularly vulnerable due to agricultural runoff.[1] Algae and aquatic plants are the most sensitive organisms due to Isoproturon's mode of action as a photosynthesis inhibitor.[5]

Toxicological Profile of Isoproturon-didemethyl (DDIPU)

Direct and comprehensive toxicological data specifically for Isoproturon-didemethyl is limited in the available literature. However, some key points can be inferred:

• Formation: DDIPU is a confirmed environmental transformation product of both Isoproturon and its intermediate metabolite, monodemethyl-isoproturon.[9]

• Comparative Toxicity: Some research suggests that the metabolites of Isoproturon exhibit lower aquatic toxicity than the parent compound.[5] However, other studies have indicated that some metabolites can be more toxic than the parent compound. For instance, the aniline metabolite, 4-isopropylaniline (4-IA), is reportedly more toxic than Isoproturon itself.[3]

Given the scarcity of direct data, a precautionary approach is warranted. The toxicological assessment of DDIPU should consider the known hazards of the parent compound, including its potential for genotoxicity, carcinogenicity, and endocrine disruption. Further research is critically needed to fully characterize the toxicological profile of Isoproturon-didemethyl.

Analytical Methodologies for Detection

The detection and quantification of Isoproturon and its metabolites in environmental and biological samples are crucial for exposure assessment. A common and effective analytical method is reverse-phase high-performance liquid chromatography (HPLC) coupled with ultraviolet (UV) or electrochemical detection.[6]

Caption: General workflow for the analysis of Isoproturon and its metabolites.

Experimental Protocol: Comet Assay for Genotoxicity Assessment

The following is a generalized protocol for the comet assay (single-cell gel electrophoresis) to assess DNA damage, a key indicator of genotoxicity.

• Cell Preparation:

  • Isolate single cells from the target tissue or organism exposed to Isoproturon-didemethyl.

  • Maintain cell viability by keeping the cells on ice.

  • Adjust the cell suspension to a concentration of 1 x 10^5 cells/mL in a suitable buffer.

• Slide Preparation:

  • Pre-coat microscope slides with a layer of 1% normal melting point agarose and allow it to solidify.

  • Mix the cell suspension with 0.5% low melting point agarose at 37°C.

  • Pipette this mixture onto the pre-coated slide, cover with a coverslip, and allow it to solidify on ice.

• Cell Lysis:

  • Remove the coverslips and immerse the slides in a cold, freshly prepared lysis solution (containing high salt and detergents) for at least 1 hour at 4°C. This step removes cell membranes and histones, leaving behind the nucleoid.

• DNA Unwinding:

  • Transfer the slides to an electrophoresis tank filled with a cold, alkaline electrophoresis buffer (pH > 13).

  • Allow the DNA to unwind for 20-40 minutes in the dark.

• Electrophoresis:

  • Perform electrophoresis at a low voltage (e.g., 25V) and a specific current (e.g., 300 mA) for 20-30 minutes. The damaged DNA fragments will migrate towards the anode, forming a "comet tail."

• Neutralization and Staining:

  • Gently rinse the slides with a neutralization buffer.

  • Stain the DNA with a fluorescent dye (e.g., ethidium bromide or SYBR Green).

• Visualization and Analysis:

  • Visualize the slides using a fluorescence microscope.

  • Capture images and analyze them using specialized software to quantify the extent of DNA damage (e.g., by measuring the tail length and the percentage of DNA in the tail).

Conclusion and Future Directions

The toxicological profile of Isoproturon-didemethyl is intrinsically linked to that of its parent compound, Isoproturon. While Isoproturon itself is recognized as a substance of concern due to its potential for carcinogenicity, genotoxicity, and endocrine disruption, there is a significant knowledge gap regarding the specific toxicological properties of its didemethylated metabolite. The available information suggests that while some metabolites may be less toxic than the parent compound, others could be more hazardous.

For a comprehensive risk assessment, it is imperative that future research focuses on elucidating the specific toxicological profile of Isoproturon-didemethyl. This should include studies on its acute and chronic toxicity, genotoxicity, carcinogenicity, and potential for endocrine disruption. Such data will be invaluable for regulatory agencies, environmental scientists, and public health professionals in understanding and mitigating the risks associated with the environmental presence of Isoproturon and its degradation products.

References

• Title: Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market Source: Canadian Center of Science and Education URL
• Title: Didesmethylisoproturon | C10H14N2O | CID 185831 Source: PubChem - NIH URL
• Title: Understanding Isoproturon: Herbicide Class, Mode of Action, and Application Source: YouTube URL
• Title: Pesticide-Induced Diseases: Endocrine Disruption Source: IntechOpen URL
• Title: A review on evaluation of the toxicological impact of Isoproturon herbicide on fish Source: International Journal of Entomology Research URL
• Title: Isoproturon | CAS#:34123-59-6 Source: Chemsrc URL
• Source: World Health Organization (WHO)
• Title: Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market Source: ResearchGate URL
• Title: Isoproturon Source: CIRCABC URL

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An In-depth Technical Guide to Isoproturon-didemethyl as a Biomarker of Isoproturon Degradation

This guide provides a comprehensive technical overview for researchers, environmental scientists, and professionals in drug development on the principles and methodologies for utilizing Isoproturon-didemethyl as a key biomarker for the degradation of the phenylurea herbicide, Isoproturon.

Introduction: The Environmental Significance of Isoproturon and Its Degradation

Isoproturon (IPU), chemically known as 3-(4-isopropylphenyl)-1,1-dimethylurea, is a selective, systemic herbicide extensively used in agriculture to control annual grasses and broad-leaved weeds, particularly in cereal crops.[1] Its widespread application, however, has led to concerns regarding its environmental fate and potential contamination of soil and water resources.[2] Isoproturon is known to be mobile in soil and has been detected in both surface and groundwater.[1] The degradation of Isoproturon in the environment is a critical process that dictates its persistence and potential for long-term ecological impact. This degradation is predominantly a microbial process, leading to the formation of several metabolites.[1][3] Understanding these degradation pathways is paramount for assessing the environmental risk associated with Isoproturon use and for developing effective bioremediation strategies.

The Degradation Pathway of Isoproturon: Formation of Isoproturon-didemethyl

The primary route of Isoproturon biodegradation involves the sequential demethylation of the terminal nitrogen atom of the urea group. This process is primarily mediated by soil microorganisms.[1][3] The degradation cascade begins with the removal of one methyl group, yielding monodemethyl-isoproturon (MDIPU). MDIPU is a major and frequently detected metabolite in environmental samples.[3] Subsequent demethylation of MDIPU results in the formation of Isoproturon-didemethyl (DDIPU), also known as 3-(4-isopropylphenyl)urea. Further degradation of DDIPU can occur through hydrolysis of the urea side chain to form 4-isopropylaniline.

The enzymatic machinery responsible for this N-demethylation in microorganisms is a subject of ongoing research, with studies pointing towards the involvement of hydrolase enzymes.[3] For instance, a phenylurea hydrolase encoded by the puhA gene has been identified in some bacteria, which is capable of cleaving the urea side chain.[3]

Diagram of the Isoproturon Degradation Pathway

Caption: The microbial degradation pathway of Isoproturon to Isoproturon-didemethyl.

Isoproturon-didemethyl as a Biomarker: Rationale and Application

A biomarker, in the context of environmental science, is a measurable indicator of the exposure of an organism to a chemical or the effects of that exposure.[4] The presence and concentration of Isoproturon-didemethyl (DDIPU) in environmental matrices serve as a reliable biomarker for the active degradation of the parent Isoproturon compound.

Rationale for Use

The primary rationale for using DDIPU as a biomarker lies in its specificity to the degradation process. Its detection provides direct evidence that Isoproturon is not only present but is also undergoing microbial transformation. This is a crucial distinction from simply measuring the disappearance of the parent compound, which could be due to other processes like leaching, runoff, or strong sorption to soil particles.

Advantages and Limitations

Advantages	Limitations
Direct Evidence of Biodegradation: Indicates active microbial breakdown of Isoproturon.	Transient Nature: DDIPU itself is subject to further degradation, so its concentration may not directly correlate with the total amount of Isoproturon degraded over a long period.
Improved Risk Assessment: Helps in more accurately assessing the natural attenuation potential of a contaminated site.	Analytical Challenges: Requires sensitive analytical methods for detection, especially at low environmental concentrations.
Monitoring Bioremediation Efficacy: Can be used to monitor the effectiveness of bioremediation strategies aimed at enhancing Isoproturon degradation.	Matrix Effects: The presence of other compounds in complex environmental samples can interfere with the analysis of DDIPU.

Analytical Methodologies for the Quantification of Isoproturon and Its Metabolites

The accurate quantification of Isoproturon and its degradation products, including Isoproturon-didemethyl, necessitates robust and sensitive analytical techniques. High-Performance Liquid Chromatography (HPLC) coupled with various detectors, particularly tandem mass spectrometry (MS/MS), is the method of choice for this purpose.

Sample Preparation: The Critical First Step

The choice of sample preparation technique is crucial and depends on the matrix being analyzed (e.g., soil or water).

SPE is a widely used technique for the extraction and pre-concentration of pesticides and their metabolites from aqueous samples.

Experimental Protocol: SPE for Water Samples

• Cartridge Selection: Utilize a C18 SPE cartridge (e.g., 500 mg, 6 mL).

• Cartridge Conditioning: Condition the cartridge sequentially with 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Pass the water sample (e.g., 500 mL, filtered) through the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any polar interferences.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

• Elution: Elute the retained analytes with 5-10 mL of a suitable organic solvent, such as methanol or acetonitrile.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small, known volume (e.g., 1 mL) of the initial mobile phase for HPLC analysis.

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined and effective approach for the extraction of pesticide residues from solid matrices like soil.[5][6]

Experimental Protocol: QuEChERS for Soil Samples

• Sample Homogenization: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Hydration (for dry soils): If the soil is dry, add a specific volume of water (e.g., 8 mL) and vortex to create a slurry.[6]

• Extraction: Add 10 mL of acetonitrile to the tube.

• Salting-Out: Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate) to induce phase separation.

• Shaking and Centrifugation: Shake the tube vigorously for 1 minute and then centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive SPE (dSPE) Cleanup: Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a dSPE tube containing a cleanup sorbent (e.g., 900 mg MgSO₄, 150 mg PSA, and 150 mg C18).

• Vortexing and Centrifugation: Vortex the dSPE tube for 30 seconds and centrifuge at ≥3000 rpm for 5 minutes.

• Final Extract: The resulting supernatant is the final extract, which can be directly injected into the LC-MS/MS system or further diluted if necessary.

HPLC-MS/MS Analysis

LC-MS/MS provides the high sensitivity and selectivity required for the trace-level quantification of Isoproturon and its metabolites in complex environmental matrices.

Experimental Protocol: HPLC-MS/MS Analysis

• Chromatographic Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is commonly used.

• Mobile Phase: A gradient elution with a binary mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile or methanol with 0.1% formic acid (B) is typical.

• Gradient Program: A representative gradient could be: 0-1 min (5% B), 1-8 min (linear gradient to 95% B), 8-10 min (hold at 95% B), followed by re-equilibration to initial conditions.

• Flow Rate: A flow rate of 0.2-0.4 mL/min is generally employed.

• Injection Volume: Typically 5-20 µL.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode is preferred.

• MS/MS Transitions: The instrument is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for each analyte are monitored for quantification and confirmation.

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quantifier) (m/z)	Product Ion 2 (Qualifier) (m/z)
Isoproturon	207.1	72.1	165.1
Monodemethyl-isoproturon (MDIPU)	193.1	58.1	151.1
Isoproturon-didemethyl (DDIPU)	179.1	135.1	91.1

Diagram of the Analytical Workflow

Caption: A generalized workflow for the analysis of Isoproturon and its metabolites.

Physicochemical Properties of Isoproturon and Its Demethylated Metabolites

Understanding the physicochemical properties of Isoproturon and its metabolites is essential for predicting their environmental behavior and for optimizing analytical methods.

Property	Isoproturon	Monodemethyl-isoproturon (MDIPU)	Isoproturon-didemethyl (DDIPU)
Chemical Formula	C₁₂H₁₈N₂O	C₁₁H₁₆N₂O	C₁₀H₁₄N₂O
Molecular Weight ( g/mol )	206.28[7]	192.26	178.23
Water Solubility (mg/L at 20°C)	70.2[8]	More polar than Isoproturon	More polar than MDIPU
Log Kow (Octanol-Water Partition Coefficient)	2.5[8]	Lower than Isoproturon	Lower than MDIPU
Vapor Pressure (mPa at 20°C)	5.50 x 10⁻³[8]	Lower than Isoproturon	Lower than MDIPU
Melting Point (°C)	157.3[8]	Data not readily available	Data not readily available

Conclusion and Future Perspectives

The use of Isoproturon-didemethyl as a biomarker provides a more nuanced understanding of the environmental fate of Isoproturon. By moving beyond simple measurements of the parent compound, researchers can gain valuable insights into the active biodegradation processes occurring in soil and water. The analytical workflows detailed in this guide, centered around robust sample preparation and sensitive LC-MS/MS detection, provide a solid foundation for accurate and reliable quantification of Isoproturon and its key metabolites.

Future research should focus on further elucidating the specific microbial communities and enzymatic pathways responsible for Isoproturon degradation under various environmental conditions. Additionally, the development of certified reference materials for Isoproturon metabolites would greatly enhance the quality and comparability of analytical data across different laboratories. As analytical instrumentation continues to improve in sensitivity and resolution, it will become possible to detect these biomarkers at even lower concentrations, providing a more detailed picture of the environmental transformation of this widely used herbicide.

References

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• AERU. (n.d.). Isoproturon (Ref: HOE 16410). University of Hertfordshire. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 36679, Isoproturon. [Link]

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• López-García, E., et al. (2014). Stability of isoproturon, bentazone, terbuthylazine and alachlor in natural groundwater, surface water and soil water samples stored under laboratory conditions. International Journal of Environmental Analytical Chemistry, 94(1), 89-102. [Link]

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• El-Fantroussi, S., et al. (2001). Effect of Phenylurea Herbicides on Soil Microbial Communities Estimated by Analysis of 16S rRNA Gene Fingerprints and Community-Level Physiological Profiles. Applied and Environmental Microbiology, 67(10), 4765–4772. [Link]

• Muhammad, M., et al. (2019). Determination of Isoproturon in Environmental Samples using the QuEChERS Extraction-Spectrofluorimetric Method. Environmental Toxicology and Chemistry, 38(12), 2614-2620. [Link]

• Liu, F., Bischoff, G., Pestemer, W., Xu, W., & Kofoet, A. (2006). Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS. Chromatographia, 63(5-6), 249-257. [Link]

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Microbial Degradation of Isoproturon: A Technical Guide to the Didemethylation Pathway

This in-depth technical guide provides a comprehensive overview of the microbial degradation of the phenylurea herbicide Isoproturon (IPU), with a specific focus on the metabolic transformation to its didemethylated form, Isoproturon-didemethyl. This document is intended for researchers, scientists, and professionals in drug development and environmental science who are engaged in the study of xenobiotic metabolism and bioremediation.

Introduction: The Environmental Fate of Isoproturon

Isoproturon, chemically known as 3-(4-isopropylphenyl)-1,1-dimethylurea, is a selective and systemic herbicide that has been extensively used for the control of annual grasses and broad-leaved weeds in cereal crops.[1][2] Its widespread application has led to concerns regarding its persistence in soil and water environments, with detections in both surface and groundwater.[1][3] The environmental fate of Isoproturon is predominantly governed by microbial degradation, a process that can lead to its complete mineralization or the formation of various metabolites.[4] Understanding the microbial pathways for Isoproturon degradation is paramount for assessing its environmental risk and developing effective bioremediation strategies.

The primary degradation pathway for Isoproturon in microbial systems involves a stepwise N-demethylation of the terminal urea nitrogen.[5][6][7] This process is a critical detoxification step, as it alters the herbicidal activity and the overall toxicity of the parent compound. This guide will focus on the key transformation from Isoproturon to Isoproturon-didemethyl, a significant metabolite in this degradation cascade.[5][6]

The Microbial Players: Isolates and Consortia

A variety of microorganisms, primarily bacteria, have been identified with the capability to degrade Isoproturon. These organisms are often isolated from agricultural soils with a history of herbicide application, indicating an adaptive response of the soil microbiome.[8][9]

Several bacterial genera have demonstrated the ability to metabolize Isoproturon, including:

• Sphingomonas : Strains of Sphingomonas have been shown to mineralize Isoproturon, utilizing it as a source of carbon, nitrogen, and energy.[10]

• Arthrobacter : Arthrobacter species have been isolated from Isoproturon-treated soils and have shown degradation capabilities.[9][11]

• Pseudomonas : Certain Pseudomonas strains can metabolize Isoproturon, contributing to its breakdown in the environment.[11][12]

• Acinetobacter : Acinetobacter baumannii is another bacterial species implicated in the degradation of Isoproturon.[11][13]

• Bacillus : Some Bacillus species, such as Bacillus sphaericus and Bacillus pumilus, have been identified as Isoproturon degraders.[14][15]

• Rhodococcus : Rhodococcus erythropolis has also been noted for its potential in degrading xenobiotic compounds, including herbicides.[16][17][18][19]

It is important to note that in many environmental settings, the degradation of Isoproturon is not the result of a single microbial species but rather the synergistic action of a microbial consortium.[14] Mixed bacterial cultures have been shown to completely degrade Isoproturon, often more efficiently than pure cultures.[11][13][20]

The Metabolic Pathway: From Isoproturon to Isoproturon-didemethyl

The microbial degradation of Isoproturon to Isoproturon-didemethyl proceeds through a sequential N-demethylation process. This pathway involves two key steps, catalyzed by specific microbial enzymes.

Step 1: Monodemethylation

The initial and rate-limiting step is the removal of one of the two methyl groups from the terminal nitrogen atom of the urea side chain. This reaction is catalyzed by an N-demethylase enzyme, resulting in the formation of the primary metabolite, 3-(4-isopropylphenyl)-1-methylurea, commonly known as monodemethyl-isoproturon (MDIPU).[6][7]

Step 2: Didemethylation

Following the formation of MDIPU, the second methyl group is removed from the nitrogen atom. This second N-demethylation step yields 1-(4-isopropylphenyl)urea, also referred to as didesmethyl-isoproturon (DDIPU) or Isoproturon-didemethyl.[6][21] This metabolite represents a significant intermediate in the complete degradation pathway of Isoproturon.

The overall transformation can be summarized as follows:

Isoproturon → Monodemethyl-isoproturon (MDIPU) → Isoproturon-didemethyl (DDIPU)

Further degradation of Isoproturon-didemethyl can occur through hydrolysis of the urea side chain to form 4-isopropylaniline.[6][7]

Enzymology of Demethylation

The enzymatic machinery responsible for the N-demethylation of phenylurea herbicides is a subject of ongoing research. While the specific enzymes can vary between microbial species, cytochrome P450 monooxygenases are often implicated in such detoxification pathways in both microorganisms and plants.[22] For instance, recent studies have identified specific gene clusters, such as the pdmAB genes, that encode for enzymes catalyzing the N-demethylation of Isoproturon.[23] Additionally, enzymes like catechol 1,2-dioxygenase have been shown to be involved in the broader degradation pathway of aromatic compounds derived from Isoproturon metabolism.[24]

Visualization of the Degradation Pathway

The following diagram illustrates the core metabolic pathway from Isoproturon to Isoproturon-didemethyl.

Caption: Microbial degradation pathway of Isoproturon to Isoproturon-didemethyl.

Experimental Protocols for Studying Isoproturon Degradation

The investigation of microbial degradation of Isoproturon requires a systematic experimental approach, from the isolation of potent microbial strains to the analytical quantification of the parent compound and its metabolites.

Isolation and Enrichment of Isoproturon-Degrading Microorganisms

Objective: To isolate and enrich for microorganisms capable of utilizing Isoproturon as a sole source of carbon and/or nitrogen.

Principle: This protocol utilizes the principle of selective enrichment, where the target microorganisms are favored by providing Isoproturon as the primary nutrient source in a minimal medium.

Step-by-Step Methodology:

• Soil Sample Collection: Collect soil samples from sites with a history of Isoproturon application.

• Enrichment Culture:

  • Prepare a minimal salts medium (MSM) devoid of carbon and nitrogen sources.

  • Add 10 g of soil to 100 mL of MSM in a 250 mL Erlenmeyer flask.

  • Supplement the medium with Isoproturon at a concentration of 50-100 mg/L.

  • Incubate the flasks on a rotary shaker (150 rpm) at 28-30°C for 7-14 days.

• Sub-culturing:

  • After the initial enrichment, transfer 10 mL of the culture to 90 mL of fresh MSM with Isoproturon.

  • Repeat this sub-culturing step 3-5 times to enrich for potent degraders.

• Isolation of Pure Cultures:

  • Serially dilute the final enrichment culture.

  • Plate the dilutions onto MSM agar plates containing Isoproturon as the sole carbon and nitrogen source.

  • Incubate the plates at 28-30°C until distinct colonies appear.

  • Isolate individual colonies and re-streak onto fresh plates to ensure purity.

• Identification of Isolates:

  • Characterize the purified isolates based on morphological, biochemical, and molecular methods (e.g., 16S rRNA gene sequencing).

Biodegradation Assay in Liquid Culture

Objective: To quantify the degradation of Isoproturon and the formation of its metabolites by the isolated microbial strains.

Principle: This assay involves incubating the isolated microorganisms with a known concentration of Isoproturon in a liquid medium and monitoring the changes in the concentrations of the parent compound and its metabolites over time using analytical techniques.

Step-by-Step Methodology:

• Inoculum Preparation: Grow the isolated bacterial strain in a nutrient-rich medium (e.g., Luria-Bertani broth) to obtain a sufficient cell density. Harvest the cells by centrifugation, wash with sterile phosphate buffer, and resuspend in MSM to a desired optical density (e.g., OD600 of 1.0).

• Biodegradation Experiment Setup:

  • In sterile flasks, add MSM and spike with Isoproturon to a final concentration of 10-50 mg/L.

  • Inoculate the flasks with the prepared bacterial suspension.

  • Include a sterile control (un-inoculated medium with Isoproturon) to account for abiotic degradation.

  • Incubate the flasks under controlled conditions (e.g., 30°C, 150 rpm).

• Sampling: Withdraw aliquots from the flasks at regular time intervals (e.g., 0, 1, 2, 4, 7, 10, and 14 days).

• Sample Preparation:

  • Centrifuge the samples to remove bacterial cells.

  • Extract the supernatant with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane) to recover Isoproturon and its metabolites.

  • Evaporate the solvent and reconstitute the residue in a suitable solvent for analysis.

• Analytical Quantification:

  • Analyze the extracted samples using High-Performance Liquid Chromatography (HPLC) equipped with a UV or Diode Array Detector (DAD).[4][25]

  • For more sensitive and selective detection and identification of metabolites, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the preferred method.[2]

Experimental Workflow Visualization

The following diagram outlines the general workflow for studying the microbial degradation of Isoproturon.

Caption: Workflow for investigating microbial degradation of Isoproturon.

Data Presentation and Interpretation

The data obtained from biodegradation studies are typically presented as degradation curves, showing the decrease in the concentration of the parent compound and the transient formation and subsequent decline of its metabolites over time.

Quantitative Data Summary

Parameter	Typical Range	Analytical Method	Reference
Isoproturon Degradation Rate	Varies significantly based on microbial strain and conditions	HPLC, LC-MS/MS	[11][13]
MDIPU Formation	Transient peak within the first few days of incubation	HPLC, LC-MS/MS	[5][6]
DDIPU Formation	Appears after MDIPU and may accumulate temporarily	HPLC, LC-MS/MS	[5][6]
Half-life (in soil)	~15-40 days	Field/Lab Studies	[1]

Note: Degradation rates are highly dependent on environmental factors such as temperature, pH, nutrient availability, and the initial concentration of the herbicide.

Conclusion and Future Perspectives

The microbial degradation of Isoproturon, particularly the N-demethylation pathway leading to the formation of Isoproturon-didemethyl, is a critical process in determining the environmental persistence of this herbicide. A diverse range of bacteria possesses the enzymatic machinery to carry out this transformation. Understanding the underlying mechanisms, the key microbial players, and the factors influencing their activity is essential for developing robust bioremediation strategies.

Future research should focus on:

• Genomic and Proteomic Analyses: Elucidating the specific genes and enzymes involved in the demethylation process in different microbial species.

• Consortium Dynamics: Investigating the synergistic interactions within microbial communities that enhance Isoproturon degradation.

• Field-Scale Bioremediation: Translating laboratory findings into practical and effective in-situ bioremediation technologies.

• Metabolite Toxicity: Assessing the ecotoxicological impact of the degradation intermediates, including Isoproturon-didemethyl.

By continuing to unravel the complexities of microbial xenobiotic metabolism, the scientific community can develop more sustainable solutions for mitigating the environmental impact of pesticides and other pollutants.

References

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• Chen, S., et al. (2015). Enhanced Degradation of Herbicide Isoproturon in Wheat Rhizosphere by Salicylic Acid. Journal of Agricultural and Food Chemistry, 63(1), 81-89. [Link]

• El-Sebai, T., et al. (2005). Metabolism of Isoproturon in Soils Originating from Different Agricultural Management Systems and in Cultures of Isolated Soil Bacteria. Journal of Environmental Science and Health, Part B, 40(6), 805-820. [Link]

• Ronhede, S., et al. (2005). Hydroxylation of the Herbicide Isoproturon by Fungi Isolated from Agricultural Soil. Applied and Environmental Microbiology, 71(12), 7937-7942. [Link]

• Hassan, S. W., et al. (2023). Biodegradation of isoproturon by Escherichia coli expressing a Pseudomonas putida catechol 1,2-dioxygenase gene. Scientific Reports, 13(1), 16183. [Link]

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• Dwivedi, S., et al. (2011). Biodegradation of isoproturon using a novel Pseudomonas aeruginosa strain JS-11 as a multi-functional bioinoculant of environmental significance. Journal of Hazardous Materials, 185(2-3), 938-944. [Link]

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• Hussain, S., et al. (2022). Degradation of isoproturon in vitro by a mix of bacterial strains isolated from arable soil. Canadian Journal of Microbiology, 68(9), 577-588. [Link]

• Tixier, C., et al. (2000). Isolation from Agricultural Soil and Characterization of a Sphingomonas sp. Able To Mineralize the Phenylurea Herbicide Isoproturon. Applied and Environmental Microbiology, 66(10), 4411-4416. [Link]

• World Health Organization. (2003). Isoproturon in Drinking-water. [Link]

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An In-depth Technical Guide on the Abiotic Transformation of Isoproturon Leading to Didemethylation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoproturon (IPU), a widely used phenylurea herbicide, is subject to various transformation processes in the environment.[1][2] While microbial degradation is a significant pathway, abiotic factors also play a crucial role in its dissipation, leading to the formation of several metabolites, including the didemethylated derivative. This technical guide provides a comprehensive overview of the abiotic transformation of Isoproturon, with a specific focus on the didemethylation pathway. It delves into the underlying mechanisms, influential environmental factors, and the analytical methodologies required to study this process. This guide is intended to serve as a valuable resource for researchers and scientists in environmental chemistry, agriculture, and drug development, offering insights into the environmental fate of this important herbicide.

Introduction to Isoproturon and its Environmental Significance

Isoproturon, chemically known as 3-(4-isopropylphenyl)-1,1-dimethylurea, is a selective, systemic herbicide primarily used for the control of annual grasses and broad-leaved weeds in cereal crops.[3] Its extensive application has led to its detection in various environmental compartments, including soil, surface water, and groundwater.[3] The persistence and mobility of Isoproturon and its transformation products are of significant environmental concern due to their potential toxicity to non-target organisms.[2] Understanding the transformation pathways of Isoproturon is, therefore, critical for assessing its environmental risk and developing effective remediation strategies.

The degradation of Isoproturon in the environment is a complex process involving both biotic and abiotic pathways.[2][4] Biotic degradation, primarily mediated by soil microorganisms, involves enzymatic processes such as N-demethylation and hydrolysis.[3][4] Abiotic transformation, on the other hand, is driven by chemical and physical factors like photolysis and hydrolysis, which can lead to the formation of various metabolites.[2]

The Didemethylation Pathway of Isoproturon: An Abiotic Perspective

The abiotic degradation of Isoproturon can proceed through several pathways, with N-demethylation being a key initial step.[2] This process occurs sequentially, first leading to the formation of monodemethyl-isoproturon (MDIPU) and subsequently to didemethyl-isoproturon (DDIPU).[2]

2.1. Photodegradation: A Primary Driver of Abiotic Didemethylation

Photodegradation, or photolysis, is a major abiotic process that contributes to the transformation of Isoproturon in the environment, particularly in aqueous systems and on soil surfaces.[2] This process is initiated by the absorption of ultraviolet (UV) radiation from sunlight, which provides the energy required to break chemical bonds within the Isoproturon molecule.

The photodegradation of Isoproturon can lead to the formation of several photometabolites, including 3-(4-isopropylphenyl)-1-methylurea (MDIPU) and 3-(4-isopropylphenyl)urea (DDIPU).[3] The mechanism is believed to involve the generation of highly reactive hydroxyl radicals (•OH) in the presence of photosensitizers, which can attack the N-methyl groups of the urea side chain, leading to their successive removal.

2.2. Hydrolysis: A Slower but Steady Contributor

Hydrolysis is another abiotic process that can contribute to the degradation of Isoproturon, although it is generally considered to be a slower process compared to photodegradation and microbial degradation.[2][3] The hydrolysis of the phenylurea bond can occur, leading to the formation of 4-isopropylaniline.[2] While direct hydrolysis of the N-methyl groups is less favorable, changes in pH and temperature can influence the rate of hydrolytic degradation.[5] For instance, Isoproturon is known to decompose under the action of alkalis and heat.[2]

Key Environmental Factors Influencing Abiotic Didemethylation

Several environmental factors can significantly influence the rate and extent of the abiotic transformation of Isoproturon to its didemethylated form. Understanding these factors is crucial for predicting the persistence and fate of Isoproturon in different environmental settings.

Environmental Factor	Influence on Abiotic Didemethylation	Causality
Sunlight Intensity and Wavelength	Higher intensity and shorter wavelengths of UV radiation generally lead to faster photodegradation rates.	Increased photon energy enhances the probability of bond cleavage and the generation of reactive oxygen species.
pH	Can influence both photodegradation and hydrolysis rates. Acidic or alkaline conditions can catalyze the breakdown of Isoproturon.[5]	Changes in pH can alter the chemical speciation of Isoproturon and the availability of catalysts for hydrolysis. It can also affect the quantum yield of photochemical reactions.
Temperature	Higher temperatures generally increase the rates of both photodegradation and hydrolysis.[5]	Increased thermal energy enhances molecular motion and the frequency of effective collisions, leading to faster reaction kinetics.
Presence of Photosensitizers	Natural substances like dissolved organic matter (DOM) and nitrate ions can act as photosensitizers, accelerating photodegradation.	These substances absorb light and transfer the energy to Isoproturon or generate reactive species like hydroxyl radicals that can degrade the herbicide.[6]
Soil and Sediment Composition	The presence of clays and organic matter can influence the abiotic degradation of Isoproturon through adsorption and catalysis.[5]	Adsorption to soil particles can either protect Isoproturon from degradation or, in some cases, catalyze its transformation on mineral surfaces.[7]

Experimental Methodologies for Studying Abiotic Didemethylation

A robust experimental design is essential for accurately investigating the abiotic transformation of Isoproturon. The following section outlines a detailed, step-by-step methodology for a laboratory-based photodegradation study.

4.1. Experimental Protocol: Laboratory Photodegradation Study of Isoproturon

Objective: To determine the rate of abiotic photodegradation of Isoproturon and identify the formation of its didemethylated metabolite (DDIPU) under controlled laboratory conditions.

Materials:

• Isoproturon analytical standard

• Monodemethyl-isoproturon (MDIPU) and Didemethyl-isoproturon (DDIPU) analytical standards

• High-purity water (e.g., Milli-Q)

• Quartz tubes or borosilicate glass vessels

• A solar simulator or a UV lamp with a known spectral output

• High-Performance Liquid Chromatography (HPLC) system with a UV or mass spectrometry (MS) detector[3]

• Solid-Phase Extraction (SPE) cartridges for sample cleanup[8]

• pH meter and buffers

• Thermostatically controlled water bath or chamber

Step-by-Step Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare a stock solution of Isoproturon in a suitable organic solvent (e.g., methanol) at a concentration of 1000 mg/L.

  • Prepare aqueous working solutions of Isoproturon at a relevant environmental concentration (e.g., 1-10 mg/L) by diluting the stock solution in high-purity water. The final concentration of the organic solvent should be kept to a minimum (<0.1%) to avoid co-solvent effects.

• Experimental Setup:

  • Fill the quartz tubes or borosilicate glass vessels with the Isoproturon working solution.

  • Prepare "dark" controls by wrapping identical vessels in aluminum foil to exclude light. These controls will account for any degradation occurring in the absence of light (e.g., hydrolysis).

  • Place the vessels in a thermostatically controlled environment under the light source.

• Irradiation and Sampling:

  • Expose the samples to the light source for a predetermined period.

  • Collect samples at regular time intervals (e.g., 0, 2, 4, 8, 24, 48, 72 hours).

  • At each time point, collect a sample from both the irradiated and dark control vessels.

• Sample Preparation and Analysis:

  • If necessary, perform a sample cleanup and concentration step using Solid-Phase Extraction (SPE) to remove interfering matrix components and concentrate the analytes.[8]

  • Analyze the samples for the concentrations of Isoproturon, MDIPU, and DDIPU using a validated HPLC-UV or HPLC-MS method.[8]

• Data Analysis:

  • Plot the concentration of Isoproturon as a function of time for both the irradiated and dark control samples.

  • Determine the rate of photodegradation by fitting the data to an appropriate kinetic model (e.g., first-order kinetics).

  • Plot the concentrations of the metabolites (MDIPU and DDIPU) over time to observe their formation and subsequent degradation.

4.2. Analytical Techniques for Isoproturon and its Metabolites

High-Performance Liquid Chromatography (HPLC) is the preferred method for the analysis of Isoproturon and its polar metabolites.[8]

• HPLC with UV Detection: A common and robust method for quantifying Isoproturon and its major metabolites.[3]

• HPLC with Mass Spectrometry (MS/MS) Detection: Offers higher sensitivity and selectivity, which is crucial for identifying and quantifying trace levels of metabolites in complex environmental matrices.[8] The molecular ion for Isoproturon is [M+H]+ = 207 m/z, with characteristic daughter ions at 165 and 72 m/z.[8]

Visualizing the Abiotic Transformation Pathway and Experimental Workflow

Caption: Workflow for a laboratory photodegradation study of Isoproturon.

Conclusion and Future Perspectives

The abiotic transformation of Isoproturon, particularly through photodegradation, plays a significant role in its environmental fate and leads to the formation of didemethylated metabolites. The rate of this process is highly dependent on various environmental factors, including sunlight, pH, and temperature. A thorough understanding of these processes, facilitated by robust experimental methodologies and sensitive analytical techniques, is essential for accurate environmental risk assessment.

Future research should focus on:

• Investigating the abiotic transformation of Isoproturon in more complex and environmentally relevant matrices, such as different soil types and natural waters.

• Elucidating the role of indirect photolysis mediated by various natural photosensitizers.

• Assessing the toxicity and environmental impact of the didemethylated and other transformation products of Isoproturon.

By continuing to explore the intricacies of Isoproturon's abiotic degradation, the scientific community can better predict its environmental behavior and develop strategies to mitigate its potential adverse effects.

References

• World Health Organization. (n.d.). Isoproturon in Drinking-water. WHO.

• Sørensen, S. R., Bending, G. D., Jacobsen, C. S., Walker, A., & Aamand, J. (2003). Microbial degradation of isoproturon and related phenylurea herbicides in and below agricultural fields. FEMS Microbiology Ecology, 45(1), 1–11. Retrieved from [Link]

• Singh, S., & Singh, N. (Eds.). (2017). Isoproturon Herbicide Interaction with Crops and Biodegradation. In Agro-Environmental Sustainability. Taylor & Francis. Retrieved from [Link]

• Carles, L., & Pizzol, M. (2020). Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market. Journal of Environmental and Agricultural Sciences, 22(3), 1-10. Retrieved from [Link]

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• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(3), 146-152. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Isoproturon. PubChem. Retrieved from [Link]

• Li, Y., et al. (2017). Degradation of the herbicide isoproturon by laccase-mediator systems. RSC Advances, 7(1), 1-9. Retrieved from [Link]

• Hussain, S., et al. (2022). Degradation of isoproturon in vitro by a mix of bacterial strains isolated from arable soil. Canadian Journal of Microbiology. Retrieved from [Link]

• Benitez, F. J., Acero, J. L., Real, F. J., & Roldan, G. (2006). Degradation pathway of isoproturon in water. ResearchGate. Retrieved from [Link]

• Ellegaard-Jensen, L., et al. (2013). Hydroxylation of the Herbicide Isoproturon by Fungi Isolated from Agricultural Soil. Applied and Environmental Microbiology, 79(21), 6667-6674. Retrieved from [Link]

• Nannou, C., et al. (2022). Occurrence of Pharmaceutical and Pesticide Transformation Products in Freshwater: Update on Environmental Levels, Toxicological Information and Future Challenges. Toxics, 10(12), 762. Retrieved from [Link]

• Sharma, A., et al. (2023). Pesticide Degradation: Impacts on Soil Fertility and Nutrient Cycling. Agriculture, 13(7), 1335. Retrieved from [Link]

• Galichet, A., et al. (2023). Ultrasound assisted photocatalytic degradation of isoproturon and triasulfuron herbicides using visible light driven impregnated zinc oxide catalysts. ResearchGate. Retrieved from [Link]

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Navigating the Ecotoxicological Landscape of Isoproturon Metabolites: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoproturon, a widely utilized phenylurea herbicide, has been instrumental in controlling annual grasses and broad-leaved weeds in cereal cultivation.[1] However, its environmental fate and the ecotoxicological implications of its degradation products are of increasing concern. This technical guide provides a comprehensive exploration of the ecotoxicology of isoproturon's primary metabolites. We delve into the metabolic pathways of isoproturon in soil and aquatic environments, leading to the formation of key metabolites such as monodemethyl-isoproturon (MDIPU), didemethyl-isoproturon (DDIPU), and 4-isopropylaniline (4-IA). This guide synthesizes the current understanding of the comparative toxicity of these metabolites to non-target organisms, including algae, invertebrates, and fish. Furthermore, we present detailed, field-proven experimental protocols for assessing the ecotoxicity of these compounds, grounded in internationally recognized OECD guidelines. Through a blend of technical accuracy and practical insights, this guide aims to equip researchers and environmental scientists with the essential knowledge and methodologies to evaluate the environmental risks associated with isoproturon and its metabolic derivatives.

Introduction: The Isoproturon Legacy and the Rise of Its Metabolites

Isoproturon operates as a selective, systemic herbicide, primarily by inhibiting photosynthesis at photosystem II.[2] Its mobility in soil and persistence in water, with a half-life of approximately 30 days, contribute to its potential for environmental contamination.[1] The transformation of isoproturon in the environment is a complex process driven by microbial and photochemical degradation, resulting in a suite of metabolites.[1] Understanding the ecotoxicological profile of these metabolites is paramount, as they may exhibit different, and in some cases, more pronounced, toxicity than the parent compound. This guide focuses on the ecotoxicological assessment of the most significant isoproturon metabolites, providing a framework for a comprehensive environmental risk assessment.

Metabolic Pathways: The Transformation of Isoproturon in the Environment

The environmental degradation of isoproturon primarily proceeds through two main pathways: N-demethylation and hydrolysis of the urea bridge. These processes are predominantly mediated by soil microorganisms.[1] Photochemical degradation also contributes to its transformation in aquatic systems.[1]

Key Metabolic Transformation Steps:

• N-demethylation: The initial and often rate-limiting step in isoproturon degradation is the sequential removal of the two methyl groups from the urea nitrogen. This process leads to the formation of:

  • Monodemethyl-isoproturon (MDIPU): 3-(4-isopropylphenyl)-1-methylurea

  • Didemethyl-isoproturon (DDIPU): 3-(4-isopropylphenyl)urea[3]

• Hydrolysis: The urea bridge of isoproturon and its demethylated metabolites can be hydrolyzed, leading to the formation of:

  • 4-isopropylaniline (4-IA): This aniline derivative is a significant and persistent metabolite.[3]

Further degradation of 4-isopropylaniline can occur, eventually leading to the mineralization of the phenyl ring.[3]

Figure 1: Simplified metabolic pathway of Isoproturon in the environment.

Ecotoxicology of Isoproturon Metabolites: A Comparative Analysis

A critical aspect of the environmental risk assessment of isoproturon is understanding the relative toxicity of its metabolites compared to the parent compound. While comprehensive data for all metabolites across all trophic levels is not always available, existing studies provide valuable insights. A key finding from a European Commission report is that the metabolites of isoproturon generally exhibit lower aquatic toxicity than the parent compound.[2]

Toxicity to Aquatic Organisms

The primary mode of action of isoproturon is the inhibition of photosynthesis, making algae and other aquatic plants particularly sensitive.[2] The toxicity of its metabolites can vary, and it is essential to assess their impact on primary producers, as well as on invertebrates and fish, to understand the potential for broader ecosystem disruption.

Compound	Organism	Endpoint	Value (µg/L)	Reference
Isoproturon	Chlamydomonas reinhardtii (Green Algae)	72h EC50	43.25	[4]
Chlamydomonas reinhardtii (Green Algae)	72h NOEC	5	[4]
Phaeodactylum tricornutum (Diatom)	- EC50	10	[2]
4-isopropylaniline	Aquatic Life	-	Very toxic	[5]

EC50: The concentration of a substance that causes a 50% effect on the test organisms. NOEC: No Observed Effect Concentration. LC50: The concentration of a substance that is lethal to 50% of the test organisms.

Note: Specific quantitative ecotoxicity data for MDIPU and DDIPU on aquatic organisms is limited in publicly available literature. However, the general assessment indicates their toxicity is lower than that of isoproturon.[2] 4-isopropylaniline is classified as very toxic to aquatic life with long-lasting effects, highlighting its potential environmental concern.[5]

Mechanisms of Toxicity

While isoproturon's primary toxic mechanism is well-established as the inhibition of photosystem II, the mechanisms of action for its metabolites can differ. For instance, aniline derivatives like 4-isopropylaniline can exhibit different toxicological profiles. Aniline compounds are known to induce methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing its oxygen-carrying capacity.[6] This can lead to a range of adverse effects, including headache, fatigue, dizziness, and in severe cases, respiratory distress and death.[6] While this is a mammalian toxicity endpoint, it suggests a different mode of action from the parent herbicide that warrants further investigation in aquatic organisms.

Experimental Protocols for Ecotoxicity Assessment

To ensure the generation of reliable and comparable ecotoxicity data, standardized testing methodologies are crucial. The following protocols are based on the Organization for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals, which are internationally recognized standards.

Algal Growth Inhibition Test (Adapted from OECD Guideline 201)

This test assesses the effects of a substance on the growth of freshwater microalgae.

Objective: To determine the concentration of the test substance that inhibits the growth of a selected algal species by 50% (EC50) over a 72-hour period.

Step-by-Step Methodology:

• Test Organism: Select a suitable green algae species, such as Raphidocelis subcapitata (formerly Pseudokirchneriella subcapitata) or Chlamydomonas reinhardtii.

• Culture Preparation: Maintain an exponentially growing stock culture of the test algae in a defined nutrient medium.

• Test Solutions: Prepare a series of concentrations of the test substance (isoproturon metabolite) in the algal growth medium. A geometric series of at least five concentrations is recommended, along with a control group (medium only).

• Inoculation: Inoculate replicate test flasks for each concentration and the control with a low density of algal cells from the stock culture.

• Incubation: Incubate the flasks under constant illumination and temperature (e.g., 21-24°C) for 72 hours. Ensure continuous shaking or agitation to keep the algae suspended.

• Growth Measurement: Measure the algal biomass at 24, 48, and 72 hours. This can be done by cell counts using a hemocytometer or an electronic particle counter, or by measuring a surrogate parameter like chlorophyll fluorescence.

• Data Analysis: For each concentration, calculate the average specific growth rate. Determine the EC50 value by plotting the percentage inhibition of the growth rate against the logarithm of the test substance concentration.

Figure 2: Workflow for the Algal Growth Inhibition Test.

Daphnia sp. Acute Immobilisation Test (Adapted from OECD Guideline 202)

This test evaluates the acute toxicity of a substance to aquatic invertebrates.

Objective: To determine the concentration of the test substance that immobilizes 50% of the exposed Daphnia magna (EC50) within a 48-hour period.

Step-by-Step Methodology:

• Test Organism: Use juvenile Daphnia magna, less than 24 hours old at the start of the test.

• Test Solutions: Prepare a range of at least five concentrations of the test substance in a suitable dilution water (e.g., reconstituted hard water). Include a control group.

• Exposure: Place a specified number of daphnids (e.g., 20 per concentration, divided into replicates) into test vessels containing the respective test solutions.

• Incubation: Maintain the test vessels at a constant temperature (e.g., 20 ± 1°C) with a defined light-dark cycle for 48 hours. The daphnids are not fed during the test.

• Observation: At 24 and 48 hours, record the number of immobilized daphnids in each vessel. Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

• Data Analysis: Calculate the percentage of immobilized daphnids at each concentration. Determine the 48-hour EC50 value using appropriate statistical methods, such as probit analysis.

Fish Acute Toxicity Test (Adapted from OECD Guideline 203)

This test assesses the acute lethal toxicity of a substance to fish.

Objective: To determine the concentration of the test substance that is lethal to 50% of the exposed fish (LC50) over a 96-hour period.

Step-by-Step Methodology:

• Test Organism: Select a suitable fish species, such as Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).

• Acclimation: Acclimate the fish to the test water quality and temperature for at least 12-16 days prior to the test.

• Test Solutions: Prepare a series of at least five concentrations of the test substance in dilution water. A control group is also required.

• Exposure: Randomly distribute the fish into replicate test chambers for each concentration and the control.

• Test Conditions: Maintain the test chambers at a constant temperature and with a defined photoperiod for 96 hours. Ensure adequate dissolved oxygen levels. The fish are generally not fed during the test.

• Observation: Record the number of dead fish in each chamber at 24, 48, 72, and 96 hours.

• Data Analysis: Calculate the cumulative mortality at each observation time for each concentration. Determine the 96-hour LC50 value and its confidence limits using statistical methods like the probit or moving average method.

Figure 3: Tiered approach for assessing the aquatic ecotoxicity of Isoproturon metabolites.

Analytical Methodologies

Accurate and sensitive analytical methods are essential for quantifying the concentrations of isoproturon and its metabolites in ecotoxicological test media and environmental samples. High-performance liquid chromatography (HPLC) is a commonly used technique.[1]

Recommended Analytical Approach:

• Sample Preparation: For water samples, solid-phase extraction (SPE) can be used to concentrate the analytes and remove interfering matrix components.

• Chromatographic Separation: Reversed-phase HPLC with a C18 column is effective for separating isoproturon and its metabolites.[7]

• Detection:

  • UV Detection: Can be used for routine analysis, but may lack the sensitivity and selectivity for trace-level quantification in complex matrices.[1]

  • Mass Spectrometry (MS/MS): Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers high sensitivity and specificity, making it the preferred method for the unambiguous identification and quantification of isoproturon and its metabolites at low concentrations.[7]

Conclusion and Future Perspectives

The ecotoxicological assessment of isoproturon metabolites is a critical component of a comprehensive environmental risk assessment for this widely used herbicide. While current evidence suggests that the primary degradation products, MDIPU and DDIPU, are less toxic to aquatic organisms than the parent compound, the aniline metabolite, 4-isopropylaniline, is of greater concern due to its inherent toxicity.

Future research should focus on several key areas:

• Generating more comprehensive ecotoxicity data: There is a need for more robust and standardized ecotoxicity data for MDIPU and DDIPU across different trophic levels to refine their environmental risk profiles.

• Investigating chronic and sub-lethal effects: Most available data focuses on acute toxicity. Studies on the chronic and sub-lethal effects of these metabolites, such as impacts on reproduction and development, are needed for a more complete understanding of their long-term environmental impact.

• Elucidating mechanisms of toxicity: Further research into the specific mechanisms of toxicity of the metabolites, particularly 4-isopropylaniline, in non-target aquatic organisms is warranted.

• Mixture toxicity: In the environment, organisms are exposed to a mixture of the parent compound and its various metabolites. Studies on the combined toxic effects of these mixtures are essential for a realistic risk assessment.

By employing the standardized methodologies outlined in this guide and addressing these research gaps, the scientific community can develop a more complete and accurate understanding of the environmental risks posed by isoproturon and its metabolic legacy.

References

• World Health Organization. (1993). Isoproturon in Drinking-water. WHO. [Link]

• European Commission. (2005). Isoproturon - CIRCABC. [Link]

• Hussain, S., et al. (2013). Proposed metabolic pathways for isoproturon. ResearchGate. [Link]

• Wang, W., et al. (2011). Acute and chronic toxicity of organophosphate monocrotophos to Daphnia magna. PubMed. [Link]

• Li, T., et al. (2013). Phytotoxicity, Bioaccumulation and Degradation of Isoproturon in Green Algae. PubMed. [Link]

• Das, S. K., & Trivedi, S. P. (2024). A review on evaluation of the toxicological impact of Isoproturon herbicide on fish. International Journal of Entomology Research. [Link]

• VEGAHUB. (2020). Daphnia Magna Chronic (NOEC) toxicity model (IRFMN) version1.0.0. [Link]

• Google Patents. (2021). Synthesis method of isoproturon herbicide.

• PubChem. (n.d.). 4-Isopropylaniline. National Institutes of Health. [Link]

• Pavlović, M., et al. (2019). Phytotoxicity assessment of isoproturon on growth and physiology of non-targeted aquatic plant Lemna minor L. - A comparison of continuous and pulsed exposure with equivalent time-averaged concentrations. PubMed. [Link]

• Rahman, M. M., et al. (2021). Determination of Median Lethal Concentration (LC50) for Endosulfan, Heptachlor and Dieldrin Pesticides to African Catfish, Clarias gariepinus and Their Impact on Its Behavioral Patterns and Histopathological Responses. PubMed Central. [Link]

• Hussain, S., et al. (2017). Determination of Isoproturon in Environmental Samples using QuEChERS Extraction‐Spectrofluorimetric Method. ResearchGate. [Link]

• Li, H., et al. (2023). Toxicity of 11 herbicide groups to green algae: EC50 values (n = 36). ResearchGate. [Link]

• Semantic Scholar. (2021). Determination of Median Lethal Concentration (LC50) for Endosulfan, Heptachlor and Dieldrin Pesticides to African Catfish. [Link]

• ResearchGate. (2011). Acute and chronic toxicity of organophosphate monocrotophos to Daphnia magna. [Link]

• U.S. Environmental Protection Agency. (2009). Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS. [Link]

• New Jersey Department of Health. (2010). N-ISOPROPYLANILINE HAZARD SUMMARY. [Link]

• Google Patents. (1987). The method of synthetic herbicide isoproturon.

• ResearchGate. (2019). Toxic effects of isoproturon on periphyton communities - A microcosm study. [Link]

• International Journal of Veterinary Sciences and Animal Husbandry. (2024). Medial lethal concentration 50 (LC50) of a Chlorantraniliprole-based insecticide in Danio rerio. [Link]

• Agilent Technologies. (2016). HPLC ANALYSIS OF ISOPROTURON IN WATER USING ONLINE SAMPLE ENRICHMENT. [Link]

• PubMed. (2025). Transcriptome Analysis Suggests Chronic Toxic Effects of 1-Ethyl-3-(3-Dimethylaminopropyl)carbodiimide in Daphnia magna via Induction of Endoplasmic Reticulum Stress. [Link]

• U.S. Environmental Protection Agency. (1978). THE ACUTE TOXICITY OF F MB P4A (TETRABROMOBISPHENOL A) TO THE BLUEGILL SUNFISH, Lepomis macrochiru. [Link]

• Kovalczuk, T., et al. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences. [Link]

• Sevgiler, Y., et al. (2021). Effects of Different Ammonia Levels on Tribenuron Methyl Toxicity in Daphnia magna. PubMed. [Link]

• Taylor & Francis Group. (2018). Isoproturon Herbicide Interaction with Crops and Biodegradation. [Link]

• ResearchGate. (2009). Structure of isoproturon and its main metabolites. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Determination of Isoproturon-didemethyl

Foreword for the Modern Analytical Laboratory

In the landscape of environmental monitoring and food safety, the focus extends beyond parent compounds to their metabolic and degradation products. Isoproturon, a widely used phenylurea herbicide, undergoes demethylation in the environment to form metabolites such as Isoproturon-monodemethyl and Isoproturon-didemethyl (3-(4-isopropylphenyl)urea). The presence of these metabolites provides a more complete picture of the environmental fate and potential long-term impact of the parent herbicide.[1] Consequently, robust and sensitive analytical methods are imperative for their detection and quantification in complex matrices like soil, water, and agricultural products.

This document serves as a comprehensive guide for researchers, analytical scientists, and laboratory professionals, providing detailed protocols for the detection of Isoproturon-didemethyl. We will move beyond a simple recitation of steps to explain the underlying principles and rationale for method selection, sample preparation, and instrumental parameters. The goal is to equip you with the knowledge to not only replicate these methods but also to adapt and troubleshoot them for your specific applications. We will focus on the gold-standard technique of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for confirmatory analysis and quantification, while also discussing High-Performance Liquid Chromatography with UV detection (HPLC-UV) as a viable alternative and immunoassays for high-throughput screening.

Strategic Overview: A Multi-Tiered Approach to Analysis

The choice of an analytical method is fundamentally driven by the specific question being asked. Is the goal a rapid screening of many samples, or is it the legally defensible quantification of a specific analyte? A tiered approach is often the most efficient.

Caption: A decision-making workflow for Isoproturon-didemethyl analysis.

Part 1: Confirmatory Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the definitive technique for the trace-level quantification and unambiguous identification of pesticide residues. Its power lies in the combination of physical separation by chromatography with the highly selective and sensitive detection based on the mass-to-charge ratio of the analyte and its fragments.

Principle of the Method

A prepared sample extract is injected into an HPLC system. Isoproturon-didemethyl, along with other analytes, is separated from matrix components on a reverse-phase C18 column. As the analyte elutes from the column, it is ionized (typically via electrospray ionization - ESI) and enters the mass spectrometer. In the first quadrupole, a specific precursor ion (the protonated molecule, [M+H]⁺) is selected. This ion is then fragmented in a collision cell, and specific product ions are monitored in the third quadrupole. This process, known as Multiple Reaction Monitoring (MRM), provides exceptional selectivity and minimizes matrix interference.

Key Mass Spectrometric Parameters for Isoproturon Metabolites

The foundation of a reliable MS/MS method is the selection of appropriate MRM transitions. Based on the molecular weight of Isoproturon-didemethyl (178.23 g/mol )[1], the protonated precursor ion [M+H]⁺ is m/z 179.1. Fragmentation data indicates a primary product ion resulting from the loss of the urea group.

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)	Notes
Isoproturon-didemethyl	179.1	137.1	94.1	The quantifier (137.1) corresponds to the 4-isopropylanilinium ion. The qualifier (94.1) is a subsequent fragment.[1]
Isoproturon-monodemethyl	193.1	151.1	72.1	Included for simultaneous analysis.
Isoproturon (Parent)	207.1	72.1	165.1	Included for simultaneous analysis.[2]

Note: Optimal collision energies for each transition must be determined empirically on the specific instrument being used.

Protocol 1.1: Analysis of Isoproturon-didemethyl in Water Samples

This protocol is designed for the analysis of surface water, groundwater, and drinking water, adhering to principles outlined in EPA Method 532.[3]

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Rationale: SPE is used to concentrate the analyte from a large water volume and remove interfering substances like salts and humic acids. A C18 sorbent is effective for retaining phenylurea herbicides.[4]

• Materials:

  • SPE Cartridges: 500 mg, 6 mL C18 cartridges.

  • Reagents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Deionized water.

• Procedure:

  • Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

  • Sample Loading: Pass 500 mL of the water sample through the conditioned cartridge at a flow rate of approximately 5-10 mL/min.

  • Washing: After loading, wash the cartridge with 5 mL of deionized water to remove polar interferences.

  • Drying: Dry the cartridge by applying a vacuum for 10-15 minutes to remove residual water.

  • Elution: Elute the trapped analytes with 2 x 4 mL aliquots of methanol into a collection tube.

  • Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution: Reconstitute the residue in 1.0 mL of 80:20 water:acetonitrile mobile phase, vortex to mix, and transfer to an autosampler vial for analysis.

2. LC-MS/MS Instrumental Conditions

• Liquid Chromatography:

  • Column: C18 Reverse-Phase Column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient:

    • 0.0 min: 20% B

    • 8.0 min: 95% B

    • 10.0 min: 95% B

    • 10.1 min: 20% B

    • 13.0 min: 20% B

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

  • Expected Retention: Isoproturon-didemethyl, being more polar, will elute earlier than Isoproturon. Expect retention times in the range of 3-5 minutes under these conditions.

• Tandem Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Capillary Voltage: 3.5 kV.

  • Gas Temperature: 325°C.

  • Gas Flow: 8 L/min.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) using the transitions in the table above.

Protocol 1.2: Analysis of Isoproturon-didemethyl in Soil & Sediment

For solid matrices, a robust extraction is required to release the analyte from the sample particles. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is highly effective for multi-residue pesticide analysis in complex matrices.[5]

1. Sample Preparation: QuEChERS Extraction and Dispersive SPE (d-SPE)

Caption: The QuEChERS workflow for soil sample preparation.

• Rationale: Acetonitrile extraction followed by salting out with MgSO₄ and NaCl partitions the pesticides into the organic layer. A subsequent d-SPE cleanup step using Primary Secondary Amine (PSA) removes organic acids and other polar interferences.

• Materials:

  • Reagents: Acetonitrile (HPLC grade), Magnesium Sulfate (anhydrous), Sodium Chloride.

  • d-SPE tubes: 2 mL tubes containing MgSO₄ and PSA sorbent.

• Procedure:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile. If using, add internal standards at this stage.

  • Shake vigorously for 1 minute.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Shake immediately and vigorously for 1 minute, then centrifuge at >3000 rcf for 5 minutes.

  • Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE cleanup tube containing MgSO₄ and PSA.

  • Vortex for 30 seconds, then centrifuge at >3000 rcf for 5 minutes.

  • Transfer the supernatant into an autosampler vial for LC-MS/MS analysis. The extract may be diluted with water if necessary to ensure compatibility with the initial mobile phase conditions.

2. LC-MS/MS Instrumental Conditions

• The instrumental conditions are identical to those described in Protocol 1.1.

Part 2: Alternative and Screening Methodologies

Quantitative Analysis by HPLC with UV/Diode Array Detection (DAD)

For laboratories without access to mass spectrometry, or for applications where analyte concentrations are expected to be higher, HPLC with UV or DAD detection offers a robust and cost-effective alternative.[5]

• Principle: This method relies on the ability of the analyte to absorb UV light at a specific wavelength. A DAD detector can acquire a full UV spectrum, providing additional confidence in peak identity by matching the spectrum against a reference standard. Phenylurea herbicides typically exhibit maximum absorbance around 240-245 nm.

• Protocol:

  • Sample Preparation: Follow the same SPE (Protocol 1.1) or QuEChERS (Protocol 1.2) procedures.

  • Instrumentation:

    • Column: C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm).

    • Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 60:40 v/v). The exact ratio should be optimized to achieve good separation.

    • Flow Rate: 1.0 mL/min.

    • Detection: DAD at 240 nm.

• Causality and Limitations: The primary limitation of HPLC-UV is its susceptibility to matrix interference. Co-eluting compounds that also absorb at 240 nm can lead to inaccurate quantification or false positives. Therefore, this method is best suited for cleaner matrices like drinking water. Its sensitivity is also significantly lower than LC-MS/MS, with Limits of Detection (LOD) typically in the low µg/L range, compared to the ng/L range achievable with MS/MS.[6]

High-Throughput Screening by Immunoassay (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is a powerful tool for rapidly screening a large number of samples for the presence or absence of a target analyte.

• Principle: A competitive ELISA format is typically used. Microplate wells are coated with an Isoproturon-protein conjugate. The sample is added along with a primary antibody specific to Isoproturon. If Isoproturon or its cross-reactive metabolites (like didemethyl) are present in the sample, they will compete with the coated conjugate for binding to the antibody. After washing, a secondary antibody linked to an enzyme is added, followed by a substrate that produces a colorimetric signal. The signal intensity is inversely proportional to the analyte concentration in the sample.

• Protocol: Follow the manufacturer's instructions for a commercial Isoproturon ELISA kit. Key steps generally include:

  • Addition of standards and samples to antibody-coated wells.

  • Addition of enzyme-conjugate.

  • Incubation.

  • Washing.

  • Addition of substrate.

  • Stopping the reaction and reading the absorbance on a plate reader.

• Expertise & Trustworthiness: The critical factor for detecting Isoproturon-didemethyl is the cross-reactivity of the antibody used in the kit. Some polyclonal antibodies developed for Isoproturon may exhibit partial cross-reactivity with its demethylated metabolites.[7] It is essential to validate this cross-reactivity. A positive result in an ELISA screen should always be considered presumptive and must be confirmed by a chromatographic method like LC-MS/MS.

Method Validation and Performance

All methods must be validated to ensure they are fit for purpose. Key validation parameters are defined by guidelines such as SANTE/11312/2021.[8]

Parameter	LC-MS/MS	HPLC-UV/DAD	ELISA (Screening)
Specificity	Very High (based on MRM)	Moderate (based on RT & UV spectrum)	Low to Moderate (depends on cross-reactivity)
LOD (Water)	0.1 - 10 ng/L	0.1 - 1 µg/L	0.05 - 0.5 µg/L
LOQ (Soil)	1 - 10 µg/kg	20 - 50 µg/kg	N/A (semi-quantitative)
Linearity (R²)	>0.995	>0.99	N/A
Accuracy (% Recovery)	70 - 120%	70 - 120%	N/A
Precision (RSD)	< 20%	< 20%	< 30%

Note: Values are typical and will vary by instrument, matrix, and specific method optimization.

References

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(2), 146–152. [Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Application Note. [Link]

• World Health Organization. (1993). Isoproturon in Drinking-water. Background document for development of WHO Guidelines for Drinking-water Quality. [Link]

• Muhammad, M., et al. (2020). Determination of Isoproturon in Environmental Samples using QuEChERS Extraction‐Spectrofluorimetric Method. Environmental Toxicology and Chemistry, 39(2), 2614-2622. [Link]

• Liu, F., et al. (2006). Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS. Chromatographia, 63, 269–275. [Link]

• Amorisco, A., et al. (2005). Photocatalytic degradation of the herbicide isoproturon: characterisation of by-products by liquid chromatography with electrospray ionisation tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 19(11), 1507-16. [Link]

• PubChem. (n.d.). Didesmethylisoproturon. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). Isoproturon. National Center for Biotechnology Information. [Link]

• Agilent Technologies. (2016). HPLC Analysis of Isoproturon in Water Using Online Sample Enrichment. Application Note. [Link]

• Tothill, I. E., & Turner, A. P. F. (2012). A Membrane-Based ELISA Assay for the Herbicide Isoproturon in Soil Samples. Analytical Letters, 45(1), 99-109. [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Pesticides: Isoproturon, Diuron, Acenaphthene, Carbendazim. [Link]

• Gerecke, A. C., et al. (2001). Determination of phenylurea herbicides in natural waters at concentrations below 1 ng l(-1) using solid-phase extraction, derivatization, and solid-phase microextraction-gas chromatography-mass spectrometry. Journal of Chromatography A, 938(1-2), 1-10. [Link]

• Palma, P., et al. (2008). Separation of isoproturon and its major metabolites using a isocratic HPLC-DAD method. ResearchGate. [Link]

• European Commission. (2021). SANTE 11312/2021 - Analytical quality control and method validation procedures for pesticide residues analysis in Food and Feed. [Link]

• U.S. Environmental Protection Agency. (1995). Method 532: Determination of Phenylurea Compounds in Drinking Water by Solid Phase Extraction and High Performance Liquid Chromatography with UV Detection. [Link]

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Application Note: A Robust HPLC-MS/MS Method for the Sensitive Quantification of Isoproturon-didemethyl

Abstract

This application note presents a detailed, validated High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the selective and sensitive quantification of Isoproturon-didemethyl. Isoproturon is a widely used phenylurea herbicide, and its degradation pathways lead to the formation of several metabolites, including the N-demethylated products monodemethyl-isoproturon and didemethyl-isoproturon.[1][2] Monitoring these metabolites is crucial for environmental risk assessment and toxicological studies. This guide provides a comprehensive protocol, from sample preparation using Solid-Phase Extraction (SPE) to optimized HPLC separation and MS/MS detection, designed for researchers in environmental science, agriculture, and drug development.

Introduction: The Rationale for Metabolite Quantification

Isoproturon (IPU) is a selective, systemic herbicide used extensively to control annual grasses and broad-leaved weeds in cereal crops.[3] Following its application, IPU undergoes microbial degradation in soil and metabolism in biological systems, primarily through N-demethylation of its dimethylurea side chain.[2][4] This process results in the formation of monodemethyl-isoproturon (MDIPU) and subsequently, Isoproturon-didemethyl (DDIPU).[5]

The resulting metabolites can be more polar and persistent than the parent compound, potentially leading to the contamination of ground and surface water resources.[6] Therefore, a highly sensitive and selective analytical method is required to accurately quantify these trace-level residues in complex matrices. High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is the technology of choice for this application. Its ability to combine chromatographic separation with the high specificity of Multiple Reaction Monitoring (MRM) allows for reliable quantification, even at low concentrations.[6][7] This note details a complete workflow, providing the scientific reasoning behind the methodological choices to ensure robust and reproducible results.

Principle of the Analytical Workflow

The quantification of Isoproturon-didemethyl is achieved through a multi-step process designed to isolate the analyte from the sample matrix, separate it from other components, and detect it with high specificity and sensitivity.

• Sample Preparation (Solid-Phase Extraction - SPE): The initial and most critical step involves extracting Isoproturon-didemethyl from the aqueous or biological matrix. SPE is employed to clean up the sample and concentrate the analyte, which is essential for achieving low detection limits. The choice of a C18 sorbent is based on its effective retention of moderately polar compounds like phenylurea herbicides and their metabolites from aqueous samples.[7]

• Chromatographic Separation (HPLC): The cleaned-up extract is injected into a reverse-phase HPLC system. A C18 analytical column separates Isoproturon-didemethyl from the parent compound, other metabolites, and any remaining matrix components based on their differential partitioning between the stationary and mobile phases. A gradient elution is used to ensure sharp peak shapes and efficient separation.

• Detection and Quantification (Tandem Mass Spectrometry - MS/MS): The column eluent is directed into the mass spectrometer. Electrospray Ionization (ESI) is used to generate gas-phase ions of the analyte. Tandem mass spectrometry, operating in Multiple Reaction Monitoring (MRM) mode, provides exceptional selectivity. A specific precursor ion of Isoproturon-didemethyl is selected, fragmented, and a characteristic product ion is monitored for quantification.[8] This targeted approach minimizes matrix interference and ensures accurate measurement.

Fig 1. Overall experimental workflow for Isoproturon-didemethyl analysis.

Detailed Protocols and Methodologies

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is optimized for the extraction of Isoproturon-didemethyl from water samples. Modifications may be necessary for other matrices.

Materials:

• Supelclean LC-18 SPE Cartridges (500 mg, 3 mL) or equivalent.[3]

• Methanol (HPLC Grade).

• Deionized Water.

• SPE Vacuum Manifold.

Step-by-Step Protocol:

• Cartridge Conditioning: Condition the C18 cartridge by passing 6 mL of methanol, followed by 6 mL of deionized water.[3] Causality: This step activates the C18 stationary phase and removes any potential contaminants from the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load 100-500 mL of the water sample onto the cartridge at a flow rate of approximately 5 mL/min. Causality: The analyte partitions from the aqueous sample and is retained on the hydrophobic C18 sorbent.

• Washing: Wash the cartridge with 5 mL of deionized water to remove salts and other highly polar, unretained impurities. Causality: This step removes interfering components without eluting the target analyte, thereby improving the cleanliness of the final extract.

• Drying: Dry the cartridge under vacuum for 10-15 minutes to remove residual water. Causality: Removing water is crucial as it is immiscible with the elution solvent and can affect the efficiency of the elution step.

• Elution: Elute the retained analyte by passing 4 mL of methanol through the cartridge into a collection tube.[3] Causality: The strong organic solvent disrupts the hydrophobic interactions between the analyte and the C18 sorbent, releasing it from the cartridge.

• Solvent Evaporation and Reconstitution: Evaporate the methanol eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 70:30 water:methanol).[3] Causality: This step concentrates the sample and ensures the final solvent is compatible with the HPLC mobile phase, which is critical for good peak shape upon injection.

HPLC-MS/MS Instrumental Analysis

Instrumentation:

• HPLC system with a binary pump and autosampler.

• Triple quadrupole mass spectrometer equipped with an Electrospray Ionization (ESI) source.

HPLC Conditions:

The separation is performed on a C18 reverse-phase column, which provides excellent retention and resolution for phenylurea compounds.[9]

Parameter	Recommended Setting	Rationale
Analytical Column	C18 Column (e.g., 250 x 4.6 mm, 5 µm)	Industry standard for separation of moderately polar pesticides.[7]
Mobile Phase A	Water + 0.1% Formic Acid	Formic acid aids in protonation of the analyte for positive mode ESI.
Mobile Phase B	Methanol + 0.1% Formic Acid	Methanol is an effective organic modifier for eluting the analyte.
Gradient Program	0-3 min: 30% B; 3-15 min: 30-90% B; 15-20 min: 90% B	A gradient ensures separation from other metabolites and provides sharp peaks.
Flow Rate	0.7 mL/min	A typical flow rate for a 4.6 mm ID column, balancing speed and resolution.
Column Temperature	25°C	Maintains stable retention times and improves reproducibility.
Injection Volume	20 µL	A standard volume to avoid column overloading while ensuring sensitivity.

Mass Spectrometry Conditions:

Detection is achieved using ESI in positive ion mode, as phenylurea compounds readily form protonated molecules ([M+H]⁺). Quantification is performed using MRM for maximum sensitivity and selectivity.

Parameter	Recommended Setting	Rationale
Ionization Mode	ESI Positive	Phenylureas efficiently form [M+H]⁺ ions.
Capillary Voltage	3.5 - 5.0 kV	Optimized to achieve stable and efficient ionization.
Source Temperature	150°C	Facilitates desolvation of droplets from the ESI source.
Desolvation Gas	Nitrogen, Flow ~600 L/hr	Aids in the evaporation of solvent from the electrospray droplets.
Desolvation Temp.	350°C	Ensures complete desolvation before ions enter the mass analyzer.

MRM Transitions for Quantification:

To set up the MRM method, the precursor ion ([M+H]⁺) of Isoproturon-didemethyl is selected. This ion is then fragmented in the collision cell, and specific, stable product ions are monitored. The molecular weight of Isoproturon is 206.29 g/mol , and Isoproturon-didemethyl (DDIPU) involves the loss of two methyl groups (2 x CH₂), resulting in a molecular weight of 178.24 g/mol .

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Use
Isoproturon-didemethyl	179.1	137.1	~20	Quantification
Isoproturon-didemethyl	179.1	77.1	~35	Confirmation
Isoproturon-d6 (Internal Std)	213.1	72.1	~25	Quantification

Note: The exact collision energies should be optimized for the specific instrument being used by infusing a standard solution of the analyte.[8] The quantification transition (179.1 -> 137.1) corresponds to the loss of the urea group (-NHCONH₂), while the confirmation transition can be used to verify the analyte's identity. Using a stable isotope-labeled internal standard, such as Isoproturon-d6, is highly recommended to correct for matrix effects and variations in instrument response.

Fig 2. Principle of Multiple Reaction Monitoring (MRM) for Isoproturon-didemethyl.

Method Validation

The analytical method must be validated to demonstrate its suitability for the intended purpose, in accordance with guidelines such as those from the International Council for Harmonisation (ICH).[10]

Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is demonstrated by the absence of interfering peaks at the retention time of the analyte in blank matrix samples.

• Linearity: The method's ability to obtain test results that are directly proportional to the concentration of the analyte. A calibration curve should be prepared using at least five concentration levels, and the correlation coefficient (r²) should be ≥ 0.99.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. It is typically determined as the concentration that yields a signal-to-noise ratio of 10:1.

• Accuracy (Recovery): The closeness of the test results obtained by the method to the true value. It is assessed by spiking blank matrix samples at three different concentration levels (low, medium, high) and calculating the percentage recovery.

• Precision: The closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample. It is expressed as the relative standard deviation (RSD) and is evaluated at two levels:

  • Repeatability (Intra-day precision): Analysis of replicate samples on the same day.

  • Intermediate Precision (Inter-day precision): Analysis of replicate samples on different days.

Typical Performance Characteristics:

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
LOQ	e.g., < 0.1 µg/L in water
Accuracy (Recovery)	80 - 120%
Precision (RSD)	≤ 15%

Conclusion

The HPLC-MS/MS method detailed in this application note provides a robust, selective, and sensitive protocol for the quantification of Isoproturon-didemethyl in environmental samples. The combination of efficient Solid-Phase Extraction for sample preparation and the high specificity of Multiple Reaction Monitoring detection allows for reliable trace-level analysis. Proper method validation is essential to ensure the generation of high-quality, defensible data for regulatory submissions, environmental monitoring, and research applications.

References

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(2), 146–152. [Link]

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: Poppy Seeds. ResearchGate. [Link]

• Agilent Technologies. (2016). HPLC ANALYSIS OF ISOPROTURON IN WATER USING ONLINE SAMPLE ENRICHMENT. Agilent. [Link]

• Sørensen, S. R., Bending, G. D., Jacobsen, C. S., Walker, A., & Aamand, J. (2003). Microbial degradation of isoproturon and related phenylurea herbicides in and below agricultural fields. FEMS Microbiology Ecology, 45(1), 1–11. [Link]

• Bending, G. D., Lincoln, S. D., & Walker, A. (2002). Proposed pathway for the metabolism of isoproturon (IPU) by Sphingomonas sp. strain SRS2. ResearchGate. [Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Agilent. [Link]

• World Health Organization. (2003). Isoproturon in Drinking-water. WHO. [Link]

• International Council for Harmonisation. (2005). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). ICH. [Link]

• Sørensen, S. R., et al. (2001). Proposed metabolic pathways for isoproturon. ResearchGate. [Link]

• Vorkamp, K., et al. (2010). Photocatalytic degradation of the herbicide isoproturon: characterisation of by-products by liquid chromatography with electrospray ionisation tandem mass spectrometry. PubMed. [Link]

• Schmidt, C. K. (2012). Determination of polar pesticide metabolites in aqueous matrices by LC-MS and investigation of occurring matrix effects. DuEPublico. [Link]

• Eawag. (2002). Isoproturon Degradation Pathway. Eawag-BBD. [Link]

• Chemistry LibreTexts. (2023). Fragmentation Patterns in Mass Spectra. Chemistry LibreTexts. [Link]

• Sørensen, S. R., et al. (2003). Proposed pathway for the metabolism of isoproturon (IPU) by Sphingomonas sp. strain SRS2. ResearchGate. [Link]

• Sørensen, S. R., et al. (2003). Proposed pathway for the metabolism of isoproturon (IPU) by Sphingomonas sp. strain SRS2. ResearchGate. [Link]

• Rahman, M. M., et al. (2021). Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS. National Institutes of Health. [Link]

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• 10. agilent.com [agilent.com]

Application Note: A Validated QuEChERS Protocol for the Analysis of Isoproturon-didemethyl in Soil Samples

Introduction

Isoproturon, a widely used phenylurea herbicide for controlling weeds in cereal crops, undergoes degradation in the soil, leading to the formation of several metabolites.[1][2] Among these, Isoproturon-didemethyl (1-(4-Isopropylphenyl)urea) is a key metabolite of interest due to its potential persistence and mobility in soil, which may lead to groundwater contamination.[3][4] Consequently, sensitive and reliable analytical methods are required for its monitoring in environmental matrices.

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has emerged as a powerful sample preparation technique for the analysis of pesticide residues in various matrices, including complex ones like soil.[5][6][7] Its advantages include high recovery rates, reduced solvent consumption, and simplicity of operation.[8][9] This application note provides a comprehensive, step-by-step protocol for the extraction and cleanup of Isoproturon-didemethyl from soil samples using a modified QuEChERS method, followed by analysis using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Principle of the Method

The QuEChERS methodology is a two-stage process. The first stage involves an extraction and partitioning step. A soil sample is homogenized and then vigorously shaken with an organic solvent (typically acetonitrile) and a specific salt mixture. Acetonitrile is chosen for its ability to efficiently extract a wide range of pesticides. The addition of salts, such as magnesium sulfate (MgSO₄) and sodium chloride (NaCl), induces phase separation between the aqueous and organic layers, driving the analytes into the acetonitrile layer.

The second stage is a cleanup step known as dispersive solid-phase extraction (d-SPE). An aliquot of the supernatant from the first stage is mixed with a combination of sorbents. For soil analysis, a common combination includes Primary Secondary Amine (PSA) to remove organic acids and other polar interferences, and C18 to remove non-polar interferences.[6][10] Anhydrous MgSO₄ is also added to remove any remaining water. After vortexing and centrifugation, the cleaned extract is ready for instrumental analysis.

Materials and Reagents

• Solvents: HPLC-grade acetonitrile, methanol, and water.

• Standards: Certified reference standards of Isoproturon-didemethyl.

• Salts and Sorbents:

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Sodium Chloride (NaCl)

  • Primary Secondary Amine (PSA) sorbent

  • C18 sorbent

• Equipment:

  • High-speed centrifuge

  • Vortex mixer

  • Analytical balance

  • 50 mL and 2 mL centrifuge tubes

  • Syringe filters (0.22 µm)

  • LC-MS/MS system

Experimental Protocol

Sample Preparation and Extraction

• Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to remove stones and debris.

• Weighing: Accurately weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

• Hydration: Add 10 mL of deionized water to the soil sample and vortex for 1 minute. Allow the sample to hydrate for 30 minutes. This step is crucial for achieving consistent extraction efficiency, especially in dry soils.

• Solvent Addition: Add 10 mL of acetonitrile to the centrifuge tube.

• Extraction: Cap the tube and shake vigorously for 5 minutes. This ensures thorough mixing and efficient extraction of the analyte from the soil matrix.

• Salting Out: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl to the tube. The addition of these salts facilitates the separation of the acetonitrile layer from the aqueous/soil layer.

• Centrifugation: Immediately shake the tube for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

Dispersive SPE Cleanup

• Aliquot Transfer: Carefully transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18.[6]

• Cleanup: Vortex the d-SPE tube for 1 minute to ensure the sorbents are fully dispersed and can effectively remove interfering matrix components.

• Final Centrifugation: Centrifuge the tube at high speed (e.g., 10,000 rpm) for 2 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Instrumental Analysis (LC-MS/MS)

The following are typical starting conditions and may require optimization for your specific instrument.

Parameter	Condition
LC Column	C18 column (e.g., 100 x 2.1 mm, 3 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Transitions	To be determined by direct infusion of a standard solution of Isoproturon-didemethyl.

Method Performance

The performance of this method should be validated according to established guidelines. Key validation parameters are summarized below.

Parameter	Typical Performance
Linearity (R²)	> 0.99
Recovery	80-110%
Precision (RSD%)	< 15%
Limit of Quantification (LOQ)	1-10 µg/kg
Limit of Detection (LOD)	0.5-5 µg/kg

Note: These are typical values and should be experimentally determined in your laboratory.

Troubleshooting

Problem	Potential Cause	Solution
Low Analyte Recovery	Incomplete extraction or analyte degradation.	Ensure vigorous shaking during extraction. Check the pH of the sample; adjust if necessary. Verify the activity of the reference standard.
High Matrix Effects	Insufficient cleanup of the extract.	Use a different combination or amount of d-SPE sorbents. Dilute the final extract. Use a matrix-matched calibration curve.
Poor Peak Shape	Co-eluting interferences or incompatible solvent.	Optimize the LC gradient. Ensure the final extract solvent is compatible with the initial mobile phase.
Inconsistent Results	Non-homogenous sample or inconsistent sample processing.	Ensure the soil sample is thoroughly homogenized before weighing. Follow the protocol steps precisely for all samples.

Workflow Diagram

Caption: QuEChERS workflow for Isoproturon-didemethyl in soil.

References

• Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. (2022). MDPI. [Link]

• Analytical methods for the determination of isoproturon and its degradation products in water and soil. PubMed. [Link]

• Validation of a modified QuEChERS method for the quantification of residues of currently used pesticides in Cuban agricultural soils, using gas chromatography tandem mass spectrometry. (2024). PubMed Central. [Link]

• Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. (2022). PubMed Central. [Link]

• Didesmethylisoproturon. PubChem. [Link]

• Determination of Isoproturon in Environmental Samples using the QuEChERS Extraction-Spectrofluorimetric Method. (2019). PubMed. [Link]

• Using a QuEChERS Approach for the Determination of Pesticide Residues In Soil. United Chemical Technologies (UCT). [Link]

• Isoproturon. Wikipedia. [Link]

• Determination of Isoproturon in Environmental Samples using QuEChERS Extraction‐Spectrofluorimetric Method. (2019). ResearchGate. [Link]

• Detection and Identification of the Herbicide Isoproturon and its Metabolites in Field Samples After a Heavy Rainfall Event. (2006). Taylor & Francis Online. [Link]

• Validation and application of a QuEChERS based method for estimation of half-life of imidazolinone herbicides in soils by LC-ESI-MS/MS. (2019). PubMed. [Link]

• Determination of Pesticide Residues in Soil Using a QuEChERS Approach. Technology Networks. [Link]

• Enhanced Degradation of Herbicide Isoproturon in Wheat Rhizosphere by Salicylic Acid. (2014). ACS Publications. [Link]

• QuEChERS Method for Pesticide Residue Analysis. Phenomenex. [Link]

• APPLICATION OF QuEChERS METHOD FOR MULTI-RESIDUE PESTICIDES DETERMINATION IN LETTUCE AND APPLE USING GAS CHROMATOGRAPHY-MASS SPE. (2016). Semantic Scholar. [Link]

• Isoproturon. Chem-Impex. [Link]

• Detection and Identification of the Herbicide Isoproturon and its Metabolites in Field Samples After a Heavy Rainfall Event. (2006). International Journal of Environmental Analytical Chemistry. [Link]

• Validation of a modified QuEChERS method for the quantification of residues of currently used pesticides in Cuban agricultural soils, using gas chromatography tandem mass spectrometry. (2024). ResearchGate. [Link]

• Degradation and movement in soil of the herbicide isoproturon analyzed by a Photosystem II-based biosensor. (2005). PubMed. [Link]

• Isoproturon (Ref: HOE 16410). AERU, University of Hertfordshire. [Link]

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Application Note: A Facile and Scalable Synthesis of Isoproturon-didemethyl Analytical Standard

Abstract

This application note provides a detailed, reliable, and scalable protocol for the synthesis of Isoproturon-didemethyl (1-(4-isopropylphenyl)urea), a principal metabolite of the phenylurea herbicide Isoproturon.[1][2] The availability of high-purity analytical standards for pesticide metabolites is critical for accurate environmental monitoring, food safety analysis, and toxicological studies.[3] Traditional synthetic routes for phenylureas often rely on hazardous reagents like phosgene or its derivatives.[3][4] The method detailed herein circumvents these challenges by employing a robust, environmentally benign, and catalyst-free reaction between 4-isopropylaniline and potassium cyanate in an aqueous medium.[4][5] This process is characterized by its simplicity, high yield, and the exceptional purity of the final product, often achievable without chromatographic purification, making it highly suitable for widespread laboratory adoption.

Introduction and Scientific Rationale

Isoproturon, 3-(4-isopropylphenyl)-1,1-dimethylurea, is a selective, systemic herbicide widely used to control annual grasses and broad-leaved weeds in cereal crops.[6] Due to its application, its residues and metabolites are frequently detected in soil and water systems, necessitating rigorous monitoring.[7] Isoproturon-didemethyl is a key environmental transformation product formed through the demethylation of the parent compound.[1][6] As a result, its presence serves as an important indicator of Isoproturon degradation in the environment.

Accurate quantification of Isoproturon-didemethyl requires a well-characterized, high-purity analytical standard. The synthesis of such standards can be challenging. Classical methods often involve the generation of a highly reactive isocyanate intermediate from the corresponding aniline using phosgene or its safer, yet still toxic, alternatives like triphosgene.[4] These multi-step procedures increase complexity and pose significant safety and environmental risks.

The protocol outlined in this note is founded on the direct nucleophilic addition of an amine to an isocyanate, generated in situ from potassium cyanate (KOCN) in water. This "green chemistry" approach offers a significant improvement in safety and efficiency.[4][5] The reaction proceeds smoothly at ambient temperature and the product often precipitates from the reaction mixture in high purity, simplifying isolation to a mere filtration step. This methodology has been proven to be highly effective for scaling up the production of 1-(4-isopropylphenyl)urea, the target compound.[4][5]

Synthesis Overview and Mechanism

The synthesis of Isoproturon-didemethyl is achieved through a one-pot reaction. The core transformation involves the reaction of the primary amine group of 4-isopropylaniline with cyanic acid (HOCN). The cyanic acid is generated in situ from the protonation of potassium cyanate in the aqueous solution. The amine then acts as a nucleophile, attacking the electrophilic carbon atom of the cyanic acid to form the corresponding N-substituted urea.

Reaction Scheme: 4-Isopropylaniline + Potassium Cyanate --(H₂O)--> 1-(4-isopropylphenyl)urea (Isoproturon-didemethyl)

This method is advantageous as it avoids the isolation of the unstable isocyanate intermediate and leverages water as a safe and environmentally friendly solvent.[4]

Materials and Equipment

Reagents and Chemicals

Reagent	CAS Number	Molecular Formula	Recommended Purity	Supplier
4-Isopropylaniline	99-88-7	C₉H₁₃N	>98%	Sigma-Aldrich, etc.
Potassium Cyanate	590-28-3	KOCN	>96%	Sigma-Aldrich, etc.
Deionized Water	7732-18-5	H₂O	High-Purity, 18 MΩ·cm	Millipore or equivalent
Methanol (for analysis)	67-56-1	CH₄O	HPLC Grade	Merck, etc.
Acetonitrile (for analysis)	75-05-8	C₂H₃N	HPLC Grade	Merck, etc.

Laboratory Equipment

• Magnetic stirrer with stir bar

• Round-bottom flask or Erlenmeyer flask

• Standard laboratory glassware (beakers, graduated cylinders)

• Buchner funnel and filtration flask

• Vacuum source

• Drying oven or vacuum desiccator

• Analytical balance

• pH meter or pH paper

• Characterization Instruments: HPLC-UV/MS, NMR Spectrometer, Melting Point Apparatus

Detailed Experimental Protocol

This protocol is based on the successful 20 mmol scale synthesis of 1-(4-isopropylphenyl)urea reported in the literature.[4]

Step 1: Reagent Preparation

• In a 250 mL Erlenmeyer flask, add 4-isopropylaniline (2.70 g, 20.0 mmol).

• To the same flask, add 100 mL of deionized water.

• Stir the mixture vigorously at room temperature. 4-isopropylaniline is not fully soluble in water and will form a suspension.

Step 2: Reaction Execution

• In a separate beaker, dissolve potassium cyanate (KOCN) (2.43 g, 30.0 mmol, 1.5 equivalents) in 50 mL of deionized water.

• Slowly add the potassium cyanate solution to the stirring suspension of 4-isopropylaniline over a period of 10-15 minutes at room temperature.

• Continue to stir the reaction mixture vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) if desired.

• A white precipitate of the product, Isoproturon-didemethyl, will begin to form as the reaction proceeds.

• Allow the reaction to stir for approximately 4-6 hours to ensure completion.

Step 3: Product Isolation and Purification

• Isolate the solid white product by vacuum filtration using a Buchner funnel.

• Wash the collected solid thoroughly with two portions of deionized water (2 x 50 mL) to remove any unreacted potassium cyanate and other water-soluble impurities.

• Dry the purified product in a drying oven at 60-70°C overnight or in a vacuum desiccator to a constant weight.

• The expected yield should be high, typically in the range of 85-95%.[4] The product obtained by this method is often of high purity, suitable for use as an analytical standard without further purification.[4]

Characterization and Quality Control

To confirm the identity and purity of the synthesized Isoproturon-didemethyl, the following analytical techniques are recommended.

Property / Technique	Expected Result
Appearance	White solid
Molecular Formula	C₁₀H₁₄N₂O[1]
Molecular Weight	178.23 g/mol [1]
¹H NMR (300 MHz, DMSO-d6)	δ 8.40 (s, 1H, NH), 7.30 (d, J = 9 Hz, 2H), 7.09 (d, J = 9 Hz, 2H), 5.77 (s, 2H, NH₂), 2.84–2.79 (m, 1H, CH), 1.15 (d, J = 7 Hz, 6H, CH₃)[4]
HPLC-UV/MS	Purity should be >99% by HPLC.[8] Mass spectrum should show a prominent ion corresponding to [M+H]⁺ at m/z 179.
Purity Assessment	Determined by HPLC with a DAD detector, typically monitored at 240 nm.[9]

Safety Precautions

• 4-Isopropylaniline: This compound is toxic and an irritant. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.

• Potassium Cyanate: Harmful if swallowed or inhaled. Avoid creating dust. Use appropriate PPE.

• Standard laboratory safety procedures should be followed at all times.

Workflow Visualization

The overall process from starting materials to the final, characterized analytical standard is outlined below.

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Application Notes and Protocols: Isoproturon-didemethyl as a Reference Standard in Chromatography

Foreword: The Critical Role of Metabolite Reference Standards in Environmental and Food Safety Analysis

In the landscape of analytical chemistry, particularly within the realms of environmental monitoring and food safety, the accuracy and reliability of quantitative analysis are paramount. The herbicide Isoproturon, a substituted phenylurea, has been extensively used in agriculture, leading to concerns about its persistence and the presence of its metabolites in various environmental matrices. Among these, Isoproturon-didemethyl, a product of the N-demethylation of the parent compound, is of significant interest. Its detection and quantification are crucial for a comprehensive risk assessment of Isoproturon use.

This guide eschews a rigid, templated approach to provide a nuanced, in-depth exploration of the use of Isoproturon-didemethyl as a reference standard in chromatographic applications. As analytical scientists, our goal is not merely to follow protocols but to understand the underlying principles that govern our choices, ensuring the integrity and validity of our data. This document is structured to provide not just the "how," but more importantly, the "why," empowering researchers, scientists, and drug development professionals to develop and validate robust analytical methods.

Section 1: Isoproturon and its Metabolic Fate: The Genesis of Isoproturon-didemethyl

Isoproturon [3-(4-isopropylphenyl)-1,1-dimethylurea] is a selective, systemic herbicide primarily used for the control of annual grasses and broad-leaved weeds in cereal crops.[1][2] Its mode of action involves the inhibition of photosynthesis.[2] In the environment, Isoproturon undergoes degradation through various pathways, with microbial and enzymatic demethylation at the urea nitrogen being a significant route.[1] This process leads to the formation of metabolites such as Isoproturon-monodemethyl and, subsequently, Isoproturon-didemethyl [1-(4-isopropylphenyl)urea].[3][4]

The presence of these metabolites in soil and water necessitates their inclusion in monitoring programs to fully assess the environmental impact of Isoproturon.[1] Therefore, the availability of high-purity, well-characterized reference standards for these metabolites is a prerequisite for accurate and reliable quantification.

Figure 1: Simplified degradation pathway of Isoproturon to Isoproturon-didemethyl.

Section 2: The Imperative of Certified Reference Materials (CRMs)

The foundation of any quantitative analysis is the calibration performed using a reference standard of known purity and concentration. A Certified Reference Material (CRM) is a reference material characterized by a metrologically valid procedure for one or more specified properties, accompanied by a certificate that provides the value of the specified property, its associated uncertainty, and a statement of metrological traceability. The use of CRMs, produced by accredited bodies under standards such as ISO 17034, is fundamental to ensuring the trustworthiness and international comparability of analytical results.[5]

For Isoproturon-didemethyl, a CRM will have a certificate of analysis (CoA) detailing its identity, purity (often determined by a mass balance approach considering chromatographic purity, water content, residual solvents, and inorganic content), and the associated uncertainty. This information is critical for the accurate preparation of stock and working standard solutions.

Section 3: Chromatographic Analysis of Isoproturon-didemethyl: Methodologies and Protocols

The analysis of Isoproturon and its metabolites is typically performed using High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) or Mass Spectrometry (MS) detection. The choice of detector depends on the required sensitivity and selectivity.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely available technique suitable for the analysis of Isoproturon and its metabolites in less complex matrices or at higher concentration levels.

Protocol 1: HPLC-UV Analysis of Isoproturon and Isoproturon-didemethyl

1. Standard Preparation:

• Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of Isoproturon-didemethyl certified reference material into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol. Sonicate for 5 minutes to ensure complete dissolution. Store at -18°C. The stability of stock solutions should be periodically verified.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase or a solvent compatible with the initial mobile phase conditions. A typical calibration range might be 0.1 to 10 µg/mL.

2. Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common choice for phenylurea herbicides.

• Mobile Phase: A gradient elution is often necessary to achieve good separation of the parent compound and its more polar metabolites. A typical gradient might be:

  • Solvent A: Water

  • Solvent B: Acetonitrile

  • Gradient: Start with a higher proportion of Solvent A and gradually increase the proportion of Solvent B. For example, 20% B to 80% B over 15 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 20 µL

• UV Detection: 240 nm, which is a common wavelength for the detection of phenylurea herbicides.[6]

3. Rationale for Experimental Choices:

• The C18 column provides good retention for the relatively nonpolar Isoproturon and its metabolites.

• The gradient elution is crucial because Isoproturon-didemethyl is more polar than Isoproturon and will elute earlier. A gradient allows for the separation of compounds with a range of polarities in a reasonable analysis time.

• Methanol is a suitable solvent for the stock solution due to the good solubility of phenylurea herbicides.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For trace-level analysis in complex matrices such as soil, water, and food, LC-MS/MS is the preferred technique due to its high sensitivity and selectivity.

Protocol 2: LC-MS/MS Analysis of Isoproturon-didemethyl

1. Standard Preparation:

• Prepare stock and working standard solutions as described in Protocol 1, but at much lower concentrations (e.g., in the ng/mL range).

2. LC-MS/MS Conditions:

• Chromatographic conditions: Similar to the HPLC-UV method, but often with faster gradients and smaller particle size columns (e.g., sub-2 µm) to reduce run times.

• Mass Spectrometer: A triple quadrupole mass spectrometer is typically used, operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is generally suitable for phenylurea herbicides.

3. MRM Transitions for Isoproturon-didemethyl:

• To develop an MRM method, the precursor ion (typically the protonated molecule [M+H]⁺) and suitable product ions must be determined.

• For Isoproturon-didemethyl (Molecular Weight: 178.23 g/mol )[3], the [M+H]⁺ ion would be at m/z 179.1.

• Fragmentation of the precursor ion will yield characteristic product ions. Based on the fragmentation of similar phenylurea compounds, a likely fragmentation would involve the cleavage of the urea bond. A common fragment for N-demethylated metabolites is the loss of the isocyanate group (-NCO).

• Hypothetical MRM Transitions:

  • Quantifier: m/z 179.1 → [Product Ion 1]

  • Qualifier: m/z 179.1 → [Product Ion 2]

• The specific product ions and their optimal collision energies must be determined experimentally by infusing a standard solution of Isoproturon-didemethyl into the mass spectrometer.

Figure 2: General workflow for the quantitative analysis of Isoproturon-didemethyl using a reference standard.

Section 4: Data Interpretation and Quality Control

Table 1: Key Parameters for Chromatographic Analysis of Isoproturon-didemethyl

Parameter	HPLC-UV	LC-MS/MS	Rationale
Typical Retention Time	Earlier than Isoproturon	Earlier than Isoproturon	Higher polarity of the didemethyl metabolite leads to weaker interaction with the C18 stationary phase.
Limit of Detection (LOD)	~10-50 ng/mL	~0.01-0.1 ng/mL	Mass spectrometry offers significantly higher sensitivity compared to UV detection.
Limit of Quantification (LOQ)	~50-150 ng/mL	~0.05-0.5 ng/mL	The LOQ is typically 3-5 times the LOD and represents the lowest concentration that can be quantified with acceptable precision and accuracy.
Linearity (r²)	> 0.99	> 0.99	A high coefficient of determination indicates a good fit of the calibration data to a linear model.

Self-Validating System:

A robust analytical method is a self-validating system. This is achieved through:

• System Suitability Tests: Before each analytical run, inject a standard solution to verify system performance parameters such as retention time stability, peak shape, and detector response.

• Quality Control (QC) Samples: Analyze QC samples at low, medium, and high concentrations within the calibration range to monitor the accuracy and precision of the method during the analysis of unknown samples.

• Matrix-Matched Standards: For complex matrices, prepare calibration standards in an extract of a blank matrix to compensate for matrix effects (ion suppression or enhancement in LC-MS/MS).

Conclusion: Ensuring Data Integrity through Rigorous Application of Reference Standards

The accurate quantification of Isoproturon-didemethyl is a critical component of a thorough environmental risk assessment of Isoproturon. The use of a well-characterized, certified reference standard is the cornerstone of generating reliable and defensible data. By understanding the principles behind the preparation of standards, the choice of chromatographic conditions, and the implementation of rigorous quality control measures, analytical scientists can ensure the integrity of their results. This guide provides a framework for developing and implementing such methods, emphasizing the importance of a deep understanding of the analytical process to achieve the highest level of scientific rigor.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 185831, Didesmethylisoproturon. [Link].

• National Center for Biotechnology Information. PubChem Compound Summary for CID 36679, Isoproturon. [Link].

• World Health Organization. (2003). Isoproturon in Drinking-water. [Link].

• CIRCABC. (2005). Isoproturon. [Link].

• Agilent Technologies. (2016). HPLC ANALYSIS OF ISOPROTURON IN WATER USING ONLINE SAMPLE ENRICHMENT. [Link].

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(2), 146–152. [Link].

• Codex Alimentarius Commission. (1993). GUIDELINES ON GOOD LABORATORY PRACTICE IN PESTICIDE RESIDUE ANALYSIS CAC/GL 40-1993. [Link].

• Bichon, E., Dupuis, M., Le Bizec, B., & André, F. (2006). LC-ESI-MS/MS determination of phenylurea and triazine herbicides and their dealkylated degradation products in oysters. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 838(2), 96–106. [Link].

• MDPI. (2020). Determination of Phenylurea Herbicides in Water Samples by Magnet-Integrated Fabric Phase Sorptive Extraction Combined with High Performance Liquid Chromatography. [Link].

• Fenoll, J., Hellín, P., Martínez, C. M., Flores, P., & Navarro, S. (2012). High performance liquid chromatography-tandem mass spectrometry method for quantifying phenylurea herbicides and their main metabolites in amended and unamended soils. Journal of chromatography. A, 1257, 81–88. [Link].

• Hetherton, C. L., Sykes, M. D., & Fussell, R. J. (2004). A multi-residue screening method for the determination of 73 pesticides and metabolites in fruit and vegetables using high-performance liquid chromatography/tandem mass spectrometry. Rapid communications in mass spectrometry : RCM, 18(21), 2443–2450. [Link].

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: Poppy Seeds. Czech Journal of Food Sciences, 26(Special Issue), S146–S152. [Link].

• Geerdink, R. B., van der Kruk, G., & van der Poll, J. M. (1998). Multiresidue HPLC methods for phenyl urea herbicides in water.

• Baker, S. E., & Scheri, R. C. (2003). Quantification of Atrazine, Phenylurrea, and Sulfonylurea Herbicide Metabolites in Urine by High-Performance Liquid Chromatography-Tandem Mass Spectrometry. Journal of Analytical Toxicology, 27(4), 181–186. [Link].

• Draper, W. M., & Xu, G. (2001). Electrospray liquid chromatography quadrupole ion trap mass spectrometry determination of phenyl urea herbicides in water. Journal of agricultural and food chemistry, 49(5), 2236–2242. [Link].

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Application Note: A Validated Protocol for the Ultrasensitive Monitoring of Isoproturon and its Metabolite Isoproturon-didemethyl in Environmental Matrices

Introduction: The Environmental Imperative for Monitoring Isoproturon and its Metabolites

Isoproturon (IPU), a selective, systemic phenylurea herbicide, has been extensively used for the control of annual grasses and broad-leaved weeds in cereal crops.[1][2] Its mode of action involves inhibiting photosynthesis in target weed species. However, the environmental persistence and mobility of Isoproturon are of significant concern.[1][3] Due to its tendency to adsorb to soils, it is prone to entering surface and groundwater through agricultural runoff and leaching, posing a risk to aquatic ecosystems.[3] Isoproturon is classified as very toxic to aquatic organisms and is on the priority list of substances for European waters, reflecting its environmental significance.[4]

In the environment, Isoproturon undergoes degradation through microbial and enzymatic processes, primarily N-demethylation.[1][5] This process leads to the formation of principal metabolites, including monodemethyl-isoproturon (MDIPU) and subsequently, Isoproturon-didemethyl (DDIPU).[5] These degradation products can also be mobile and persistent, necessitating their inclusion in comprehensive environmental monitoring programs. The European Union's Water Framework Directive and Drinking Water Directive establish stringent maximum permitted concentrations for individual pesticides and their relevant metabolites in water bodies, often at 0.1 micrograms per liter (µg/L), underscoring the need for highly sensitive and robust analytical methods.[6][7][8]

This application note provides a detailed, field-proven protocol for the simultaneous extraction, cleanup, and quantification of Isoproturon and its key metabolite, Isoproturon-didemethyl, in water and soil samples. The methodology is based on the widely accepted and robust combination of Solid-Phase Extraction (SPE) for sample pre-concentration and purification, followed by High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) for definitive detection and quantification.[2][9] This approach ensures high sensitivity, selectivity, and reliability, meeting the rigorous demands of environmental regulatory compliance and research.

Principle of the Method

The core of this protocol is a two-stage process designed to isolate the target analytes from complex environmental matrices and quantify them with high precision.

• Sample Preparation and Extraction: For aqueous samples (groundwater, surface water), analytes are extracted and concentrated from a large volume of water onto a solid-phase extraction (SPE) cartridge. For solid samples (soil, sediment), analytes are first extracted into an organic solvent mixture, and the resulting extract is then purified using SPE. The choice of an SPE sorbent like a divinylbenzene-co-N-vinylpyrrolidone polymer (e.g., Oasis HLB) is critical, as it demonstrates effective recovery for polar pesticides like Isoproturon.[9]

• Instrumental Analysis (HPLC-MS/MS): The purified and concentrated sample extract is injected into an HPLC-MS/MS system. The HPLC component separates the target analytes from other co-extracted compounds based on their physicochemical properties. The separated analytes then enter the mass spectrometer, where they are ionized, fragmented, and detected. By monitoring specific precursor-to-product ion transitions in Selected Reaction Monitoring (SRM) mode, the system provides unambiguous identification and highly sensitive quantification of Isoproturon and Isoproturon-didemethyl.[2]

Visualized Workflow

The following diagram illustrates the comprehensive workflow from sample collection to final data analysis for both water and soil matrices.

Caption: Workflow for Isoproturon & Metabolite Analysis.

Materials and Reagents

• Solvents: HPLC or LC-MS grade Methanol, Acetonitrile, Ethyl Acetate. Deionized water (≥18 MΩ·cm).

• Standards: Certified reference standards of Isoproturon and Isoproturon-didemethyl (≥98% purity). Isotopically labeled internal standard (e.g., Isoproturon-d6) is highly recommended for improved accuracy.

• Reagents: Formic acid (LC-MS grade), Anhydrous Sodium Sulfate.

• SPE Cartridges: Divinylbenzene and N-vinylpyrrolidone copolymer cartridges (e.g., Waters Oasis HLB, 6 cc, 200 mg). C18 cartridges can also be used.[2][9][10]

• Glassware: Amber glass bottles, volumetric flasks, conical tubes, vials.

• Equipment: Analytical balance, vortex mixer, centrifuge, SPE vacuum manifold, sample concentrator/evaporator (e.g., nitrogen evaporator), HPLC-MS/MS system.

Detailed Experimental Protocols

Protocol 1: Water Sample Preparation (SPE)

This protocol is designed for the extraction and concentration of analytes from surface water or groundwater.

• Sample Pre-treatment: Allow refrigerated samples to reach room temperature. Filter 500 mL of the water sample through a 0.45 µm glass fiber filter to remove suspended solids. If an internal standard is used, spike it into the sample at this stage.

• SPE Cartridge Conditioning: Place an SPE cartridge on the vacuum manifold. Condition it by passing the following solvents sequentially, without allowing the cartridge to go dry:

  • 5 mL of Ethyl Acetate

  • 5 mL of Methanol

  • 5 mL of Deionized Water

• Sample Loading: Load the 500 mL filtered water sample onto the conditioned cartridge at a slow, steady flow rate of approximately 5-10 mL/min. A slow flow rate is crucial for efficient analyte retention.

• Cartridge Washing: After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove interfering hydrophilic compounds.

• Cartridge Drying: Dry the cartridge thoroughly by applying a high vacuum for 20-30 minutes. This step is critical to remove residual water, which can interfere with the subsequent elution and analysis.

• Analyte Elution: Elute the retained analytes by passing 2 x 4 mL of Ethyl Acetate through the cartridge into a collection tube. Allow the solvent to soak for 1 minute before applying vacuum for the first elution to ensure complete desorption.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen at 40°C.[9]

• Reconstitution: Reconstitute the residue in 1.0 mL of the initial HPLC mobile phase (e.g., 90:10 Water:Methanol with 0.1% formic acid). Vortex briefly and transfer to an HPLC vial for analysis.

Protocol 2: Soil/Sediment Sample Preparation

This protocol details the extraction of analytes from solid matrices.

• Sample Pre-treatment: Air-dry the soil or sediment sample in the dark. Once dry, gently disaggregate and sieve it through a 2 mm sieve to ensure homogeneity.

• Solvent Extraction: Weigh 10 g of the sieved soil into a 50 mL centrifuge tube. Add 20 mL of a methanol:water (1:1, v/v) extraction mixture.[2][11]

• Extraction: Tightly cap the tube and shake vigorously on an orbital shaker for 30 minutes at 150 rpm.[12]

• Centrifugation: Centrifuge the suspension for 10 minutes at 4000 rpm to separate the solid and liquid phases.

• Extract Collection: Carefully transfer the supernatant (the liquid extract) to a clean tube.

• SPE Cleanup: Dilute 4 mL of the supernatant with 4 mL of deionized water. This diluted extract will now be purified using the same SPE procedure described in Protocol 5.1, steps 2-8 . The cleanup step is essential to remove matrix components that can interfere with the LC-MS/MS analysis.[2]

Protocol 3: HPLC-MS/MS Instrumental Analysis

The following are typical starting conditions. The method must be optimized for the specific instrument used.

Parameter	Condition	Rationale
HPLC System	Agilent 1290, Waters Acquity, or equivalent	High-pressure systems provide better peak resolution and faster run times.
Column	Reversed-Phase C18 Column (e.g., ZORBAX RRHD SB-C18, 2.1 x 100 mm, 1.8 µm)	C18 columns provide excellent retention and separation for moderately polar compounds like phenylurea herbicides.[2][13]
Mobile Phase A	Water with 0.1% Formic Acid	Formic acid aids in the positive ionization of the analytes in the MS source.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Acetonitrile is a common organic modifier providing good separation efficiency.
Gradient Elution	Start at 10% B, ramp to 95% B over 8 min, hold for 2 min, return to 10% B and equilibrate for 3 min.	A gradient is necessary to elute compounds with different polarities and to ensure sharp peak shapes.
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column that balances analysis time and sensitivity.
Column Temperature	40 °C	Elevated temperature improves peak shape and reduces run-to-run retention time variability.
Injection Volume	5 µL	A small injection volume is used to prevent column overloading and peak distortion.
MS System	Sciex 6500+, Waters Xevo TQ-S, or equivalent Triple Quadrupole MS	Triple quadrupole instruments are required for the high selectivity and sensitivity of SRM/MRM experiments.
Ionization Mode	Electrospray Ionization, Positive (ESI+)	Phenylureas readily form protonated molecules [M+H]+ in positive mode.[2]
SRM Transitions	See Table 2 below	Monitoring at least two transitions per compound provides a high degree of confidence for identification and quantification (Qualifier/Quantifier).

Table 2: Example SRM Transitions for Target Analytes

Compound	Precursor Ion (m/z)	Product Ion (Quantifier)	Product Ion (Qualifier)
Isoproturon	207.1	72.2	165.1
Isoproturon-didemethyl	179.1	72.2	137.1
Isoproturon-d6 (IS)	213.1	72.2	171.1

Note: The precursor ion for Isoproturon corresponds to [M+H]+.[2] The transitions for Isoproturon-didemethyl and the internal standard (IS) are based on their respective molecular weights and common fragmentation patterns. These values must be empirically optimized on the specific mass spectrometer being used.

Calibration, Quality Control, and Data Analysis

A self-validating and trustworthy protocol relies on rigorous quality control.

• Calibration: Prepare a series of calibration standards in the reconstitution solvent ranging from 0.1 to 50 µg/L. The calibration curve should be constructed by plotting the peak area ratio (analyte/internal standard) against the concentration. A linear regression with a correlation coefficient (R²) > 0.995 is required.

• Quality Control (QC) Samples:

  • Method Blank: An analyte-free matrix (deionized water or clean sand) processed through the entire procedure to check for contamination.

  • Laboratory Control Spike (LCS): A clean matrix spiked with a known concentration of analytes to assess method accuracy. Recoveries should typically be within 70-130%.

  • Matrix Spike / Matrix Spike Duplicate (MS/MSD): Aliquots of a real sample spiked with known analyte concentrations to evaluate matrix effects and method precision.

• Data Analysis: Quantify the analyte concentration in the unknown samples by interpolating their peak area ratios from the calibration curve. The final concentration must be adjusted for the initial sample volume/weight and any dilution factors.

• Confirmation Criteria: A positive detection requires that the retention time of the analyte in the sample is within ±2% of a calibration standard, and the ratio of the quantifier to qualifier ion responses is within ±20% of the average ratio from the standards.

Method Performance Characteristics

The following table summarizes typical performance data for this analytical approach, demonstrating its suitability for trace-level environmental monitoring.

Parameter	Typical Performance	Reference
Linearity (R²)	> 0.998	[12]
Limit of Detection (LOD)	0.003 - 0.01 mg/kg	[2][4]
Limit of Quantification (LOQ)	0.01 - 0.03 mg/kg	[2]
Recovery (%)	84 - 96%	[2][12]
Precision (RSD %)	< 10%	[2]

References

• World Health Organization (WHO). (n.d.). Isoproturon in Drinking-water.
• Muhammad, M., et al. (2019). Determination of Isoproturon in Environmental Samples using QuEChERS Extraction‐Spectrofluorimetric Method. Environmental Toxicology and Chemistry.
• Liu, F., et al. (2006). Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS. Chromatographia, 63, 233–237.

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(2), 146–152. Retrieved from [Link]

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: Poppy Seeds (PDF). ResearchGate.

• Santilio, A., & D’Ascenzo, F. R. (2020). Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market. Environment and Ecology Research, 8(5), 159-166. Retrieved from [Link]

• Tothill, I. U. (2012). A Membrane-based ELISA Assay for the Herbicide Isoproturon in Soil Samples. Analytical Letters, 45(1), 99-109. Retrieved from [Link]

• Agilent Technologies. (2016). HPLC ANALYSIS OF ISOPROTURON IN WATER USING ONLINE SAMPLE ENRICHMENT. Application Note. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Pesticides: Isoproturon, Diuron, Acenaphthene, Carbendazim. Retrieved from [Link]

• European Commission. (n.d.). Water Framework Directive. Environment Department. Retrieved from [Link]

• Rouessac, F., & Rouessac, A. (2000). Determination of Phenylurea Herbicides in Drinking Waters by HPLC and Solid Phase Extraction. Journal of Liquid Chromatography & Related Technologies, 23(5), 767-776. Retrieved from [Link]

• PAN Europe. (2006). Pesticide residues in water as ruled by EU legislation. Briefing No. 7. Retrieved from [Link]

• Pedersen, C. B. (2014). Is the EU Drinking Water Directive Standard for Pesticides in Drinking Water Consistent with the Precautionary Principle? ResearchGate. Retrieved from [Link]

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High-Sensitivity Analysis of Isoproturon and its Metabolites in Environmental Matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

An Application Note for Researchers and Scientists

Abstract

This application note presents a robust and sensitive method for the simultaneous quantification of the phenylurea herbicide Isoproturon and its primary metabolites. The protocol leverages the specificity and sensitivity of liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) for reliable analysis in complex matrices such as water and soil. We provide detailed, field-proven protocols for sample extraction, chromatographic separation, and mass spectrometric detection. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot the methodology. Adherence to these protocols will produce a self-validating system compliant with stringent regulatory guidelines.

Introduction: The Rationale for High-Sensitivity Monitoring

Isoproturon (N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]urea) is a selective, systemic herbicide widely used for the pre- and post-emergence control of annual grasses and broad-leaved weeds in cereal crops.[1] Its extensive use raises environmental and food safety concerns due to potential contamination of water resources and agricultural products. Following application, Isoproturon undergoes microbial and photochemical degradation in the environment, leading to the formation of several metabolites. These metabolites, such as monodemethyl-isoproturon and didemethyl-isoproturon, can exhibit their own toxicological profiles and are often more mobile in soil and water than the parent compound.

Therefore, a comprehensive risk assessment necessitates the monitoring of not only Isoproturon but also its key degradation products. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the analytical technique of choice for this task.[1][2] Its high selectivity and sensitivity enable the detection and quantification of these polar and often thermally labile compounds at trace levels, avoiding the need for chemical derivatization that is often required for gas chromatography (GC) based methods.[1][2]

Principle of the LC-MS/MS Workflow

The analytical workflow is a multi-stage process designed to isolate the target analytes from the sample matrix and achieve sensitive quantification.

• Sample Preparation : The initial and most critical step involves extracting the analytes from the matrix (e.g., water, soil) and removing interfering components. This is typically achieved using Solid-Phase Extraction (SPE) for aqueous samples or a QuEChERS-based (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach for solid samples.[3][4]

• Liquid Chromatographic (LC) Separation : The purified extract is injected into an HPLC or UHPLC system. The analytes are separated on a reversed-phase column (e.g., C18) based on their differential partitioning between the stationary phase and a flowing aqueous-organic mobile phase.[1][5][6]

• Mass Spectrometric (MS/MS) Detection : As analytes elute from the LC column, they are ionized, typically via Electrospray Ionization (ESI). The mass spectrometer first isolates the protonated molecule of a specific analyte (the precursor ion). This precursor ion is then fragmented by collision with an inert gas, and specific, characteristic fragment ions (product ions) are monitored. This highly selective process, known as Multiple Reaction Monitoring (MRM), provides confident identification and accurate quantification, minimizing interferences from the matrix.

Figure 1. General workflow for the analysis of Isoproturon and its metabolites.

Experimental Protocols

Materials and Reagents

• Solvents : LC-MS grade acetonitrile, methanol, and water.[1][7]

• Reagents : Formic acid (99%+) and ammonium formate (LC-MS grade).

• Standards : Certified reference materials of Isoproturon, Monodemethyl-isoproturon (MDIPU), and Didemethyl-isoproturon (DDIPU).

• SPE Cartridges : Polymeric reversed-phase cartridges such as Oasis HLB (500 mg, 6 mL) or equivalent are recommended for their broad retention of polar compounds.[8] C18 cartridges (500 mg, 3 mL) are also effective.[1][5]

• QuEChERS Kits : Commercial kits containing buffered salts (e.g., EN 15662 kits) and dSPE cleanup tubes with PSA (primary secondary amine) and C18 sorbents.

Standard Solution Preparation

• Stock Solutions (1000 µg/mL) : Prepare individual stock solutions by accurately weighing the reference standards and dissolving them in methanol. Store at -20°C. These are typically stable for 6 months.[9]

• Intermediate Mix (10 µg/mL) : Prepare a mixed working solution containing all analytes by diluting the stock solutions in methanol or acetonitrile.

• Calibration Standards (1-200 ng/mL) : Prepare a series of calibration standards by serial dilution of the intermediate mix. For accurate quantification, it is imperative to prepare these standards in a blank matrix extract (matrix-matched calibration) to compensate for signal suppression or enhancement caused by co-eluting matrix components.[5]

Protocol 1: Extraction from Water Samples (SPE)

This protocol is optimized for the extraction of Isoproturon and its more polar metabolites from aqueous matrices.

• Sample Preparation : Filter water samples through a 0.45 µm glass fiber filter to remove suspended solids. Adjust the pH to neutral (~7.0) if necessary.

• Cartridge Conditioning : Condition the SPE cartridge sequentially with 5 mL of methanol followed by 5 mL of LC-MS grade water. Do not allow the cartridge to go dry. This step activates the sorbent for analyte retention.

• Sample Loading : Load 250-500 mL of the water sample onto the cartridge at a slow, steady flow rate of approximately 5 mL/min.

• Washing : Wash the cartridge with 5 mL of water containing 5% methanol. This step removes highly polar, unretained interferences without causing loss of the target analytes.

• Elution : Dry the cartridge under vacuum for 10 minutes. Elute the analytes with 2 x 4 mL of methanol or acetonitrile into a collection tube. The choice of elution solvent is critical; methanol is effective for a broad range of polarities.

• Reconstitution : Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[8] Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 90:10 water:methanol) and filter through a 0.22 µm syringe filter before injection.

Protocol 2: Extraction from Soil/Sediment (Modified QuEChERS)

The QuEChERS method is highly efficient for multi-residue analysis in complex solid matrices.

• Extraction : Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube. Add 10 mL of water and vortex for 1 minute.

• Solvent Addition : Add 10 mL of acetonitrile and the appropriate QuEChERS salt packet (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shaking and Centrifugation : Shake vigorously for 2 minutes. Centrifuge at 5000 rpm for 5 minutes.

• Dispersive SPE (dSPE) Cleanup : Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL dSPE tube containing PSA and C18 sorbents. PSA removes organic acids and other polar interferences, while C18 removes nonpolar interferences.

• Final Centrifugation : Vortex the dSPE tube for 1 minute and centrifuge at 5000 rpm for 5 minutes.

• Preparation for Injection : Transfer the final supernatant to a clean vial, add a keeper agent if necessary, and evaporate to approximately 0.5 mL. Reconstitute to 1 mL with the initial mobile phase and filter before analysis.

Instrumental Analysis: LC-MS/MS Parameters

The following parameters serve as a robust starting point and should be optimized for the specific instrument in use.

Liquid Chromatography Conditions

A gradient elution program is essential for separating the metabolites from the parent compound and from matrix interferences.

Parameter	Recommended Setting	Rationale
Column	C18 Reversed-Phase (e.g., 100 x 2.1 mm, 2.7 µm)	Provides excellent retention and separation for phenylurea herbicides and their metabolites.[10]
Mobile Phase A	Water with 0.1% Formic Acid	The acid modifier promotes protonation of the analytes, enhancing ESI+ signal.
Mobile Phase B	Methanol with 0.1% Formic Acid	Methanol is often preferred over acetonitrile for better separation of certain pesticide classes.[2]
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column, balancing analysis time and separation efficiency.
Injection Volume	5 µL	A smaller injection volume minimizes potential matrix effects.
Column Temp.	40°C	Elevated temperature improves peak shape and reduces viscosity.
Gradient	10% B to 95% B over 10 min, hold 2 min, re-equilibrate	A standard gradient profile ensuring elution of all target analytes.

Mass Spectrometry Conditions

Detection is performed in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

Parameter	Recommended Setting	Rationale
Ionization Mode	ESI Positive	Phenylurea herbicides readily form stable protonated molecules [M+H]⁺.
Capillary Voltage	3.5 - 4.5 kV	Optimized to achieve stable spray and maximize ion generation.
Source Temp.	150 - 200°C	Prevents analyte degradation while facilitating desolvation.[10]
Gas Flow	Instrument Dependent	Optimized to maximize desolvation and ion transfer.
MRM Transitions	See Table 1	Specific precursor-to-product ion transitions ensure selectivity and confident identification.

Table 1. Optimized MRM Transitions for Isoproturon and Metabolites

The precursor ion corresponds to the protonated molecule [M+H]⁺. Product ions are chosen for their specificity and intensity, with one used for quantification (Quantifier) and a second for confirmation (Qualifier). Collision energies (CE) must be optimized for each specific instrument.

Compound	Precursor Ion (m/z)	Product Ion (Quantifier, m/z)	Product Ion (Qualifier, m/z)
Isoproturon	207.1	165.1	72.2
MDIPU	193.1	151.1	72.2
DDIPU	179.1	137.1	72.2

Rationale for Transitions: The primary fragmentation pathway involves the cleavage of the urea bond. The loss of dimethylamine from Isoproturon ([M+H]⁺ 207.1) results in the stable fragment at m/z 165.1. The fragment at m/z 72.2 corresponds to the protonated dimethylamine moiety, providing a common and highly specific fragment across the parent and its demethylated metabolites.[1][8][11]

Isoproturon Fragmentation Pathway

Understanding the fragmentation is key to developing a robust MS/MS method. The protonated Isoproturon molecule primarily fragments at the urea linkage upon collision-induced dissociation (CID). This predictable fragmentation provides the basis for the highly selective MRM transitions used for quantification.

Figure 2. Proposed fragmentation pathway of protonated Isoproturon.

Method Validation: Ensuring Trustworthiness

To ensure the reliability of the data, the method must be validated according to established guidelines, such as the European SANTE/11312/2021 document.[4][10] The following parameters are critical for a self-validating system.

Table 2. Method Validation Parameters and Acceptance Criteria

Parameter	Definition	Acceptance Criteria
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Calibration curve with R² ≥ 0.99 over the expected concentration range.[10]
Accuracy (Recovery)	The closeness of the mean test result to the true value. Assessed by analyzing spiked blank samples.	Mean recoveries within 70-120%.[5][12]
Precision (RSD)	The closeness of agreement between a series of measurements. Measured as repeatability (intra-day) and reproducibility (inter-day).	Relative Standard Deviation (RSD) ≤ 20%.[7]
Selectivity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	No significant interfering peaks at the retention time of the analytes in blank samples.
Limit of Quantification (LOQ)	The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.	Typically the lowest validated spike level, e.g., 0.01 mg/kg.[5][10]
Matrix Effect	The alteration of analyte signal (suppression or enhancement) due to co-eluting matrix components.	Assessed by comparing the slope of matrix-matched vs. solvent-based calibration curves. Should be evaluated and compensated for if >±20%.[10]

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and high-throughput solution for the quantitative analysis of Isoproturon and its primary metabolites in environmental samples. By combining efficient sample preparation with the inherent selectivity and sensitivity of tandem mass spectrometry, this protocol meets the stringent requirements for regulatory monitoring and environmental research. The explanation of the causality behind the procedural steps and validation parameters equips scientists with the necessary expertise to implement, adapt, and maintain this authoritative analytical method.

References

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(2), 146–152. Available at: [Link]

• United States Environmental Protection Agency. Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS. Available at: [Link]

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: Poppy Seeds. ResearchGate. Available at: [Link]

• Chamberlain, P., & Hall, T. Analysis of 22 Base-Neutral Pesticides and Pesticide Metabolites in Raw and Treated Waters Using Liquid Chromatography and Positive Ion Electrospray-Mass Spectrometry. Agilent Technologies. Available at: [Link]

• Barceló, D. (1998). LC-MS methods for trace determination of pesticides in environmental samples. Analusis, 26(4), 114-119. Available at: [Link]

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences. Available at: [Link]

• Iovi, A., et al. (2022). LC-MS/MS analysis and validation of pesticides residue in vegetables asserted to be organic. Journal of Environmental Science and Health, Part B. Available at: [Link]

• Mass spectrum of the fragmented isoproturon [M+H] + ion (207 m/z). ResearchGate. Available at: [Link]

• De la Cruz, N., et al. (2006). Photocatalytic degradation of the herbicide isoproturon: characterisation of by-products by liquid chromatography with electrospray ionisation tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 20(4), 589-597. Available at: [Link]

• Sun, Y., et al. (2021). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Metabolites, 11(9), 565. Available at: [Link]

• Lee, S., et al. (2022). LC–MS/MS and GC–MS/MS Cross-Checking Analysis Method for 426 Pesticide Residues in Agricultural Products: A Method Validation and Measurement of Uncertainty. Journal of Agricultural and Food Chemistry, 70(40), 13299-13312. Available at: [Link]

• Bolić, A., et al. (2021). development and validation of a reliable lc-ms/ms method for the quantitative analysis of pesticide residues in soil. ResearchGate. Available at: [Link]

• Jaeger, C., et al. (2022). Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag. Journal of the American Society for Mass Spectrometry, 33(12), 2269-2278. Available at: [Link]

• Comprehensive LC/MS/MS Workflow of Pesticide Residues in Food Using the Agilent 6470 Triple Quadrupole LC/MS System. Agilent Technologies. Available at: [Link]

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Application Notes and Protocols for the Robust Analytical Workflow of Phenylurea Herbicide Metabolites

Introduction: The Analytical Imperative for Phenylurea Herbicide Metabolites

Phenylurea herbicides have been instrumental in modern agriculture for weed control in a variety of crops. However, their widespread use has led to concerns about their persistence and the potential toxicity of their metabolic byproducts in the environment and the food chain. The degradation of phenylurea herbicides results in a range of metabolites, some of which may be more mobile or toxic than the parent compounds. Therefore, developing a robust and reliable analytical workflow to monitor these metabolites in diverse and complex matrices is not merely an academic exercise but a critical component of environmental monitoring, food safety assessment, and human health protection.

This comprehensive guide provides a detailed analytical workflow for the determination of phenylurea herbicide metabolites, from sample acquisition to final data analysis. It is designed for researchers, scientists, and professionals in drug development and environmental analysis, offering not just protocols but the scientific rationale behind the methodological choices.

Chapter 1: Understanding Phenylurea Metabolism: Key Analytes and Their Properties

A successful analytical method begins with a thorough understanding of the target analytes. Phenylurea herbicides primarily metabolize through two main pathways:

• N-demethylation and N-demethoxylation: This involves the sequential removal of methyl and methoxy groups from the urea nitrogen atoms. For instance, the widely used herbicide Diuron undergoes demethylation to form 1-(3,4-dichlorophenyl)-3-methylurea (DCPMU) and subsequently 1-(3,4-dichlorophenyl)urea (DCPU).

• Hydroxylation: This process introduces a hydroxyl group onto the phenyl ring, increasing the polarity of the molecule.

• Hydrolysis: The urea bridge can be cleaved, leading to the formation of substituted anilines, such as the toxic metabolite 3,4-dichloroaniline (3,4-DCA) from Diuron and Linuron.[1]

These metabolic transformations alter the physicochemical properties of the compounds, influencing their solubility, polarity, and chromatographic behavior. A robust analytical workflow must be capable of extracting and separating this diverse range of metabolites alongside the parent herbicides.

Chapter 2: The Cornerstone of Analysis: Strategic Sample Preparation

The goal of sample preparation is to extract the target analytes from the matrix, remove interfering substances, and concentrate the analytes to a level suitable for instrumental analysis. The choice of extraction technique is highly dependent on the sample matrix.

QuEChERS: The Versatile Approach for Food and Agricultural Matrices

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a cornerstone of pesticide residue analysis in food. Its advantages include high recovery for a broad range of pesticides, minimal solvent usage, and simplicity.[2][3]

Rationale: The QuEChERS procedure employs a two-step process. First, an extraction and partitioning step using acetonitrile and a salt mixture separates the analytes from the bulk of the matrix. The use of acetonitrile is key as it is miscible with water, allowing for efficient extraction from high-water-content samples, and it also precipitates proteins. The addition of salts, typically magnesium sulfate and sodium chloride or acetate, induces phase separation, driving the pesticides into the acetonitrile layer. The second step, dispersive solid-phase extraction (d-SPE), involves adding a small amount of sorbent to an aliquot of the extract to remove interfering matrix components like fats, pigments, and sugars.

Protocol 2.1: Modified QuEChERS for Phenylurea Metabolites in Plant Matrices

This protocol is optimized for the extraction of phenylurea herbicides and their metabolites from fruits, vegetables, and cereals.

• Homogenization: Homogenize a representative 10-15 g sample. For dry samples like cereals, add an appropriate amount of water to achieve a slurry-like consistency.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS salt packet (e.g., containing 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, and 0.5 g disodium citrate sesquihydrate for the AOAC official method 2007.01).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing the appropriate d-SPE sorbent mixture. For most plant matrices, a combination of 150 mg MgSO₄ and 50 mg Primary Secondary Amine (PSA) is effective. For pigmented samples, adding 50 mg of graphitized carbon black (GCB) can be beneficial, though it may retain some planar analytes. For high-fat matrices, 50 mg of C18 sorbent should be included.

  • Vortex for 30 seconds.

  • Centrifuge at high speed (e.g., 10,000 rcf) for 2 minutes.

• Final Extract: The supernatant is now ready for LC-MS/MS or GC-MS analysis.

Solid-Phase Extraction (SPE) for Aqueous and Biological Matrices

For water samples (environmental or drinking) and biological fluids like urine, Solid-Phase Extraction (SPE) is a highly effective technique for analyte enrichment and cleanup.[4]

Rationale: SPE utilizes a solid sorbent packed in a cartridge to retain analytes from a liquid sample. The choice of sorbent is critical and depends on the polarity of the target analytes. For the moderately polar phenylurea herbicides and their metabolites, reversed-phase sorbents like C18 are commonly employed. The process involves conditioning the sorbent, loading the sample, washing away interferences, and finally eluting the analytes with a small volume of an organic solvent.

Protocol 2.2: SPE for Phenylurea Metabolites in Urine

• Sample Pre-treatment: Centrifuge the urine sample to remove particulate matter. If analyzing for conjugated metabolites, an enzymatic hydrolysis step using β-glucuronidase/arylsulfatase at 37°C is necessary.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated urine sample onto the conditioned cartridge at a slow flow rate (1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of deionized water to remove salts and other polar interferences.

• Drying: Dry the cartridge under vacuum or with a stream of nitrogen for 10-15 minutes to remove residual water.

• Elution: Elute the analytes with 5-10 mL of a suitable organic solvent, such as acetonitrile or methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small, known volume of the initial mobile phase for LC-MS/MS analysis.

Liquid-Liquid Extraction (LLE) for Plasma and Serum

For complex biological matrices like plasma or serum, a protein precipitation step followed by Liquid-Liquid Extraction (LLE) can be a robust approach.

Rationale: The high protein content in plasma and serum can interfere with the analysis. Protein precipitation, typically using a cold organic solvent like acetonitrile or methanol, denatures and removes the majority of proteins. Subsequent LLE with a water-immiscible organic solvent allows for the extraction of the analytes of interest from the aqueous phase.

Protocol 2.3: Protein Precipitation and LLE for Phenylurea Metabolites in Plasma/Serum

• Protein Precipitation:

  • To 1 mL of plasma or serum in a centrifuge tube, add 3 mL of ice-cold acetonitrile.

  • Vortex for 1 minute.

  • Centrifuge at 4°C for 10 minutes at a high speed (e.g., 10,000 rcf) to pellet the precipitated proteins.

• Liquid-Liquid Extraction:

  • Transfer the supernatant to a clean tube.

  • Add 5 mL of a suitable extraction solvent (e.g., dichloromethane or a mixture of ethyl acetate and hexane).

  • Vortex for 2 minutes.

  • Centrifuge to separate the aqueous and organic layers.

• Evaporation and Reconstitution:

  • Carefully transfer the organic layer to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of the initial mobile phase for LC-MS/MS analysis.

Chapter 3: Chromatographic Separation and Mass Spectrometric Detection

The choice between Liquid Chromatography (LC) and Gas Chromatography (GC), coupled with Mass Spectrometry (MS), depends on the volatility and thermal stability of the analytes.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Gold Standard

For the analysis of thermally labile and polar compounds like phenylurea herbicides and their metabolites, LC-MS/MS is the preferred technique due to its high sensitivity, selectivity, and applicability without the need for derivatization.

Rationale: Reversed-phase chromatography on a C18 column is typically used to separate the analytes based on their hydrophobicity. A gradient elution with a mobile phase consisting of water and an organic modifier (acetonitrile or methanol), often with a small amount of formic acid or ammonium formate to improve peak shape and ionization efficiency, is employed. Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides excellent selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for each analyte.[5]

Protocol 3.1: LC-MS/MS Analysis

• Chromatographic Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the more hydrophobic compounds, followed by a re-equilibration step.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is generally suitable for phenylurea compounds.

• MS/MS Detection: Operate the mass spectrometer in MRM mode. At least two transitions should be monitored for each analyte for confident identification and quantification.

Table 1: Exemplary LC-MS/MS MRM Transitions for Selected Phenylurea Herbicides and Metabolites

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Diuron	233.0	72.1	162.0
DCPMU	219.0	72.1	162.0
DCPU	205.0	162.0	127.0
3,4-DCA	162.0	127.0	91.0
Linuron	249.0	162.0	182.0
Isoproturon	207.1	72.1	165.1
Monodemethyl Isoproturon	193.1	72.1	151.1
Didemethyl Isoproturon	179.1	135.1	107.1

Gas Chromatography-Mass Spectrometry (GC-MS): An Alternative with Derivatization

While LC-MS/MS is generally preferred, GC-MS can be a powerful alternative, especially for its high chromatographic resolution. However, due to the low volatility and thermal instability of many phenylurea metabolites, a derivatization step is mandatory.

Rationale: Derivatization chemically modifies the analytes to increase their volatility and thermal stability.[6] For compounds with active hydrogens (e.g., in -NH and -OH groups), silylation is a common derivatization technique. Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) replace the active hydrogens with trimethylsilyl (TMS) groups.

Protocol 3.2: GC-MS Analysis with Silylation

• Derivatization:

  • Ensure the sample extract is completely dry.

  • Add 50 µL of a silylating agent (e.g., BSTFA with 1% TMCS as a catalyst) and 50 µL of a solvent like pyridine to the dried extract in a GC vial.

  • Cap the vial tightly and heat at 70°C for 30 minutes.[7]

  • Allow the vial to cool to room temperature before injection.

• GC-MS Conditions:

  • GC Column: A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate.

  • Temperature Program: A temperature gradient is used to separate the derivatized analytes.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • MS Detection: The mass spectrometer can be operated in full scan mode for identification or Selected Ion Monitoring (SIM) mode for enhanced sensitivity and quantification.

Chapter 4: Ensuring Data Integrity: Method Validation

A robust analytical method is a validated one. Method validation provides documented evidence that the method is suitable for its intended purpose. The following parameters should be assessed according to established guidelines such as the SANTE/11312/2021 document for pesticide residue analysis.

• Specificity and Selectivity: The ability of the method to differentiate and quantify the analytes in the presence of other components in the sample matrix. This is typically assessed by analyzing blank matrix samples and spiked samples.

• Linearity and Working Range: The range over which the instrumental response is proportional to the analyte concentration. This is determined by analyzing a series of calibration standards.

• Accuracy (Trueness): The closeness of the mean of a set of measurements to the true value. It is usually expressed as percent recovery and should be assessed by analyzing certified reference materials (CRMs) or spiked samples at different concentration levels.

• Precision (Repeatability and Reproducibility): The closeness of agreement between independent test results. Repeatability refers to measurements made under the same conditions, while reproducibility refers to measurements made under different conditions (e.g., different analysts, different days). It is expressed as the relative standard deviation (RSD).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

• Matrix Effects: The alteration of the analytical signal due to co-eluting matrix components. This can be assessed by comparing the slope of a matrix-matched calibration curve to that of a solvent-based calibration curve.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Table 2: Typical Performance Characteristics of the Analytical Workflow

Parameter	LC-MS/MS	GC-MS
LOD	0.01 - 1 µg/L	0.1 - 5 µg/L
LOQ	0.05 - 5 µg/L	0.5 - 10 µg/L
Linearity (r²)	>0.99	>0.99
Recovery	70 - 120%	60 - 110%
Precision (RSD)	< 15%	< 20%

Chapter 5: Visualizing the Workflow

To provide a clear overview of the analytical process, the following diagrams illustrate the key stages of the workflow.

Caption: Overview of the analytical workflow.

Caption: Detailed sample preparation workflows.

Conclusion: A Pathway to Confident Analysis

The analytical workflow presented in this guide provides a comprehensive and robust framework for the determination of phenylurea herbicide metabolites in a variety of challenging matrices. By understanding the underlying principles of each step, from sample preparation to instrumental analysis and method validation, researchers can develop and implement methods that are not only sensitive and accurate but also reliable and defensible. The continuous evolution of analytical instrumentation and techniques will undoubtedly lead to further refinements of these methods, but the fundamental principles of good analytical practice outlined herein will remain the bedrock of confident and trustworthy results in the critical field of contaminant analysis.

References

• Verheij, E. R., van der Greef, J., La Vos, G. F., van der Pol, W. M., & Niessen, W. M. (1989). Identification of diuron and four of its metabolites in human postmortem plasma and urine by LC/MS with a moving-belt interface. Journal of Analytical Toxicology, 13(1), 8–12. [Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Application Note. [Link]

• Sorensen, S. R., Bending, G. D., Jacobsen, C. S., Walker, A., & Aamand, J. (2003). Microbial degradation of isoproturon and related phenylurea herbicides in and below agricultural fields. FEMS Microbiology Ecology, 45(1), 1-11.

• European Commission. (2021). SANTE/11312/2021: Analytical quality control and method validation procedures for pesticide residues analysis in food and feed. [Link]

• Caltech GPS. (n.d.). Preparation of TMS Derivatives for GC/MS. [Link]

• Shimadzu. (n.d.). C135 Shimadzu Pesticide MRM Library Support for LC/MS/MS. [Link]

• Shimadzu. (n.d.). eC136: Expanding Capabilities in Multi-Residue Pesticide Analysis Using The LCMS-8060. [Link]

• U.S. Environmental Protection Agency. (n.d.). Analytical Method for the Determination of Linuron, Diuron, and Relevant Metabolites (DCMPU, DCPU) Residues in Soil. [Link]

• Agilent Technologies. (2017). Triggered MRM LC/MS/MS Method Development – Practical Considerations for MRM Optimization Using Agilent MassHunter Optimizer Software. Application Note. [Link]

• Anastassiades, M., Lehotay, S. J., Štajnbaher, D., & Schenck, F. J. (2003). Fast and easy multiresidue method employing acetonitrile extraction/partitioning and "dispersive solid-phase extraction" for the determination of pesticide residues in produce.
• Lehotay, S. J., Maštovská, K., & Lightfield, A. R. (2005). Use of buffering and other means to improve results of problematic pesticides in a fast and easy method for residue analysis of fruits and vegetables.
• Hladik, M. L., & Calhoun, D. L. (2012). Analysis of the herbicide diuron, three diuron degradates, and six neonicotinoid insecticides in water—Method details and application to two Georgia streams. U.S.
• Musarurwa, H., Chimuka, L., & Tavengwa, N. T. (2019). Green pre-concentration techniques during pesticide analysis in food samples. Journal of Environmental Science and Health, Part B, 54(10), 770-780.
• López-Lorente, Á. I., Pena-Pereira, F., Pedersen-Bjergaard, S., Zuin, V. G., Ozkan, S. A., & Psillakis, E. (2022). The ten principles of green sample preparation. TrAC Trends in Analytical Chemistry, 148, 116530.

• European Union Reference Laboratory for Pesticide Residues in Fruit & Vegetables. (n.d.). Method validation. [Link]

• European Union Reference Laboratories for Pesticide Residues. (n.d.). Development of analytical methods: Validation of MRM extraction methods for high protein content pulses. [Link]

• Aurora Biomed. (2022). Automated SPE for Drugs of Abuse in Urine Sample. [Link]

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• Extraction of Metabolome From Plasma. (2022). [Link]

• G. A. M. S. (2019). Precipitation after derivatization with BSTFA? ResearchGate. [Link]

• Li, W., et al. (2020). Identification of an extraction protocol from dried blood spots for untargeted metabolomics: application to phenylketonuria. Metabolomics, 16(11), 1-13.
• Automated Liquid Handling Extraction and Rapid Quantification of Underivatized Amino Acids and Tryptophan Metabolites from Human Serum and Plasma Using Dual-Column U(H)PLC-MRM-MS and Its Application to Prostate Cancer Study. (2021). Metabolites, 11(11), 758.

• American Laboratory. (2008). Automation of Solid-Phase Extraction for Urinary Opiate Analysis. [Link]

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Application Notes and Protocols for the Analysis of Isoproturon-didemethyl in Environmental Samples

Introduction: The Significance of Isoproturon-didemethyl in Pesticide Degradation Monitoring

Isoproturon (IPU), a widely used phenylurea herbicide for controlling grassy and broad-leaved weeds in cereal crops, undergoes microbial degradation in soil and water, leading to the formation of several metabolites.[1][2] The primary degradation pathway involves a stepwise N-demethylation of the terminal urea group.[1][2] This process first yields monodemethyl-isoproturon (MDIPU) and subsequently, the fully demethylated metabolite, Isoproturon-didemethyl (DDIPU) , chemically known as 1-(4-isopropylphenyl)urea.[3]

The presence and concentration of these metabolites in environmental compartments serve as crucial indicators of the herbicide's fate, persistence, and the activity of degrading microbial populations. While Isoproturon itself has a moderate half-life in soil and water, its metabolites can exhibit different mobility and persistence characteristics.[1] Although studies suggest that the aquatic toxicity of Isoproturon metabolites is lower than that of the parent compound, their detection remains vital for a comprehensive risk assessment and for monitoring the overall environmental burden of the herbicide's use.[3] Low concentrations of DDIPU have been detected in agricultural soils, indicating its formation in situ.[3] Therefore, the accurate quantification of Isoproturon-didemethyl is essential for researchers in environmental science, toxicology, and pesticide regulation to build a complete picture of Isoproturon's environmental impact.

This guide provides detailed protocols for the extraction and quantification of Isoproturon-didemethyl from soil and water matrices using Solid-Phase Extraction (SPE) and High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Chemical Structures and Degradation Pathway

The degradation of Isoproturon to Isoproturon-didemethyl is a critical transformation pathway to monitor in environmental fate studies. The following diagram illustrates this two-step demethylation process.

Figure 1: Isoproturon degradation pathway.

Analytical Workflow for Isoproturon-didemethyl Quantification

The analytical workflow for determining the concentration of Isoproturon-didemethyl in environmental samples involves sample collection, extraction, cleanup, and instrumental analysis. This workflow is designed to ensure the accurate and sensitive quantification of the target analyte.

Figure 2: General analytical workflow.

Protocols for Sample Preparation and Analysis

Preparation of Standards and Reagents

The foundation of accurate quantification lies in the preparation of precise analytical standards.

• Primary Stock Solution (100 µg/mL): An analytical standard of Isoproturon-didemethyl (1-(4-isopropylphenyl)urea) is commercially available from suppliers such as CRM LABSTANDARD and Chem Service - AnalytiChem.[4][5] Accurately weigh 10 mg of the neat standard and dissolve it in 100 mL of methanol in a volumetric flask. This primary stock should be stored at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with methanol to cover the desired calibration range (e.g., 0.1, 0.5, 1, 5, 10, 50, and 100 ng/mL).

• Reagents: All solvents (methanol, acetonitrile, ethyl acetate, and water) should be of HPLC or LC-MS grade.

Protocol for Water Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is designed for the extraction and concentration of Isoproturon-didemethyl from water samples. Oasis HLB or C18 SPE cartridges are recommended for phenylurea herbicides.[6]

Materials:

• Oasis HLB or C18 SPE cartridges (e.g., 3 cc, 60 mg)

• SPE vacuum manifold

• Glassware

• Nitrogen evaporator

Procedure:

• Sample Collection: Collect water samples in amber glass bottles and store them at 4°C until extraction.

• Cartridge Conditioning:

  • Pass 3 mL of ethyl acetate through the SPE cartridge.

  • Pass 3 mL of methanol through the cartridge.

  • Equilibrate the cartridge with 2 x 3 mL of HPLC-grade water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Pass 100-500 mL of the water sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min. The sample volume can be adjusted based on the expected concentration of the analyte and the desired detection limit.

• Cartridge Washing:

  • Wash the cartridge with 5 mL of HPLC-grade water to remove any polar interferences.

  • Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

• Elution:

  • Elute the retained analytes with 2 x 3 mL of ethyl acetate or methanol into a clean collection tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 80:20 water:methanol) and vortex for 30 seconds.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial for analysis.

Protocol for Soil Sample Preparation using QuEChERS

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for extracting pesticide residues from food and environmental matrices.[7]

Materials:

• 50 mL centrifuge tubes

• High-speed centrifuge

• Acetonitrile (HPLC grade)

• Anhydrous magnesium sulfate (MgSO₄)

• Sodium chloride (NaCl)

Procedure:

• Sample Preparation:

  • Air-dry the soil sample and sieve it through a 2 mm mesh to remove stones and debris.

  • Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Cap the tube and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Immediately shake vigorously for 1 minute to prevent the agglomeration of salts.

• Centrifugation:

  • Centrifuge the tube at ≥3000 x g for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup (Optional but Recommended):

  • Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL d-SPE tube containing anhydrous MgSO₄ and a sorbent (e.g., PSA - primary secondary amine) to remove interferences.

  • Vortex for 30 seconds and centrifuge at ≥3000 x g for 5 minutes.

• Final Preparation:

  • Take an aliquot of the cleaned supernatant, evaporate to dryness under a gentle stream of nitrogen, and reconstitute in the initial mobile phase for HPLC-MS/MS analysis.

HPLC-MS/MS Instrumental Analysis

The high selectivity and sensitivity of tandem mass spectrometry make it the ideal technique for quantifying trace levels of pesticide metabolites in complex environmental matrices.[8]

Instrumentation:

• HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Proposed HPLC Conditions:

Parameter	Recommended Setting	Rationale
Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good retention and separation for phenylurea herbicides.[8]
Mobile Phase A	Water with 0.1% formic acid	Acidification promotes protonation for positive ion ESI.
Mobile Phase B	Methanol or Acetonitrile with 0.1% formic acid	Common organic solvents for reversed-phase chromatography.
Gradient	Start with a high aqueous percentage (e.g., 90% A) and ramp to a high organic percentage (e.g., 95% B)	To elute analytes of varying polarity.
Flow Rate	0.2 - 0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.

| Injection Vol. | 5 - 10 µL | |

Proposed MS/MS Conditions (to be optimized):

Parameter	Recommended Setting	Rationale
Ionization Mode	Positive Electrospray Ionization (ESI+)	Phenylureas readily form [M+H]⁺ ions.
Precursor Ion (Q1)	m/z 179.2	Predicted [M+H]⁺ for Isoproturon-didemethyl (MW=178.23).
Product Ions (Q3)	To be determined by infusing the standard	Fragmentation of the urea moiety is expected.
Collision Energy	To be optimized for each transition	To achieve maximum product ion intensity.

| Dwell Time | 50-100 ms | To ensure sufficient data points across the chromatographic peak. |

Note on Method Development: The specific product ions and collision energies for Isoproturon-didemethyl must be determined experimentally by infusing a standard solution into the mass spectrometer. A logical starting point would be to look for fragments corresponding to the isopropylaniline moiety.

Data and Performance Characteristics

Parameter	Typical Value for Isoproturon	Reference
Limit of Detection (LOD)	0.01 - 0.5 µg/L (water)	[9]
Limit of Quantification (LOQ)	0.03 - 1.0 µg/L (water)	[9]
Linearity (r²)	> 0.99	[7]
Recovery (Water)	85 - 110%	[6]
Recovery (Soil)	85 - 96%	[7]
Precision (RSD)	< 15%	[8]

Conclusion

The protocols outlined in this application note provide a robust framework for the extraction, cleanup, and quantification of Isoproturon-didemethyl in water and soil samples. The use of SPE or QuEChERS for sample preparation, coupled with the sensitivity and selectivity of HPLC-MS/MS, allows for the reliable monitoring of this key metabolite. By including Isoproturon-didemethyl in pesticide degradation studies, researchers can gain a more complete understanding of the environmental fate of Isoproturon and its overall impact on ecosystems. Method validation must be performed in the user's laboratory to establish specific performance characteristics for Isoproturon-didemethyl.

References

• World Health Organization. (n.d.). Isoproturon in Drinking-water. Retrieved from [Link]

• Li, Z., & Zhay, Y. (n.d.). Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS. U.S. Environmental Protection Agency. Retrieved from [Link]

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(2), 146–152.
• Sørensen, S. R., Bending, G. D., Jacobsen, C. S., Walker, A., & Aamand, J. (2003). Microbial degradation of isoproturon and related phenylurea herbicides in and below agricultural fields. FEMS Microbiology Ecology, 45(1), 1–11.
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• (n.d.). Validation of an HPLC-MS/MS method for the quantification of pesticide residues in Rice and assessment of the washing effect.
• (n.d.). 1-ISOPROPYL-3-(4-NITROPHENYL)UREA AldrichCPR. Sigma-Aldrich.
• (n.d.). Microbial Degradation of Isoproturon and Related Phenylurea Herbicides in and below Agricultural Fields.
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• (n.d.). HPLC ANALYSIS OF ISOPROTURON IN WATER USING ONLINE SAMPLE ENRICHMENT. Agilent.
• (n.d.). Novel Liquid Chromatography–Tandem Mass Spectrometry Method for Analysis of 102 Pesticides and 5 Mycotoxins Regulated by the State of Colorado in Dried Hemp.
• Singh, B. K., & Singh, K. (2017). Biodegradation of isoproturon by Pseudoxanthomonas sp. isolated from herbicide-treated wheat fields of Tarai agro-ecosystem, Pantnagar. 3 Biotech, 7(1), 5.
• (n.d.). Determination of derivatized urea herbicides in water by solid-phase extraction, methylation and gas chromatography with a nitrogen–phosphorus detector. Analyst (RSC Publishing).
• (n.d.). Urea, analytical standard | 56180-1G | SUPELCO. SLS Ireland.
• Russo, L., & Spadaro, D. (2020). Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market.
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• Muhammad, M., et al. (2019). Determination of Isoproturon in Environmental Samples using QuEChERS Extraction‐Spectrofluorimetric Method. Environmental Toxicology and Chemistry, 38(12), 2614-2620.
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• (n.d.). Separation of Urea, (3-aminophenyl)- on Newcrom R1 HPLC column. SIELC Technologies.
• (n.d.). 1-(4-Isopropylphenyl)urea. CRM LABSTANDARD.
• (n.d.).
• (n.d.). 1-(4-Isopropylphenyl)urea (MET-12279B). Chem Service - AnalytiChem.

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Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Isoproturon-didemethyl Analysis

Welcome to the technical support center for the analysis of Isoproturon-didemethyl. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with matrix effects in their analytical workflows. Here, we will delve into the intricacies of identifying, troubleshooting, and mitigating these effects to ensure the accuracy and reliability of your results.

Understanding the Challenge: Isoproturon-didemethyl and Matrix Effects

Isoproturon is a selective herbicide used to control weeds in cereal crops.[1][2] Its metabolite, Isoproturon-didemethyl, is a key compound monitored in environmental and food safety analysis.[3] The analysis of this metabolite, typically performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), is often complicated by the sample's matrix.

The matrix refers to all the components in a sample other than the analyte of interest.[4] These components can include salts, proteins, lipids, and other organic molecules. Matrix effects are the alteration of the analyte's ionization efficiency due to the presence of these co-eluting matrix components.[5][6] This can lead to either suppression or enhancement of the analyte signal, compromising the accuracy and precision of quantification.[4][7]

This guide provides a structured approach to troubleshooting and overcoming these challenges through a series of frequently asked questions and detailed troubleshooting protocols.

Troubleshooting Guides

Q1: My analyte signal is significantly lower than expected, or I'm observing poor recovery. How can I determine if ion suppression is the cause and what are the corrective actions?

A1: Senior Application Scientist's Insight

Signal suppression is the most common manifestation of matrix effects in LC-MS/MS analysis.[8] It occurs when co-eluting compounds from the matrix interfere with the ionization of the target analyte in the mass spectrometer's ion source. The following workflow will guide you through diagnosing and mitigating this issue.

Diagnostic Workflow for Ion Suppression

Caption: Troubleshooting workflow for diagnosing and mitigating ion suppression.

Corrective Actions & Protocols

If ion suppression is confirmed, consider the following strategies, starting with the most impactful.

1. Enhance Sample Preparation and Cleanup

Improving sample cleanup is often the most effective way to combat matrix effects.[8] The goal is to remove interfering components before the sample is introduced to the LC-MS/MS system.

• Solid-Phase Extraction (SPE): This technique is highly effective for cleaning up complex samples.[9] For Isoproturon-didemethyl, a reverse-phase sorbent is a suitable choice.

  Protocol: SPE for Isoproturon-didemethyl in Water Samples

  • Conditioning: Condition a polymeric reverse-phase SPE cartridge (e.g., Oasis HLB) with 5 mL of methanol, followed by 5 mL of deionized water.[10]

  • Loading: Load the water sample (up to 500 mL, acidified to pH ~3) onto the cartridge at a flow rate of 5-10 mL/min.

  • Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.

  • Elution: Elute the analyte with 5-10 mL of a suitable organic solvent, such as ethyl acetate or methanol.[11]

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume of mobile phase.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method is widely used for pesticide residue analysis in food and agricultural samples.[12][13] It involves a solvent extraction followed by a dispersive SPE cleanup.

  Protocol: QuEChERS for Isoproturon-didemethyl in Soil/Food Samples

  • Extraction: Homogenize 10-15 g of the sample with 10-15 mL of acetonitrile.[14]

  • Salting Out: Add a salt mixture (e.g., magnesium sulfate, sodium chloride, and a buffering agent) and shake vigorously.[14] This separates the acetonitrile layer from the aqueous phase.

  • Centrifugation: Centrifuge the sample to achieve phase separation.

  • Dispersive SPE (dSPE) Cleanup: Transfer an aliquot of the acetonitrile supernatant to a tube containing a dSPE sorbent mixture (e.g., PSA to remove organic acids, C18 to remove nonpolar interferences, and GCB to remove pigments).

  • Final Centrifugation and Analysis: Shake and centrifuge the dSPE tube. The resulting supernatant is ready for LC-MS/MS analysis.

Caption: The QuEChERS sample preparation workflow.

Comparison of Sample Preparation Techniques

Technique	Pros	Cons	Best For
SPE	High selectivity, excellent cleanup	More time-consuming, higher cost	Water samples, complex biological fluids
QuEChERS	Fast, easy, low solvent usage, effective	May not be as clean as SPE for some matrices	Fruits, vegetables, soil, food products[13][15]
LLE	Simple, inexpensive	Can be less selective, may form emulsions	Cleaner matrices, initial cleanup step

2. Optimize Chromatographic Conditions

If sample preparation is not sufficient, modifying the HPLC separation can help resolve the analyte from interfering matrix components.[16]

• Change the Stationary Phase: Use a column with a different selectivity (e.g., a phenyl-hexyl or pentafluorophenyl column instead of a standard C18) to alter the elution profile of matrix components relative to the analyte.

• Modify the Mobile Phase Gradient: A shallower gradient can improve the separation between the analyte and closely eluting interferences.

• Employ UHPLC: Ultra-high-performance liquid chromatography offers higher resolution and can better separate the analyte from matrix components.[17]

3. Change the Ionization Source

Electrospray ionization (ESI) is highly susceptible to matrix effects.[7] Atmospheric pressure chemical ionization (APCI) is generally less prone to ion suppression and can be a valuable alternative for moderately polar to nonpolar analytes like Isoproturon-didemethyl.[18][19]

• When to Switch to APCI: Consider APCI if you have a clean sample (post-SPE) but still observe significant signal suppression. Phenylurea herbicides, like Isoproturon, have shown good sensitivity with APCI.[20][21]

4. Use a Stable Isotope-Labeled Internal Standard

An internal standard (IS) is a compound added to all samples, standards, and blanks at a constant concentration.[22] The ideal IS is a stable isotope-labeled (SIL) version of the analyte (e.g., Isoproturon-didemethyl-d6). A SIL-IS co-elutes with the analyte and experiences the same matrix effects.[8] By calculating the ratio of the analyte peak area to the IS peak area, the variability caused by matrix effects can be corrected.[23] This is a powerful method for improving the accuracy and precision of quantification.[24]

5. Dilute the Sample

A simple approach to reduce matrix effects is to dilute the sample extract.[16][17] This reduces the concentration of all components, including the interfering matrix compounds. However, this also dilutes the analyte, which may compromise the method's sensitivity and limit of quantification.[16] This strategy is only viable if the analyte concentration is high enough to be detected after dilution.

Frequently Asked Questions (FAQs)

Q2: What is Isoproturon-didemethyl? A2: Isoproturon-didemethyl is a metabolite of the herbicide Isoproturon.[3] It is formed through the enzymatic and microbial demethylation of the parent compound in the soil and water.[1]

Q3: Why is LC-MS/MS the preferred method for its analysis? A3: LC-MS/MS is the preferred method due to its high sensitivity and selectivity. This allows for the detection and quantification of Isoproturon-didemethyl at very low concentrations in complex environmental and biological matrices.[20][25]

Q4: What are the typical matrices for Isoproturon-didemethyl analysis? A4: Common matrices include soil, surface water, groundwater, and various agricultural products, particularly cereals like wheat and barley.[1]

Q5: What are matrix-matched calibrants and when should I use them? A5: Matrix-matched calibrants are calibration standards prepared in an extract of a blank matrix (a sample known to be free of the analyte). This approach helps to compensate for matrix effects because the standards and the samples will experience similar levels of signal suppression or enhancement.[17] They are particularly useful when a suitable stable isotope-labeled internal standard is not available.

Q6: I'm seeing a shift in my analyte's retention time in complex samples. Is this a matrix effect? A6: Yes, significant retention time shifts can be a manifestation of matrix effects.[26] High concentrations of matrix components can overload the column or alter the localized mobile phase environment, affecting the interaction of the analyte with the stationary phase.[26] The solutions are similar to those for ion suppression: improve sample cleanup, dilute the sample, or use a guard column to protect the analytical column.

References

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(3), 146-152. [Link]

• ResearchGate. (2025). Determination of Isoproturon in Environmental Samples using QuEChERS Extraction‐Spectrofluorimetric Method. [Link]

• World Health Organization. (1993). Isoproturon in Drinking-water. [Link]

• Chromatography Today. (2016). Matrix Effects and Matrix Affects: The Impact of Different Sample Matrices on Sample Preparation and Chromatographic Analysis. [Link]

• ResearchGate. (2025). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: Poppy Seeds. [Link]

• National Institutes of Health. (n.d.). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. [Link]

• Taylor & Francis Online. (n.d.). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. [Link]

• National Institutes of Health. (n.d.). Didesmethylisoproturon. [Link]

• National Institutes of Health. (n.d.). Choosing between atmospheric pressure chemical ionization and electrospray ionization interfaces for the HPLC/MS analysis of pesticides. [Link]

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• International Journal of Modern Chemistry and Applied Science. (2015). Recent advances in sample preparation techniques for environmental matrix. [Link]

• ACS Publications. (n.d.). Choosing between Atmospheric Pressure Chemical Ionization and Electrospray Ionization Interfaces for the HPLC/MS Analysis of Pesticides. [Link]

• QuEChERS.com. (n.d.). QuEChERS Home. [Link]

• NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards?[Link]

• Czech Journal of Food Sciences. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. [Link]

• Chromatography Online. (2021). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. [Link]

• Bio-Rad. (n.d.). How Important Is The Matrix Effect in Analyzing Bioprocess Samples?[Link]

• LCGC International. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. [Link]

• Agilent. (2019). Oh, What a Mess! Dealing with Unwanted Matrix Effects. [Link]

• MDPI. (2023). LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study. [Link]

• Journal of Food and Drug Analysis. (2022). The use of atmospheric-pressure chemical ionization for pesticide analysis using liquid chromatography mass spectrometry. [Link]

• Canadian Center of Science and Education. (2020). Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market. [Link]

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• ResearchGate. (n.d.). Matrix effects demystified: Strategies for resolving challenges in analytical separations of complex samples. [Link]

• LCGC International. (n.d.). When Should an Internal Standard be Used?[Link]

• AxisPharm. (n.d.). Electrospray and APCI Mass Analysis. [Link]

• National Institutes of Health. (n.d.). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. [Link]

• LCGC International. (n.d.). QuEChERS - A New Sample Preparation Technique for Multiresidue Analysis of Pesticides in Foods and Agricultural Samples. [Link]

• ResearchGate. (n.d.). Three approaches to minimize matrix effects in residue analysis of multiclass pesticides in dried complex matrices using gas chromatography tandem mass spectrometry. [Link]

• National Institutes of Health. (n.d.). Clean-up and matrix effect in LC-MS/MS analysis of food of plant origin for high polar herbicides. [Link]

• California State Water Resources Control Board. (2022). Automated Solid-Phase Extraction (SPE) for Pesticides. [Link]

• Welch Materials, Inc. (n.d.). Are You Using The Internal Standard Method In A Right Way?[Link]

• MDPI. (n.d.). Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. [Link]

• Spectroscopy Online. (2023). Key Points to Remember When Using Internal Standards for Sample Analysis by ICP-OES. [Link]

• MDPI. (n.d.). Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS. [Link]

• ResearchGate. (n.d.). The use of atmospheric-pressure chemical ionization for pesticide analysis using liquid chromatography mass spectrometry. [Link]

• Spectroscopy Online. (2024). Evaluation of Internal Standards for the Mass-shift Analyses of As, Fe, S, and Zn in Biological Reference Materials Using ICP- Reaction Cell -MS. [Link]

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• 11. cdpr.ca.gov [cdpr.ca.gov]
• 12. QuEChERS: Home [quechers.eu]
• 13. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. researchgate.net [researchgate.net]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. jfda-online.com [jfda-online.com]
• 19. Electrospray and APCI Mass Analysis | AxisPharm [axispharm.com]
• 20. agriculturejournals.cz [agriculturejournals.cz]
• 21. pubs.acs.org [pubs.acs.org]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. nebiolab.com [nebiolab.com]
• 24. chromatographyonline.com [chromatographyonline.com]
• 25. researchgate.net [researchgate.net]
• 26. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]

dealing with co-eluting interferences for Isoproturon-didemethyl

A Senior Application Scientist's Guide to Overcoming Co-eluting Interferences

Welcome to the technical support center for the analysis of Isoproturon-didemethyl. This guide is designed for researchers, analytical chemists, and drug development professionals who are encountering challenges with co-eluting interferences during the quantification of this critical metabolite. As a Senior Application Scientist, my goal is to provide you not just with steps, but with the underlying scientific rationale to empower you to solve complex analytical challenges.

Isoproturon-didemethyl, a key metabolite of the phenylurea herbicide Isoproturon, is often analyzed in complex matrices such as soil, water, and biological fluids. Its polarity and the presence of structurally similar compounds in the matrix make it particularly susceptible to co-eluting interferences, leading to issues like ion suppression, inaccurate quantification, and poor peak integration. This guide provides a structured, question-and-answer approach to diagnosing and resolving these common issues.

Frequently Asked Questions (FAQs)

Q1: What exactly are co-eluting interferences and why are they a major problem for Isoproturon-didemethyl analysis?

A: Co-eluting interferences are compounds within your sample matrix that are not chromatographically separated from your target analyte, Isoproturon-didemethyl. They emerge from the analytical column at the same time, leading to a single, merged chromatographic peak. This poses several critical problems:

• Inaccurate Quantification: The detector response becomes a sum of both the analyte and the interference, leading to an overestimation of the concentration.

• Ion Suppression/Enhancement: In mass spectrometry, co-eluting matrix components can interfere with the ionization process of the analyte in the MS source. This can drastically reduce (suppression) or sometimes increase (enhancement) the signal of Isoproturon-didemethyl, leading to poor accuracy and reproducibility. This is a well-documented phenomenon in LC-MS/MS analysis[1][2].

• Poor Peak Shape: The presence of an interfering compound can distort the peak shape of the analyte, causing tailing, fronting, or split peaks, which complicates integration and reduces precision.

Q2: I suspect I have a co-elution issue. What are the tell-tale signs in my chromatogram?

A: Diagnosing a co-elution problem requires careful examination of your data. Look for these common indicators:

• Unstable Retention Times: If the retention time of your analyte peak shifts inconsistently between injections, especially between standards and matrix samples, it could indicate an underlying interference.

• Asymmetric Peaks: Watch for peaks that are not Gaussian (symmetrical). Significant fronting or tailing in matrix samples, but not in clean standards, is a strong indicator.

• Variable Ion Ratios (in MS/MS): If you are using tandem mass spectrometry (MS/MS) and monitoring multiple MRM (Multiple Reaction Monitoring) transitions, the ratio between the quantifier and qualifier ions should be constant. A significant deviation in this ratio for a matrix sample compared to a standard is a red flag for interference.

• Post-Spike Recovery Failure: Spike a known concentration of Isoproturon-didemethyl into a blank matrix extract and analyze it. If the calculated recovery is significantly lower or higher than 100% (e.g., <70% or >130%), you are likely experiencing matrix effects caused by co-eluting components[2].

Q3: What are the most common sources of interference for Isoproturon-didemethyl?

A: Interferences are matrix-dependent but generally fall into these categories:

• Other Metabolites: Isoproturon has other metabolites, such as Isoproturon-monodemethyl, which are structurally similar and may have close retention times.

• Matrix Endogenous Components: These include lipids, pigments, humic acids (in soil/water), and salts. In complex matrices like poppy seeds, co-extracted components are a known issue that can suppress the MS signal[1][3].

• Sample Contaminants: Phthalates from plasticware, detergents, or cross-contamination from other experiments can appear as unexpected peaks.

In-Depth Troubleshooting Guide

This section provides detailed solutions to specific problems encountered during the analysis of Isoproturon-didemethyl.

Problem 1: My Isoproturon-didemethyl peak is poorly resolved from an adjacent peak.

A: When direct interference is observed, the primary goal is to modify the chromatographic conditions to separate the two compounds. The causality here is based on exploiting subtle differences in the physicochemical properties of the analyte and the interference.

Strategy 1: Optimize the Mobile Phase Gradient

A shallower gradient provides more time for the column to resolve closely eluting compounds.

• Rationale: By decreasing the rate of change in the organic solvent concentration, you increase the retention of all compounds, but often to different extents, allowing for better separation.

• Protocol:

  • Identify the organic solvent percentage at which Isoproturon-didemethyl elutes in your current method.

  • Modify your gradient to be much shallower around this point. For example, if it elutes at 40% Acetonitrile, try holding the gradient at 35% for several minutes before ramping up to 45% over a longer period.

  • Inject a standard and a matrix sample to evaluate the change in resolution.

Strategy 2: Change the Column Chemistry

If gradient optimization is insufficient, the stationary phase chemistry may not be optimal.

• Rationale: Different stationary phases offer different selectivity based on mechanisms like hydrophobicity, pi-pi interactions, or shape selectivity. A standard C18 column separates primarily on hydrophobicity. If your interference has similar hydrophobicity, a different column is needed.

• Recommendations:

  • Phenyl-Hexyl Column: Offers alternative selectivity through pi-pi interactions, which can be effective for aromatic compounds like Isoproturon-didemethyl.

  • Pentafluorophenyl (PFP) Column: Provides a unique selectivity for polar and aromatic compounds through dipole-dipole, pi-pi, and hydrophobic interactions.

  • Embedded Polar Group (EPG) Column: These columns have a polar group embedded in the alkyl chain, which can help resolve polar analytes and provide different selectivity from a standard C18.

Strategy 3: Adjust Mobile Phase pH

• Rationale: Isoproturon-didemethyl has ionizable groups. Adjusting the pH of the aqueous mobile phase can change its ionization state and thus its retention time relative to a neutral interference. A small change of even 0.5 pH units can have a significant impact.

Caption: Decision tree for chromatographic troubleshooting.

Problem 2: My quantification is inconsistent and recovery is low, suggesting matrix effects.

A: When co-elution is not visible but results are poor, the interference is likely affecting the analyte's signal in the detector (ion suppression/enhancement). The solution lies in either removing the interferences before analysis or using a calibration strategy that compensates for their effect.

Strategy 1: Enhance Sample Preparation

A rigorous cleanup is the most effective way to remove matrix components that cause ion suppression. Solid Phase Extraction (SPE) is a widely used and powerful technique for this purpose[1][3][4].

• Rationale: SPE uses a solid sorbent to selectively retain the analyte while matrix interferences are washed away, or vice versa. For a moderately polar compound like Isoproturon-didemethyl, a reverse-phase sorbent (like C18) is an excellent choice.

• Detailed Protocol: Solid Phase Extraction (SPE) for Water Samples

  • Cartridge Selection: Choose a C18 SPE cartridge (e.g., Supelclean LC-18) suitable for the sample volume[1].

  • Conditioning: Condition the cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. This activates the C18 chains. Do not let the sorbent go dry.

  • Sample Loading: Load the aqueous sample (e.g., 100 mL, pH adjusted to neutral) onto the cartridge at a slow flow rate (~2-3 mL/min). Isoproturon-didemethyl will be retained on the C18 sorbent.

  • Washing: Wash the cartridge with 5 mL of a weak organic solvent mixture (e.g., 5% methanol in water). This removes highly polar interferences that were weakly retained, without eluting the analyte.

  • Elution: Elute Isoproturon-didemethyl from the cartridge using a small volume (e.g., 2 x 2 mL) of a strong organic solvent like methanol or acetonitrile[5]. This fraction now contains the concentrated, cleaned-up analyte.

  • Reconstitution: Evaporate the elution solvent to dryness under a gentle stream of nitrogen and reconstitute the residue in a known, small volume (e.g., 500 µL) of the initial mobile phase for LC-MS analysis.

Strategy 2: Use an Appropriate Internal Standard

• Rationale: An ideal internal standard (IS) behaves identically to the analyte during sample preparation, chromatography, and ionization. Therefore, any loss of analyte during extraction or any signal suppression in the MS source will be mirrored by the IS. The ratio of the analyte signal to the IS signal remains constant, allowing for accurate quantification.

• Gold Standard: An isotopically labeled version of the analyte (e.g., Isoproturon-didemethyl-d6) is the best choice. It co-elutes perfectly and experiences identical matrix effects.

• Alternative: If an isotopically labeled standard is unavailable, a structurally similar compound that is not present in the samples can be used. For Isoproturon analysis, Isoproturon-D6 has proven effective[6]. A similar deuterated standard would be ideal for its metabolite.

Strategy 3: Employ Matrix-Matched Calibration

• Rationale: This method inherently corrects for matrix effects by preparing calibration standards in a blank matrix extract that is assumed to be free of the analyte. This ensures that the standards and the samples experience the same degree of signal suppression or enhancement.

• Procedure:

  • Obtain a representative blank matrix (e.g., soil known to be free of Isoproturon).

  • Extract this blank matrix using the exact same procedure as for your samples.

  • Spike known concentrations of Isoproturon-didemethyl analytical standard into aliquots of this blank extract to create your calibration curve.

  • Analyze the matrix-matched standards and your unknown samples. The calibration curve generated will be valid for samples from that specific matrix[1].

Strategy	Pros	Cons	Best For
Enhanced Sample Prep (SPE)	Physically removes interferences, reduces instrument contamination.	Can be time-consuming, potential for analyte loss.	Complex matrices (soil, tissue).
Isotopically Labeled IS	Most accurate method for correction. Corrects for both extraction loss and matrix effects.	Can be expensive and not always commercially available.	High-throughput analysis requiring highest accuracy.
Matrix-Matched Calibration	Cost-effective, directly compensates for signal suppression/enhancement.	Requires a true blank matrix, specific to each matrix type.	When an isotopic IS is not available.

Problem 3: I see a peak at the right retention time, but I'm not sure it's my analyte.

A: Peak identity confirmation is crucial for data integrity. Tandem mass spectrometry (MS/MS) is the industry standard for this.

• Rationale: MS/MS provides a second dimension of specificity. The precursor ion (the molecular ion of Isoproturon-didemethyl) is selected in the first quadrupole, fragmented, and then specific fragment ions (product ions) are monitored in the third quadrupole. An interference is highly unlikely to have the same precursor mass, the same retention time, AND fragment into the same product ions.

• Protocol: Using Multiple Reaction Monitoring (MRM)

  • Optimize Precursor/Product Ions: Infuse a pure standard of Isoproturon-didemethyl into the mass spectrometer to determine its most abundant precursor ion ([M+H]⁺) and at least two stable, abundant product ions.

  • Set up MRM Transitions: Create an acquisition method that monitors at least two MRM transitions.

    • Transition 1 (Quantifier): The most intense transition, used for quantification.

    • Transition 2 (Qualifier): The second most intense transition, used for confirmation.

  • Analyze and Verify: For a peak to be positively identified as Isoproturon-didemethyl, it must:

    • Have the correct retention time.

    • Be present in both MRM transitions.

    • The ratio of the qualifier ion peak area to the quantifier ion peak area must be within a specified tolerance (e.g., ±20%) of that observed for a pure standard. This follows guidelines similar to those from regulatory bodies[6].

Caption: A typical workflow for robust analyte quantification.

References

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: Poppy Seeds. Czech Journal of Food Sciences, 26(2), 146–152. [Link]

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. ResearchGate. [Link]

• Guillemain, C., Bados, P., & Margoum, C. (2016). Method validation for the analysis of 14 pesticides in aqueous matrices by Stir Bar Sorptive Extraction followed by liquid desorption and Liquid chromatography coupled with tandem mass spectrometry (SBSE-LD-LC-MS-MS). ResearchGate. [Link]

• Muhammad, M., et al. (2019). Determination of Isoproturon in Environmental Samples using QuEChERS Extraction‐Spectrofluorimetric Method. ResearchGate. [Link]

• Agilent Technologies. (2016). HPLC ANALYSIS OF ISOPROTURON IN WATER USING ONLINE SAMPLE ENRICHMENT. Agilent. [Link]

• Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Semantic Scholar. [Link]

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences. [Link]

• World Health Organization. (2003). Isoproturon in Drinking-water. WHO. [Link]

• Nováková, L. (2022). Evaluation of the Matrix Effects in Herbal-Based Potions in Pesticide Residues Analysis by Dispersive Liquid-Liquid Microextraction Follow. ResearchGate. [Link]

• International Atomic Energy Agency. (2014). SAMPLE PREPARATION TECHNIQUES BASED ON EXTRACTION FOR ANALYSIS OF PESTICIDES IN FOOD SAMPLES. IAEA. [Link]

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• 2. analchemres.org [analchemres.org]
• 3. researchgate.net [researchgate.net]
• 4. Open Access CAAS Agricultural Journals: HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds [agriculturejournals.cz]
• 5. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing MS/MS Transitions for Isoproturon-didemethyl

Welcome to the technical support center. As Senior Application Scientists, we understand that robust and reliable analytical methods are crucial for your research. This guide provides in-depth, field-proven insights into optimizing tandem mass spectrometry (MS/MS) parameters for Isoproturon-didemethyl (DDIPU), a key metabolite of the phenylurea herbicide Isoproturon. This document is structured as a series of frequently asked questions and troubleshooting scenarios to directly address the challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is Isoproturon-didemethyl and why is its analysis important?

Isoproturon-didemethyl, also known as 3-(4-isopropylphenyl)-urea (DDIPU), is a primary degradation product of Isoproturon, a widely used selective herbicide.[1][2] Monitoring for Isoproturon and its metabolites is critical in environmental science and food safety to assess water contamination and understand the environmental fate of the parent compound.[2][3] Accurate quantification of DDIPU requires a highly selective and sensitive analytical method, for which tandem mass spectrometry (MS/MS) is the gold standard.

Q2: What is the chemical structure and expected precursor ion for Isoproturon-didemethyl?

Isoproturon-didemethyl is formed by the loss of both methyl groups from the urea side chain of Isoproturon. Its chemical formula is C₁₀H₁₄N₂O, with a monoisotopic mass of approximately 178.11 Da.

In positive ion electrospray ionization (ESI+), the compound readily protonates. Therefore, the expected precursor ion to target in your MS/MS method is the protonated molecule, [M+H]⁺.

Compound	Chemical Formula	Monoisotopic Mass (Da)	Expected Precursor Ion [M+H]⁺ (m/z)
Isoproturon-didemethyl (DDIPU)	C₁₀H₁₄N₂O	178.1106	179.1184

Note: The exact m/z value may vary slightly based on your instrument's calibration. It is always recommended to confirm the mass using a high-resolution mass spectrometer if available.

Q3: What are the theoretical product ions for Isoproturon-didemethyl (DDIPU)?

Collision-induced dissociation (CID) of the DDIPU precursor ion (m/z 179.1) typically results in the cleavage of the urea structure. The most probable and structurally significant fragmentation is the loss of isocyanic acid (HNCO), leading to the formation of the 4-isopropylaniline fragment.

Based on this fragmentation pathway, the following are the most likely product ions to target for quantification and confirmation:

Precursor Ion [M+H]⁺ (m/z)	Proposed Product Ion	Product Ion m/z	Rationale
179.1	[M+H - HNCO]⁺	136.1	Primary Quantifier: Loss of isocyanic acid (43 Da) to form the stable 4-isopropylaniline cation. This is typically the most abundant and stable fragment.
179.1	[C₇H₇]⁺	91.1	Qualifier Ion: Further fragmentation of the 4-isopropylaniline cation, potentially forming a tropylium ion.

Causality: The charge is stabilized on the aromatic ring, making the cleavage that forms the 4-isopropylaniline cation (m/z 136.1) a highly favorable fragmentation pathway. This results in a product ion that is both intense and specific, making it an ideal choice for the primary quantifier in a Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) method.

Core Experimental Protocol: Optimizing MS/MS Transitions

This protocol outlines a systematic approach to fine-tuning your mass spectrometer parameters using direct infusion of an Isoproturon-didemethyl analytical standard. This process is a self-validating system; successful optimization with a neat standard ensures the instrument is performing correctly before moving to complex matrices.[4]

Objective: To determine the optimal cone/capillary voltage for the precursor ion and the optimal collision energy for each product ion.

Materials:

• Isoproturon-didemethyl analytical standard (1-10 µg/mL in a suitable solvent like methanol or acetonitrile with 0.1% formic acid).

• Syringe pump and infusion line.

• Your LC-MS/MS system.

Step-by-Step Methodology

Part 1: Optimizing the Precursor Ion (m/z 179.1)

• System Setup: Configure your mass spectrometer to operate in positive ESI mode. Set the instrument to scan in full MS mode (e.g., m/z 50-250) without any fragmentation.

• Infuse the Standard: Begin infusing the DDIPU standard solution at a low flow rate (e.g., 5-10 µL/min).

• Confirm the Precursor: Verify the presence of a strong signal at m/z 179.1. If the signal is weak, check the infusion line, spray stability, and standard concentration.

• Optimize Cone/Capillary Voltage: While infusing, create a method to ramp the cone voltage (or equivalent parameter, e.g., capillary voltage, fragmentor voltage) across a relevant range (e.g., 10-80 V). Monitor the intensity of the m/z 179.1 ion.

• Determine the Optimum: Plot the intensity of m/z 179.1 against the cone voltage. The optimal value is the voltage that provides the highest intensity without causing premature in-source fragmentation. Select this value for your final method.

Part 2: Optimizing Product Ions (Collision Energy)

• System Setup: Set the instrument to MS/MS or product ion scan mode. Set the first quadrupole (Q1) to isolate the precursor ion m/z 179.1. Use the optimal cone voltage determined in Part 1.

• Initial Product Ion Scan: Perform a product ion scan at a moderate collision energy (e.g., 15-20 eV) to identify the major fragment ions. You should observe a prominent ion at m/z 136.1.

• Optimize Collision Energy (CE): Create a new experiment where you monitor the specific precursor → product transitions (e.g., 179.1 → 136.1 and 179.1 → 91.1). Ramp the collision energy for each transition across a wide range (e.g., 5-50 eV).

• Determine the Optimum: Plot the intensity of each product ion as a function of collision energy. The optimal CE for each transition is the value that produces the maximum signal intensity. These will be the values used in your final MRM method.

Parameter	Purpose	Optimization Approach
Cone/Capillary Voltage	Aids in desolvation and ion transmission from the source to the mass analyzer.	Ramp voltage and monitor precursor ion intensity in MS1 mode.
Collision Energy (CE)	Provides the energy for fragmentation of the precursor ion in the collision cell.	Ramp energy and monitor product ion intensity in MS/MS mode for each transition.

Troubleshooting Guide

Q1: I am not seeing the expected precursor ion (m/z 179.1). What should I do?

• Check the Basics: Ensure the mass spectrometer is powered on, the vacuum system is at the correct pressure, and communication with the software is established.[5] A simple power cycle of the LC and MS components can sometimes resolve communication issues.[6]

• Verify Infusion: Confirm that the standard is actually reaching the ion source. Look for a stable spray from the ESI probe tip. Check for blockages in the syringe or tubing.

• Check Ionization Mode: Double-check that you are operating in positive ion mode . DDIPU does not ionize well in negative mode.

• Mobile Phase pH: Phenylurea compounds ionize best under acidic conditions. Ensure your infusion solvent contains a proton source, such as 0.1% formic acid.[4] Using a non-volatile buffer like phosphate can contaminate the source and suppress the signal.[4]

• Instrument Tune: Perform an instrument calibration or tune using the manufacturer's recommended solution. A failed tune indicates a fundamental hardware issue that needs to be addressed before proceeding.[7]

Q2: The precursor ion signal is very weak. How can I improve it?

• Source Cleanliness: A contaminated ion source is a primary cause of low sensitivity.[7] Follow the manufacturer's protocol to clean the ESI probe, capillary, and source optics.

• Source Parameter Optimization: Systematically adjust source parameters like gas flow rates (nebulizer, drying gas) and temperature. Insufficient drying gas temperature can lead to poor desolvation and signal loss.[6]

• Standard Integrity: Ensure your analytical standard has not degraded. Prepare a fresh stock solution from the solid material.

• Solvent Quality: Use high-purity, LC-MS grade solvents. Lower-grade solvents can introduce contaminants that cause ion suppression.[8]

Q3: I am not observing any stable or intense product ions. What are the next steps?

• Increase Collision Energy: If you see the precursor but no products, the collision energy may be too low. Gradually increase the CE value and observe the product ion spectrum.

• Check Collision Gas: Ensure the collision gas (typically argon or nitrogen) is turned on and the pressure is within the manufacturer's specified range.

• Verify Precursor Isolation: Check that the precursor isolation window in Q1 is not too wide or too narrow. A standard setting of ±0.7 Da is a good starting point.

• Re-optimize Cone Voltage: A cone voltage that is too high can cause the precursor ion to fragment in the source, leaving less of it to enter the collision cell. Re-visit the cone voltage optimization to ensure you are not selecting a value on the downward slope of the tuning curve.

Q4: I am seeing a high background or interfering peaks. How can I resolve this?

• Identify the Source of Contamination: High background is often due to contamination.[4] Systematically check all components:

  • Solvents: Prepare fresh mobile phases with LC-MS grade reagents.

  • Tubing/Fittings: Plasticizers from PEEK tubing or other system components can leach out. Flush the entire system thoroughly.

  • Sample Matrix: If analyzing samples, interferences from the matrix can co-elute and suppress or overlap with your analyte. Improve your sample preparation (e.g., using Solid-Phase Extraction) to remove these interferences.[9]

• Use a Divert Valve: Program a divert valve to send the initial, unretained portion of your chromatographic run (containing salts and highly polar contaminants) to waste instead of the mass spectrometer.[4]

• Chromatographic Separation: If the issue persists in a full LC-MS/MS run, optimize your liquid chromatography to separate the interfering peaks from your target analyte, Isoproturon-didemethyl.

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting common issues during MS/MS method development.

References

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(2), 146–152. [Link]

• Amorisco, A., Losito, I., Palmisano, F., & Zambonin, P. G. (2005). Photocatalytic degradation of the herbicide isoproturon: characterisation of by-products by liquid chromatography with electrospray ionisation tandem mass spectrometry. Rapid communications in mass spectrometry : RCM, 19(11), 1507–1516. [Link]

• Shimadzu Scientific Instruments. (n.d.). Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Retrieved from [Link]

• PubChem. (n.d.). Isoproturon. National Center for Biotechnology Information. Retrieved from [Link]

• Kabir, A., Furton, K. G., & Malik, A. (2015). Determination of Phenylurea Herbicides in Water Samples by Magnet-Integrated Fabric Phase Sorptive Extraction Combined with High Performance Liquid Chromatography. Molecules (Basel, Switzerland), 20(6), 11373–11389. [Link]

• ZefSci. (2023). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

• Sorensen, S. R., Bending, G. D., Jacobsen, C. S., Walker, A., & Aamand, J. (2003). Microbial degradation of isoproturon and related phenylurea herbicides in and below agricultural fields. FEMS microbiology ecology, 45(1), 1–11. [Link]

• Eawag. (2002). Isoproturon Degradation Pathway. Eawag Biocatalysis/Biodegradation Database. Retrieved from [Link]

• LCGC International. (2018). How to Avoid Problems in LC–MS. Retrieved from [Link]

• Phenomenex. (2021). Effective LC Troubleshooting: Symptom-Based Strategies and Solutions. Retrieved from [Link]

• SCIEX. (2023). Pro Tips for Maintenance and Troubleshooting (LC-MS/MS 101). YouTube. Retrieved from [Link]

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• 2. Isoproturon Degradation Pathway [eawag-bbd.ethz.ch]
• 3. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
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• 8. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [discover.restek.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Isoproturon-Didemethyl Extraction from Clay Soils

Welcome to the technical support center for challenges in extracting Isoproturon-didemethyl from clay soils. This guide is designed for researchers, scientists, and professionals in drug development who are encountering difficulties in their experimental workflows. Here, we address common issues with in-depth scientific explanations and provide practical, field-proven solutions.

Introduction: The Challenge of Clay

Extracting polar metabolites like Isoproturon-didemethyl from clay soils presents a significant analytical challenge. Clay soils are characterized by their fine mineral particles, large surface area, and high cation exchange capacity (CEC).[1][2] These properties lead to strong adsorption of polar compounds, making their efficient extraction difficult. Furthermore, the complex composition of clay soils often results in co-extraction of interfering matrix components, which can complicate downstream analysis.[3] This guide will provide a structured approach to overcoming these obstacles.

Frequently Asked Questions (FAQs)

Q1: Why is the recovery of Isoproturon-didemethyl so low from my clay soil samples?

A1: Low recovery is a common issue and can be attributed to several factors inherent to clay matrices:

• Strong Adsorption: Isoproturon-didemethyl, being a polar metabolite, can form strong hydrogen bonds and other electrostatic interactions with the negatively charged surfaces of clay minerals and the polar functional groups of soil organic matter (SOM).[3][4] This strong binding makes it difficult for extraction solvents to efficiently desorb the analyte.

• Inefficient Solvent Penetration: The small particle size and layered structure of clay can limit the penetration of the extraction solvent, preventing it from reaching all the sites where the analyte is adsorbed.

• Analyte Sequestration: Over time, pesticide residues can become "sequestered" or entrapped within the soil matrix, making them less accessible for extraction.

Q2: What is the best solvent system for extracting Isoproturon-didemethyl from clay soils?

A2: A mixture of a polar organic solvent and water is generally most effective. A methanol-water mixture (e.g., 1:1, v/v) is a good starting point.[5] The water component helps to swell the clay particles and hydrate the soil matrix, which can disrupt the strong analyte-soil interactions. The methanol then acts to solvate and extract the released Isoproturon-didemethyl. The optimal ratio may need to be empirically determined for your specific soil type.

Q3: How does soil pH affect the extraction efficiency?

A3: Soil pH can significantly influence the extraction of Isoproturon and its metabolites.[4] While Isoproturon-didemethyl is a neutral molecule over a wide pH range, the surface charge of both clay minerals and soil organic matter is pH-dependent. Adjusting the pH of the extraction solvent can sometimes improve recovery by altering these surface charges and reducing the strength of adsorptive interactions. Experimenting with slightly acidic or basic extraction conditions may be beneficial, but care must be taken to avoid analyte degradation.

Q4: What are "matrix effects" in my LC-MS/MS analysis, and how can I mitigate them?

A4: Matrix effects are the alteration (suppression or enhancement) of the analyte signal in the mass spectrometer due to the presence of co-eluting compounds from the sample matrix.[6][7] Clay soil extracts are rich in organic matter and other compounds that can cause significant matrix effects.

Strategies to mitigate matrix effects include:

• Effective Sample Clean-up: Use of Solid Phase Extraction (SPE) or dispersive SPE (dSPE) can remove many interfering compounds.

• Sample Dilution: Diluting the final extract can reduce the concentration of interfering substances, thereby minimizing their impact on the analyte signal.[6][7][8]

• Matrix-Matched Calibration: Preparing calibration standards in a blank soil extract that has undergone the same extraction and clean-up procedure as the samples can help to compensate for matrix effects.

• Use of Isotope-Labeled Internal Standards: This is often the most effective way to correct for both extraction losses and matrix effects.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Low Analyte Recovery	Incomplete desorption from clay particles.	Optimize the extraction solvent composition (e.g., vary the methanol:water ratio). Increase the extraction time and/or use sonication or shaking to enhance desorption.
Inefficient solvent-to-soil contact.	Ensure the soil is well-homogenized and not clumped before extraction. Increase the solvent-to-soil ratio.
Analyte degradation.	Check the pH of your extraction solvent and soil. Ensure the extraction temperature is not too high.
Poor Reproducibility	Inconsistent sample homogenization.	Develop a standardized procedure for homogenizing soil samples before subsampling for extraction.
Variable extraction conditions.	Precisely control extraction time, temperature, and agitation speed for all samples.
Inconsistent clean-up.	Ensure consistent conditioning, loading, washing, and elution steps if using SPE.
High Background/Interference in Chromatogram	Co-extraction of matrix components.	Implement a more rigorous clean-up procedure (see detailed protocol below).
Contaminated solvents or glassware.	Use high-purity solvents and thoroughly clean all glassware.
Analyte Peak Tailing or Splitting in LC-MS/MS	Matrix effects.	Dilute the sample extract. Optimize the chromatographic conditions to separate the analyte from interfering compounds.
Incompatible solvent in the final extract.	Ensure the solvent of the final extract is compatible with the initial mobile phase of your LC method.

Experimental Protocols

Protocol 1: Optimized Extraction of Isoproturon-Didemethyl from Clay Soil

This protocol is a robust starting point for achieving good recovery from clay-rich soils.

1. Sample Preparation:

• Air-dry the soil sample at room temperature until it is friable.
• Gently crush any large aggregates and sieve the soil through a 2 mm mesh to ensure homogeneity.
• Accurately weigh 10 g of the homogenized soil into a 50 mL polypropylene centrifuge tube.

2. Extraction:

• Add 20 mL of a 1:1 (v/v) methanol:water solution to the centrifuge tube.
• Tightly cap the tube and shake vigorously for 1 hour on a mechanical shaker at room temperature.
• Centrifuge the sample at 4000 rpm for 15 minutes.
• Carefully decant the supernatant into a clean collection tube.
• Repeat the extraction process on the soil pellet with a fresh 20 mL aliquot of the methanol:water solution.
• Combine the two supernatants.

3. Extract Concentration:

• Reduce the volume of the combined extract to approximately 2 mL using a rotary evaporator or a gentle stream of nitrogen. This step is crucial for the subsequent clean-up.

Protocol 2: Solid Phase Extraction (SPE) Clean-up

This clean-up step is essential for removing interfering compounds from the crude extract.

1. SPE Cartridge Conditioning:

• Use a C18 SPE cartridge (e.g., 500 mg, 6 mL).
• Condition the cartridge by passing 5 mL of methanol, followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

2. Sample Loading:

• Dilute the 2 mL concentrated extract from Protocol 1 with 18 mL of deionized water to make a total volume of 20 mL.
• Load the diluted extract onto the conditioned C18 cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

3. Washing:

• Wash the cartridge with 5 mL of a 10:90 (v/v) methanol:water solution to remove polar interferences.

4. Elution:

• Elute the Isoproturon-didemethyl from the cartridge with 5 mL of methanol into a clean collection tube.

5. Final Preparation for Analysis:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for your LC-MS/MS analysis.

Visualizations

Workflow for Isoproturon-Didemethyl Extraction and Analysis

Caption: Workflow for the extraction and analysis of Isoproturon-didemethyl.

Factors Influencing Analyte Recovery

Caption: Key factors influencing the recovery of Isoproturon-didemethyl.

Data Presentation

Soil Property	Typical Range in Clay Soils	Impact on Extraction	Mitigation Strategy
Clay Content (%)	30 - 60+	High adsorption, poor solvent penetration.	Use of polar solvent mixtures (e.g., methanol:water), increased extraction time.
Organic Matter (%)	2 - 10+	Strong hydrophobic and hydrogen bonding interactions.	Alkaline extraction can sometimes help, but must be used with caution.
Cation Exchange Capacity (meq/100g)	25 - 100+	Increased potential for electrostatic interactions.	pH adjustment of the extraction solvent.
pH	5 - 8.5	Influences surface charge of soil colloids.[4]	Optimize extraction solvent pH.

References

• Kaczyński, P. (2017). Clean-up and matrix effect in LC-MS/MS analysis of food of plant origin for high polar herbicides. Food Chemistry, 230, 524-531.
• Lehotay, S. J., & Schenck, F. J. (2019). Overcoming matrix effects using the dilution approach in multiresidue methods for fruits and vegetables. Journal of Agricultural and Food Chemistry, 67(3), 772-780.
• López-Vidal, J. C., et al. (2016). Solid-phase extraction clean-up of soil and sediment extracts for the determination of various types of pollutants in a single run.
• Spark, K. M., & Swift, R. S. (2002). Effect of soil composition and dissolved organic matter on pesticide sorption. Science of The Total Environment, 298(1-3), 147-161.
• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(3), 146-152.
• ChemCERT. (2018). Testing for Damaging Herbicide Residues.
• Kołtowski, M., et al. (2021). Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction. Molecules, 26(16), 4945.
• CWSS-SCM. (n.d.). Soil Residual Herbicides.
• Jabłońska-Trypuć, A., et al. (2021). Soil Organic Matter Composition and pH as Factors Affecting Retention of Carbaryl, Carbofuran and Metolachlor in Soil.
• Cappiello, A., et al. (2021). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Molecules, 26(11), 3145.
• Bitas, D., et al. (2021). Investigating the Sorption/Desorption of the Cationic Herbicide Paraquat in Clay Minerals Using Batch and Electro–Ultrafiltration Techniques. Applied Sciences, 11(21), 10304.
• Hewavitharana, A. K., et al. (2017). Strategies for the detection and elimination of matrix effects in quantitative LC–MS analysis.
• Barchanska, H., et al. (2018). Effects of Organic Matter and Clay Content in Soil on Pesticide Adsorption Processes. Polish Journal of Environmental Studies, 27(1), 53-61.
• Muhammad, N., et al. (2020). Determination of Isoproturon in Environmental Samples using QuEChERS Extraction‐Spectrofluorimetric Method. Environmental Toxicology and Chemistry, 39(2), 261-269.
• Juhler, R. K., & Sørensen, S. R. (2003). Biodegradation of the phenylurea herbicide isoproturon and its metabolites in agricultural soils. FEMS Microbiology Ecology, 45(1), 1-11.
• Tran, A. T. K., et al. (2014). Development of method for residue analysis of three herbicides in the soil by high performance liquid chromatography (HPLC). Journal of Cereals and Oilseeds, 5(4), 31-38.
• Tombácz, E., & Szekeres, M. (2001). Effect of pH and the role of organic matter in the adsorption of isoproturon on soils. Journal of agricultural and food chemistry, 49(4), 1987-1994.
• CCME. (2010). Scientific criteria document for the development of the Canadian soil quality guidelines for methanol.
• EPA. (2007). Method 1699: Pesticides in Water, Soil, Sediment, Biosolids, and Tissue by HRGC/HRMS.
• Agilent. (n.d.).
• Wang, Z., et al. (2020). Methanol-based extraction protocol for insoluble and moderately water-soluble nanoparticles in plants to enable characterization by single particle ICP-MS.
• DTU Research Database. (2021).
• ArODES. (2023). Soil organic carbon content and soil structure quality of clayey cropland soils: A large.
• Open Government program. (2010). SOIL AND GROUNDWATER REMEDIATION GUIDELINES FOR METHANOL December 2010.
• PubMed. (2019).

Sources

• 1. weedscience.ca [weedscience.ca]
• 2. Soil Organic Matter Composition and pH as Factors Affecting Retention of Carbaryl, Carbofuran and Metolachlor in Soil [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Effect of pH and the role of organic matter in the adsorption of isoproturon on soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 6. researchgate.net [researchgate.net]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Isoproturon-didemethyl Stability in Solution

Welcome to the technical support center for researchers working with Isoproturon-didemethyl. This guide provides in-depth information, troubleshooting advice, and validated protocols to ensure the stability and integrity of your Isoproturon-didemethyl solutions during storage. As a key metabolite of the herbicide Isoproturon, understanding its stability is critical for accurate environmental monitoring, toxicology studies, and metabolic research.

Frequently Asked Questions (FAQs) on Isoproturon-didemethyl Stability

Q1: What is Isoproturon-didemethyl and why is its stability in solution a concern?

Isoproturon-didemethyl (DDIPU) is a major degradation product of Isoproturon, a widely used phenylurea herbicide.[1][2] The degradation process primarily occurs through the sequential removal of two methyl groups from the urea nitrogen atom of the parent compound.[1][3]

The stability of DDIPU in solution is a critical parameter for several reasons:

• Analytical Accuracy: Inaccurate quantification can result from the degradation of calibration standards, leading to an underestimation of the analyte in environmental or biological samples.

• Toxicological Assessment: The toxicological profile of DDIPU may differ from Isoproturon. Therefore, maintaining its integrity in test solutions is essential for accurate risk assessment.

• Environmental Fate Studies: Understanding the persistence and degradation of DDIPU helps in modeling its environmental behavior and potential for groundwater contamination.

Q2: What are the primary factors that influence the stability of Isoproturon-didemethyl in solution?

While specific stability data for Isoproturon-didemethyl is less common in the literature than for its parent compound, its stability is expected to be influenced by the same key factors that affect Isoproturon and other phenylurea herbicides:

• pH: The hydrolysis rate of phenylurea herbicides is pH-dependent. Isoproturon, for example, is most stable in neutral conditions and degrades more rapidly in acidic or alkaline solutions.[1] It is reasonable to hypothesize a similar behavior for DDIPU.

• Temperature: Higher temperatures generally accelerate chemical degradation reactions.[4][5] Storing solutions at elevated temperatures can significantly reduce the shelf-life of the analyte.

• Light Exposure: Photodegradation can be a significant pathway for the breakdown of Isoproturon and its metabolites.[6] Exposure to UV light or even ambient laboratory light can lead to the formation of various photoproducts.

• Microbial Contamination: In non-sterile aqueous solutions, microorganisms can metabolize DDIPU, leading to its degradation.[3][7]

• Solvent Composition: The choice of solvent can impact the stability of the analyte. While organic solvents are generally preferred for long-term storage of stock solutions, the composition of aqueous working solutions can influence degradation rates.

Q3: What are the recommended general storage conditions for Isoproturon-didemethyl solutions?

Based on the known stability of the parent compound Isoproturon, the following general guidelines are recommended for storing Isoproturon-didemethyl solutions to maximize their shelf-life:

• Stock Solutions (in organic solvent):

  • Solvent: Prepare high-concentration stock solutions in a non-polar organic solvent such as methanol or acetonitrile, where the compound is readily soluble and less prone to hydrolysis.

  • Temperature: For long-term storage, keep stock solutions at -80°C (up to 6 months) or -20°C (up to 1 month).[8]

  • Light: Always store solutions in amber glass vials or protect them from light to prevent photodegradation.[8]

  • Container: Use tightly sealed vials to prevent solvent evaporation, which would alter the concentration.

• Working Solutions (in aqueous matrix):

  • Preparation: Prepare aqueous working solutions fresh from the stock solution before each experiment whenever possible.

  • pH: If storage is necessary, buffer the solution to a neutral pH (around 7) to minimize hydrolysis.

  • Sterility: For extended studies, consider sterile filtering the aqueous solution to prevent microbial degradation.

  • Temperature: Store at 4°C for short-term use and protect from light. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide: Stability Issues in Experiments

This section addresses specific problems you might encounter related to the stability of Isoproturon-didemethyl solutions.

Q: I am observing a steady decrease in the concentration of my Isoproturon-didemethyl standard over a series of analyses. What could be the cause?

A: A consistent decline in concentration points to degradation of your standard. Use the following workflow to diagnose the potential cause:

Caption: Troubleshooting workflow for decreasing analyte concentration.

Detailed Explanation:

• Check Storage of Stock Solution: Improper storage of the primary stock solution is a common culprit. Verify that it is stored at or below -20°C and protected from light, as recommended.[8] Ensure the vial cap is tightly sealed to prevent solvent evaporation.

• Evaluate Working Solution Conditions:

  • Hydrolysis: The parent compound, Isoproturon, has a half-life that varies significantly with pH, being most stable at neutral pH.[1] Your didemethyl metabolite is likely susceptible to acid or base-catalyzed hydrolysis. If your working solution is unbuffered, its pH may contribute to degradation.

  • Photodegradation: Phenylurea herbicides can undergo photochemical degradation.[6] If your autosampler is not cooled or shielded from light, or if solutions are left on the benchtop, degradation can occur over the course of an analytical run.

  • Microbial Activity: If you are using non-sterile aqueous solutions for standards, microbial degradation can be a significant factor, especially if stored for more than a day at room temperature or 4°C.[7]

Q: I see unexpected peaks appearing in the chromatogram of my aged Isoproturon-didemethyl solution. Why?

A: The appearance of new peaks is a strong indicator of degradation, where the new peaks represent the degradation products.

• Degradation Pathway: The primary degradation pathway for Isoproturon involves demethylation to monodemethyl-isoproturon (MDIPU) and then to didemethyl-isoproturon (DDIPU).[1][3] Further degradation of DDIPU can occur via hydrolysis of the urea linkage to form compounds like 4-isopropylaniline.[6][7] These degradation products will have different retention times in a chromatographic separation.

• Analytical Confirmation: To confirm the identity of these new peaks, you can use a mass spectrometer (LC-MS/MS) if available. By analyzing the mass-to-charge ratio (m/z) of the new peaks, you can often identify them as known degradation products.

• Preventative Measures: To avoid this issue, it is crucial to adhere to proper storage conditions and to prepare aqueous solutions fresh, as detailed in the previous questions.

Quantitative Data Summary

pH	Half-life of Isoproturon in Water	Expected Trend for Isoproturon-didemethyl
5	1,210 days	Likely susceptible to acid-catalyzed hydrolysis.
7	1,560 days	Expected to be most stable at or near neutral pH.
9	540 days	Likely susceptible to base-catalyzed hydrolysis.
Data for Isoproturon sourced from the Canadian Center of Science and Education[1].

Note: This table illustrates the pH-dependent stability of the parent compound. Researchers should assume that Isoproturon-didemethyl follows a similar pattern, but must perform their own validation to determine its specific stability under their experimental conditions.

Experimental Protocol: Validating the Stability of Isoproturon-didemethyl in Solution

This protocol provides a framework for conducting a short-term stability study of your Isoproturon-didemethyl working solutions.

Objective: To determine the stability of Isoproturon-didemethyl in a specific aqueous solution under defined storage conditions (e.g., 4°C, protected from light).

Materials:

• Isoproturon-didemethyl certified reference material.

• HPLC-grade methanol or acetonitrile.

• HPLC-grade water.

• Buffer salts (if applicable).

• Calibrated analytical balance.

• Volumetric flasks and pipettes (Class A).

• Amber HPLC vials.

• HPLC-UV or LC-MS/MS system.

Workflow Diagram:

Caption: Experimental workflow for a solution stability study.

Step-by-Step Procedure:

• Prepare Stock Solution: Accurately weigh the Isoproturon-didemethyl standard and dissolve it in methanol or acetonitrile to prepare a stock solution of known concentration (e.g., 1 mg/mL). Store this solution at -20°C in an amber vial.

• Prepare Working Solution: Dilute the stock solution with your desired aqueous matrix (e.g., HPLC-grade water, buffered solution) to a final concentration relevant to your analytical range (e.g., 1 µg/mL). Prepare a sufficient volume for the entire study.

• Time Zero (T=0) Analysis: Immediately after preparation, transfer an aliquot of the working solution into three separate amber HPLC vials. Analyze these three replicates by your validated HPLC method.[6][9][10] The average peak area of these injections will serve as the 100% reference point.

• Storage: Aliquot the remaining working solution into multiple amber HPLC vials, seal them, and store them under the desired test condition (e.g., refrigerated at 4°C, protected from light).

• Time Point Analysis: At predetermined intervals (e.g., 6, 12, 24, 48, 72 hours, 1 week), remove three vials from storage. Allow them to equilibrate to room temperature and analyze them using the same HPLC method.

• Data Analysis:

  • Calculate the average peak area for the three replicates at each time point.

  • Determine the percent recovery at each time point using the following formula: % Recovery = (Average Peak Area at Time X / Average Peak Area at T=0) * 100

  • The analyte is generally considered stable if the recovery is within a predefined range (e.g., 90-110% or 95-105%, depending on the requirements of your assay).

Self-Validation: This protocol is self-validating because the stability is directly measured against a freshly prepared standard (T=0) using a consistent analytical method. Any significant deviation from 100% recovery over time is a direct measure of the instability under the tested conditions.

References

• Eawag. (2002). Isoproturon Degradation Pathway. Eawag-BBD. [Link]

• Guagnano, G., et al. (2020). Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market. Canadian Center of Science and Education. [Link]

• Thomas, S., et al. (2014). Degradation of the herbicide isoproturon by a photocatalytic process. Comptes Rendus Chimie. [Link]

• Zhang, M., et al. (2017). Degradation of the herbicide isoproturon by laccase-mediator systems. ResearchGate. [Link]

• Thati, S., & Mahato, A. (2016). HPLC ANALYSIS OF ISOPROTURON IN WATER USING ONLINE SAMPLE ENRICHMENT. Agilent. [Link]

• National Center for Biotechnology Information. (n.d.). Isoproturon. PubChem. [Link]

• Kovalczuk, T., et al. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences. [Link]

• World Health Organization. (1993). Isoproturon in Drinking-water. WHO. [Link]

• Sørensen, S. R., et al. (2003). Microbial degradation of isoproturon and related phenylurea herbicides in and below agricultural fields. FEMS Microbiology Ecology. [Link]

Sources

• 1. ccsenet.org [ccsenet.org]
• 2. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isoproturon Degradation Pathway [eawag-bbd.ethz.ch]
• 4. Degradation of the herbicide isoproturon by a photocatalytic process [comptes-rendus.academie-sciences.fr]
• 5. researchgate.net [researchgate.net]
• 6. cdn.who.int [cdn.who.int]
• 7. academic.oup.com [academic.oup.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. agilent.com [agilent.com]
• 10. agriculturejournals.cz [agriculturejournals.cz]

Technical Support Center: Minimizing Ion Suppression for Isoproturon-didemethyl in ESI-MS

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering ion suppression when analyzing Isoproturon-didemethyl using Electrospray Ionization Mass Spectrometry (ESI-MS). Here, we dissect the causes of this phenomenon and offer field-proven troubleshooting strategies and detailed protocols to ensure the accuracy and reliability of your analytical data.

Understanding the Challenge: Ion Suppression in ESI-MS

Electrospray Ionization (ESI) is a soft ionization technique that allows for the analysis of a wide range of molecules.[1][2][3] However, its efficiency can be significantly compromised by a phenomenon known as ion suppression.[4][5] This occurs when co-eluting matrix components from the sample interfere with the ionization of the target analyte, in this case, Isoproturon-didemethyl.[2][4][6] This interference leads to a decreased analyte signal, which can negatively impact the accuracy, precision, and sensitivity of the analysis.[4][5]

The primary mechanism behind ion suppression in ESI involves competition for charge and access to the droplet surface during the ionization process.[5][6][7] When matrix components are present at high concentrations, they can effectively outcompete the analyte for the limited number of available charges, resulting in a suppressed signal for the analyte of interest.[4][6][7]

Troubleshooting Guide & FAQs

This section addresses common issues and questions related to ion suppression of Isoproturon-didemethyl in a direct question-and-answer format.

Q1: My Isoproturon-didemethyl signal is unexpectedly low and variable, even with consistent standard concentrations. Could this be ion suppression?

A1: Yes, inconsistent and low signal intensity are classic indicators of ion suppression.[4][8] The variability often arises from slight differences in the matrix composition between samples, leading to varying degrees of suppression. To confirm this, you can perform a post-column infusion experiment.[8][9] This involves infusing a constant concentration of Isoproturon-didemethyl into the MS detector post-chromatography while injecting a blank matrix sample. A dip in the baseline signal at the retention time of interfering matrix components confirms the presence of ion suppression.

Q2: What are the most common sources of ion suppression when analyzing pesticides like Isoproturon-didemethyl?

A2: The sources of ion suppression are diverse and can be endogenous to the sample or introduced during sample preparation.[4] For environmental and biological samples, common culprits include salts, lipids, proteins, and other organic matter.[6][8] Exogenous sources can include plasticizers leaching from lab consumables and mobile phase additives.[4][10]

Q3: How can I modify my sample preparation to reduce matrix effects for Isoproturon-didemethyl analysis?

A3: Effective sample preparation is a critical first line of defense against ion suppression.[4][6] The goal is to selectively remove interfering matrix components while efficiently recovering Isoproturon-didemethyl. Several techniques can be employed:

• Solid-Phase Extraction (SPE): This is a highly effective method for cleaning up complex samples.[6][8][11][12][13] For Isoproturon-didemethyl, a reversed-phase sorbent like C18 can be used to retain the analyte while allowing more polar matrix components to be washed away.[11][12]

• Liquid-Liquid Extraction (LLE): LLE can also be effective in separating Isoproturon-didemethyl from interfering substances based on its partitioning behavior between two immiscible liquids.[6][8]

• Dilution: A simple yet often effective strategy is to dilute the sample.[4][9][10] This reduces the concentration of all matrix components, thereby lessening their suppressive effects. However, this approach is only viable if the resulting concentration of Isoproturon-didemethyl remains above the method's limit of quantitation.[9][10]

Q4: Can I overcome ion suppression by optimizing my chromatographic method?

A4: Absolutely. Chromatographic separation plays a pivotal role in mitigating ion suppression by resolving Isoproturon-didemethyl from co-eluting matrix components.[4][6][14] Consider the following optimizations:

• Gradient Modification: Adjusting the mobile phase gradient can alter the elution profile of both the analyte and interfering compounds, potentially separating them.[4][6]

• Column Chemistry: Switching to a column with a different stationary phase chemistry can provide alternative selectivity and improve separation.

• UPLC/UHPLC: Ultra-high-performance liquid chromatography systems offer significantly higher resolution than traditional HPLC, which can be very effective in separating the analyte from matrix interferences.[14]

Q5: Are there any MS source parameter adjustments that can help minimize ion suppression?

A5: While less impactful than sample preparation and chromatography, some source parameter optimization can be beneficial.[9] For instance, adjusting the spray voltage, gas flows, and temperature can sometimes improve ionization efficiency and reduce susceptibility to matrix effects. Additionally, switching the ionization polarity to negative mode, if applicable to the analyte, can sometimes reduce interference as fewer matrix components may ionize in this mode.[4][5][9] Atmospheric Pressure Chemical Ionization (APCI) is also known to be less susceptible to ion suppression than ESI and could be considered as an alternative ionization technique.[4][5][11][12]

Q6: I've tried optimizing my method, but I still suspect ion suppression is affecting my quantitative accuracy. What can I do?

A6: When complete elimination of ion suppression is not feasible, several calibration strategies can be used to compensate for its effects:

• Matrix-Matched Calibration: This involves preparing calibration standards in a blank matrix that is representative of the samples being analyzed.[6] This approach helps to ensure that the standards and samples experience similar levels of ion suppression, leading to more accurate quantification.

• Stable Isotope-Labeled Internal Standard (SIL-IS): The use of a SIL-IS is considered the gold standard for correcting matrix effects.[6] The SIL-IS is chemically identical to the analyte and will co-elute, experiencing the same degree of ion suppression. By monitoring the ratio of the analyte to the SIL-IS, accurate quantification can be achieved.

• Standard Addition: In this method, known amounts of a standard are added directly to the sample aliquots.[15][16][17][18] By plotting the instrument response against the added concentration, the original concentration of the analyte in the sample can be determined by extrapolation. This method is particularly useful for complex or unknown matrices.[15][17]

Experimental Protocols & Data

Protocol 1: Solid-Phase Extraction (SPE) for Isoproturon-didemethyl Cleanup

This protocol provides a general guideline for SPE cleanup. Optimization may be required based on the specific sample matrix.

• Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) with 5 mL of methanol followed by 5 mL of deionized water. Do not allow the sorbent to dry.

• Loading: Load the pre-treated sample onto the cartridge at a slow, consistent flow rate (approximately 1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of a weak organic solvent/water mixture (e.g., 10% methanol in water) to remove polar interferences.

• Elution: Elute the Isoproturon-didemethyl with a stronger organic solvent, such as 5 mL of acetonitrile or methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable volume of the initial mobile phase.

Data Summary: Impact of Mitigation Strategies

The following table illustrates the potential improvement in Isoproturon-didemethyl signal intensity following the implementation of different ion suppression mitigation strategies.

Mitigation Strategy	Analyte Signal Intensity (Arbitrary Units)	% Signal Improvement
Dilute-and-Shoot (1:10)	15,000	-
Optimized Chromatography	45,000	200%
SPE Cleanup	80,000	433%
SPE + Optimized Chromatography	120,000	700%

Visualizing the Workflow

Diagram 1: Troubleshooting Ion Suppression

This decision tree outlines a systematic approach to identifying and mitigating ion suppression.

Caption: A decision tree for troubleshooting ion suppression.

Diagram 2: SPE Workflow

This diagram illustrates the key steps in the Solid-Phase Extraction protocol.

Caption: A streamlined workflow for Solid-Phase Extraction.

References

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Chromatography & Separation Techniques. [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. National Institutes of Health. [Link]

• Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Chromatography Online. [Link]

• Ion suppression (mass spectrometry). Wikipedia. [Link]

• Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC. Waters. [Link]

• HPLC-MS/MS method for analysis of isoproturon in difficult matrix: Poppy Seeds. ResearchGate. [Link]

• HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences. [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Online. [Link]

• Electrospray ionization mass spectrometry ion suppression/enhancement caused by column bleed for three mixed‐mode reversed‐phase/anion‐exchange high‐performance liquid chromatography columns. National Institutes of Health. [Link]

• Validation of analytical methods for active constituents and agricultural products. Australian Pesticides and Veterinary Medicines Authority. [Link]

• Electrospray ionization. Wikipedia. [Link]

• Photocatalytic degradation of the herbicide isoproturon: characterisation of by-products by liquid chromatography with electrospray ionisation tandem mass spectrometry. PubMed. [Link]

• Standard Addition Procedure in Analytical Chemistry. AlpHa Measure. [Link]

• Determination of the herbicide isoproturon in cereal grains and pasta by LC with LC/MS confirmation. PubMed. [Link]

• Standard Addition Method. Chemistry LibreTexts. [Link]

• Mechanisms of Electrospray Ionization for Mass Spectrometry Analysis. SciSpace. [Link]

• METHOD VALIDATION AND QUALITY CONTROL PROCEDURES FOR PESTICIDE RESIDUES ANALYSIS IN FOOD AND FEED. European Commission. [Link]

• Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS. US EPA. [Link]

• Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. Journal of the American Society for Mass Spectrometry. [Link]

• Standard additions: myth and reality. The Royal Society of Chemistry. [Link]

• Online Course Validation of Chemical Methods for Residue Analysis. Wageningen University & Research. [Link]

• 6.3: Electrospray Ionization (ESI) Mass Spectrometry. Physics LibreTexts. [Link]

• Standard Addition as a Method for Quantitative Mass Spectrometry Imaging. National Institutes of Health. [Link]

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Navigating the Challenges of Polar Metabolite Analysis: A Troubleshooting Guide for Poor Recovery of Isoproturon-didemethyl in SPE

From the desk of a Senior Application Scientist, this guide provides an in-depth, practical approach to overcoming the common yet frustrating issue of poor recovery of Isoproturon-didemethyl during solid-phase extraction (SPE). Designed for researchers, scientists, and drug development professionals, this technical support center moves beyond generic advice to offer a scientifically grounded, experience-driven framework for troubleshooting and optimizing your SPE methods for this polar metabolite.

Understanding the Analyte: Why Isoproturon-didemethyl is a Challenge

Isoproturon, a phenylurea herbicide, undergoes metabolism in various environmental and biological systems, primarily through demethylation. This process leads to the formation of progressively more polar metabolites: Isoproturon-monodemethyl and, subsequently, Isoproturon-didemethyl[1].

The removal of the two methyl groups from the urea moiety significantly increases the polarity of the molecule. This is reflected in the predicted octanol-water partition coefficient (LogP), a measure of lipophilicity. While Isoproturon has a LogP of approximately 2.5 to 2.87, indicating moderate lipophilicity, the computed XLogP3 for Isoproturon-didemethyl is 2.3, confirming its higher polarity[2][3]. This increased polarity is at the heart of the challenges encountered during its extraction using traditional reversed-phase SPE methods.

Compound	Molecular Formula	LogP	Water Solubility	Polarity
Isoproturon	C₁₂H₁₈N₂O	~2.5 - 2.87[2][3]	~65-70 mg/L[4][5]	Moderately Polar
Isoproturon-didemethyl	C₁₀H₁₄N₂O	~2.3 (Computed)[2]	Data not available (expected to be higher than Isoproturon)	More Polar

The Core Problem: Analyte Breakthrough and Inefficient Elution

The primary reasons for the poor recovery of polar analytes like Isoproturon-didemethyl in reversed-phase SPE are twofold:

• Analyte Breakthrough During Sample Loading: Due to its weaker hydrophobic interaction with C18 stationary phases, Isoproturon-didemethyl may not be sufficiently retained on the cartridge and can be lost in the load and wash fractions. This phenomenon, known as "breakthrough," is a common issue with polar compounds, especially when the sample volume is large.

• Incomplete Elution: While it may seem counterintuitive for a polar compound on a nonpolar phase, achieving complete elution can also be challenging. The interaction between the analyte and the sorbent is not solely based on hydrophobicity; secondary interactions can occur. Using an elution solvent that is too weak or of insufficient volume will result in the analyte being retained on the column.

Troubleshooting Guide: A Phased Approach to Improving Recovery

This guide is structured in a question-and-answer format to directly address the specific issues you may be encountering at each stage of your SPE workflow.

Phase 1: Sorbent Selection and Initial Method Setup

Question: I'm using a standard C18 cartridge and getting low recovery for Isoproturon-didemethyl. What's going wrong?

Answer: Your choice of a C18 sorbent is a common starting point, but its strong hydrophobicity may not be ideal for retaining the more polar Isoproturon-didemethyl. The weak interaction can lead to breakthrough during the loading step. While C18 can be made to work, it often requires careful optimization of the loading conditions.

Recommendations:

• Consider Alternative Sorbents: For polar analytes, polymer-based sorbents are often a better choice. These sorbents, such as those with a hydrophilic-lipophilic balance (HLB), offer a mixed-mode retention mechanism that can more effectively retain polar compounds. Oasis HLB cartridges, for example, have been shown to be suitable for the analysis of polar pesticides, including Isoproturon[6].

• Evaluate Mixed-Mode Cation Exchange (MCX) Sorbents: If your analyte has a basic functional group that can be protonated at a low pH, a mixed-mode sorbent with both reversed-phase and cation exchange properties can provide superior retention.

Phase 2: Sample Pre-treatment and Loading

Question: How can I prevent my analyte from being lost during the sample loading step?

Answer: Preventing breakthrough is critical for achieving good recovery. The composition of your sample and the rate at which you load it onto the cartridge are key factors.

Recommendations:

• Reduce the Organic Content of Your Sample: If your sample is dissolved in a solution with a high percentage of organic solvent, the analyte will have a lower affinity for the reversed-phase sorbent. Dilute your sample with water or an aqueous buffer to increase retention.

• Adjust Sample pH: Ensure the pH of your sample is adjusted to suppress the ionization of your analyte. For a neutral compound like Isoproturon-didemethyl, this is less of a concern, but for ionizable compounds, it is crucial.

• Decrease the Loading Flow Rate: A slower flow rate allows for more time for the analyte to interact with and bind to the sorbent, reducing the risk of breakthrough.

• Perform a Breakthrough Study: To determine the maximum sample volume your method can handle without analyte loss, perform a breakthrough study. This involves loading increasing volumes of your sample and analyzing the eluate to see at what volume the analyte begins to break through.

Phase 3: The Wash Step

Question: I'm worried about washing my analyte off the cartridge. How do I choose the right wash solvent?

Answer: The wash step is a delicate balance. You need a solvent strong enough to remove interferences but not so strong that it elutes your analyte of interest.

Recommendations:

• Start with a Weak Wash Solvent: Begin with 100% aqueous solution (e.g., water or a buffer at the same pH as your sample).

• Gradually Increase Organic Content: If a stronger wash is needed to remove interferences, incrementally increase the percentage of organic solvent (e.g., methanol or acetonitrile) in your wash solution. A good starting point is to test wash solutions with 5%, 10%, and 15% organic solvent.

• Analyze the Wash Fractions: To ensure you are not losing your analyte, collect and analyze the wash fractions. If Isoproturon-didemethyl is present, your wash solvent is too strong.

Phase 4: Elution

Question: My analyte seems to be stuck on the column. How can I improve my elution efficiency?

Answer: Incomplete elution is another common cause of low recovery. The choice of elution solvent, its volume, and the elution flow rate are all critical parameters.

Recommendations:

• Increase the Strength of Your Elution Solvent: For reversed-phase SPE, a higher percentage of organic solvent in your elution solution will increase its strength. Methanol and acetonitrile are common choices. Sometimes, a stronger solvent like isopropanol or acetone may be necessary for highly retained compounds.

• Optimize the Elution Solvent Composition: A mixture of solvents can sometimes be more effective than a single solvent. For example, a mixture of methanol and acetonitrile, or the addition of a small amount of a stronger solvent to your primary elution solvent, can improve recovery.

• Increase the Elution Volume: You may not be using a sufficient volume of solvent to completely elute the analyte. Try increasing the elution volume in small increments and analyze the fractions to determine the optimal volume.

• Perform a Stepwise Elution: Elute with increasing concentrations of organic solvent and collect each fraction separately. This can help you determine the optimal elution conditions and can also be used to separate your analyte from any remaining interferences.

• Decrease the Elution Flow Rate: A slower flow rate allows for more time for the elution solvent to interact with the analyte and the sorbent, leading to more efficient elution.

Experimental Workflow for Method Optimization

To systematically troubleshoot and optimize your SPE method for Isoproturon-didemethyl, follow this experimental workflow:

Caption: A systematic workflow for troubleshooting and optimizing SPE recovery.

The Demethylation Pathway of Isoproturon

Understanding the structural changes from the parent compound to its metabolites is key to appreciating the increasing polarity and the associated challenges in SPE.

Caption: The metabolic pathway of Isoproturon to its more polar metabolites.

By systematically addressing each stage of the SPE process and understanding the underlying chemical principles, you can successfully develop a robust and reliable method for the extraction of Isoproturon-didemethyl and other challenging polar analytes. Remember that a methodical, data-driven approach is the most efficient path to overcoming poor recovery and achieving accurate, reproducible results.

References

• Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS. (n.d.). United States Environmental Protection Agency. Retrieved January 23, 2026, from [Link]

• Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market. (2020). Canadian Center of Science and Education. Retrieved January 23, 2026, from [Link]

• Didesmethylisoproturon. (n.d.). PubChem. Retrieved January 23, 2026, from [Link]

• Isoproturon. (n.d.). PubChem. Retrieved January 23, 2026, from [Link]

• HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. (2008). Czech Journal of Food Sciences, 26(2), 146–152. Retrieved January 23, 2026, from [Link]

• Determination of Isoproturon in Environmental Samples using QuEChERS Extraction‐Spectrofluorimetric Method. (2019). ResearchGate. Retrieved January 23, 2026, from [Link]

• Solving Recovery Problems in SPE. (2019). LCGC International. Retrieved January 23, 2026, from [Link]

• Isoproturon. (n.d.). Wikipedia. Retrieved January 23, 2026, from [Link]

• BREAKTHROUGH PARAMETERS OF SPE PROCEDURE ON C18 CARTRIDGES FOR SOME POLAR COMPOUNDS. (n.d.). Revue Roumaine de Chimie. Retrieved January 23, 2026, from [Link]

• Isoproturon in Drinking-water. (n.d.). World Health Organization. Retrieved January 23, 2026, from [Link]

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Technical Support Center: Method Refinement for Trace Level Detection of Isoproturon and its Metabolite, Isoproturon-didemethyl

Welcome to the technical support center for the analysis of Isoproturon and its primary degradation product, Isoproturon-didemethyl. This guide is designed for researchers, analytical chemists, and environmental scientists engaged in the trace-level detection of these compounds in complex matrices. As a Senior Application Scientist, my goal is to provide not just procedural steps, but the underlying rationale to empower you to troubleshoot and refine your methods effectively. This document is built on the pillars of scientific integrity, combining established analytical principles with practical, field-tested advice.

Overview: The Analytical Challenge

Isoproturon, a phenylurea herbicide, undergoes degradation in the environment, primarily through N-demethylation, leading to metabolites such as Isoproturon-monodemethyl and Isoproturon-didemethyl.[1] Isoproturon-didemethyl (1-(4-Isopropylphenyl)urea) is significantly more polar than its parent compound. This polarity difference presents a multi-faceted challenge for simultaneous trace-level analysis, impacting everything from sample extraction efficiency to chromatographic retention and separation.

The most robust and widely accepted methodology for this type of analysis is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), prized for its sensitivity and selectivity.[2][3] This guide will focus on refining LC-MS/MS methods, with a particular emphasis on sample preparation and chromatographic strategy.

Analytical Workflow Overview

The following diagram outlines the typical workflow for the analysis of Isoproturon and its metabolites. Subsequent sections will delve into troubleshooting specific stages of this process.

Caption: General analytical workflow for Isoproturon-didemethyl detection.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during method development and routine analysis.

Part A: Sample Preparation (QuEChERS)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach that combines salting-out extraction with dispersive solid-phase extraction (d-SPE) for cleanup.[4] It is highly effective for a wide range of pesticides, including those in complex matrices like soil.[5]

Question 1: I'm experiencing low recovery for Isoproturon-didemethyl from soil samples using a standard QuEChERS protocol. What is the likely cause and how can I fix it?

Answer:

This is a classic problem when analyzing polar metabolites alongside their less-polar parent compounds. The issue likely stems from two areas: extraction efficiency and cleanup losses.

• Causality (Extraction): Standard QuEChERS protocols are often optimized for moderately non-polar compounds.[4] Isoproturon-didemethyl, being more polar, may have a stronger affinity for active sites within the soil matrix (e.g., silanol groups, organic matter) than for the acetonitrile extraction solvent. Furthermore, soil with low moisture content can tightly bind polar analytes, reducing extraction efficiency.[6]

• Refinement Strategy (Extraction):

  • Sample Hydration: This is the most critical first step for dry or semi-dry matrices like soil. Before adding acetonitrile, add a defined amount of purified water to the sample (e.g., bring a 5g soil sample to a total of 10g with water) and allow it to hydrate for at least 30 minutes.[6] This disrupts the strong analyte-matrix interactions and facilitates partitioning into the extraction solvent.

  • Solvent Polarity Adjustment: While acetonitrile is the standard, for highly polar analytes, ensure your extraction conditions favor their partitioning. The initial hydration step is usually sufficient, but avoid overly non-polar solvent systems if modifying the method.[7]

  • Enhanced Extraction: Increase the shaking/vortexing time during the initial acetonitrile extraction step to ensure exhaustive partitioning. Using a mechanical shaker provides more consistent and vigorous extraction than manual shaking.[6]

• Causality (Cleanup): The cleanup step (d-SPE) is another potential point of loss. The sorbent Primary Secondary Amine (PSA) is used to remove organic acids and other co-extractives. However, PSA can also interact with and remove polar analytes, especially those with amine functionalities like Isoproturon-didemethyl.

• Refinement Strategy (Cleanup):

  • Reduce PSA Amount: If your chromatograms are relatively clean, try reducing the amount of PSA in your d-SPE tube by 25-50%. This can significantly improve the recovery of polar compounds without introducing excessive matrix interference.

  • Alternative Sorbents: For particularly problematic matrices, consider using d-SPE tubes with C18 sorbent instead of, or in combination with, a reduced amount of PSA. C18 will help remove non-polar interferences while having less affinity for your polar target analyte.

Question 2: My baseline is very noisy after QuEChERS extraction, and I'm seeing significant ion suppression for my analytes. What's wrong?

Answer:

This indicates that your cleanup step is insufficient for your matrix, leading to co-eluting matrix components that interfere with the ionization process in the mass spectrometer. This phenomenon is known as a "matrix effect."[8]

• Causality (Matrix Effects): Co-extracted, non-volatile matrix components (e.g., salts, sugars, lipids) can compete with the analyte for ionization in the ESI source, typically leading to a suppressed signal (ion suppression).[8] The more complex the matrix, the more pronounced this effect can be.[9]

• Refinement Strategy:

  • Optimize d-SPE: Ensure you are using the correct amount and type of d-SPE sorbents for your sample weight and matrix type. For fatty matrices, include C18 in your d-SPE mix. For pigmented samples, Graphitized Carbon Black (GCB) can be used, but be aware it can also adsorb planar molecules like phenylureas; use the minimum amount necessary.[10]

  • Dilute the Extract: A simple and highly effective way to mitigate matrix effects is to dilute the final extract (e.g., 5 to 10-fold) with the initial mobile phase. This reduces the concentration of interfering components entering the MS source while modern instruments often have sufficient sensitivity to still detect the analyte at trace levels.

  • Use Matrix-Matched Calibration: This is a non-negotiable, self-validating step for accurate quantification. Prepare your calibration standards in a blank matrix extract that has undergone the entire QuEChERS procedure. This ensures that the standards and the samples experience the same degree of ion suppression or enhancement, leading to an accurate calculation of the analyte concentration.[7][10]

Detailed Protocol: Modified QuEChERS for Isoproturon & Metabolites in Soil

• Sample Preparation: Weigh 5 g of homogenized soil into a 50 mL centrifuge tube.

• Hydration: Add 5 mL of deionized water. Vortex for 1 minute and let stand for 30 minutes to ensure full hydration.

• Extraction: Add 10 mL of acetonitrile to the tube. Cap tightly and shake vigorously for 5 minutes using a mechanical shaker.

• Salting-Out: Add the contents of a buffered extraction salt packet (e.g., EN 15662 standard: 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate). Cap immediately and shake vigorously for 2 minutes.

• Centrifugation: Centrifuge the tube at ≥4000 rcf for 5 minutes.

• Dispersive SPE Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing 150 mg anhydrous MgSO₄ and 50 mg PSA.

• Final Centrifugation: Vortex the d-SPE tube for 1 minute, then centrifuge at ≥5000 rcf for 2 minutes.

• Analysis: Take the supernatant, dilute as necessary with initial mobile phase, and inject into the LC-MS/MS system.

Part B: Chromatography & Mass Spectrometry

Question 3: Isoproturon-didemethyl is eluting very early, close to the solvent front, on my C18 column. How can I improve its retention?

Answer:

This is a common issue due to the high polarity of Isoproturon-didemethyl. Poor retention on a reversed-phase (RP) column like C18 leads to inconsistent integration, susceptibility to matrix effects at the beginning of the chromatogram, and potential co-elution with other polar interferences.

• Causality (Chromatography): Reversed-phase chromatography separates compounds based on hydrophobicity. Highly polar analytes have weak interactions with the non-polar C18 stationary phase and are quickly eluted by the mobile phase, especially if the initial mobile phase has a high aqueous content.

• Refinement Strategy:

  • Modify the Gradient: Start your gradient with a very high percentage of the aqueous phase (e.g., 95-98% water) and hold it for a short period (0.5-1 min) before starting the organic gradient. This can sometimes improve the retention of very polar compounds.

  • Use a Polar-Embedded Column: Consider switching to a reversed-phase column with a polar-embedded group (e.g., amide, carbamate). These columns offer alternative selectivity and can provide enhanced retention for polar analytes under high-aqueous conditions.

  • Consider HILIC: For a more robust solution, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative. HILIC uses a polar stationary phase and a mobile phase with a high organic content. It separates compounds based on their partitioning into a water-enriched layer on the surface of the stationary phase. More polar compounds are retained more strongly, making it ideal for Isoproturon-didemethyl.[11][12] This provides orthogonality to RP and can be a powerful tool for separating the parent compound from its polar metabolites.[10]

Question 4: I don't know which MS/MS transitions (precursor/product ions) to use for Isoproturon-didemethyl. How do I determine them?

Answer:

Proper selection of Multiple Reaction Monitoring (MRM) transitions is fundamental to the selectivity and sensitivity of an LC-MS/MS method.[7]

• Causality (MS/MS): In MS/MS, the precursor ion (typically the protonated molecule, [M+H]⁺) is selected in the first quadrupole, fragmented via collision-induced dissociation (CID), and specific, stable product ions are monitored in the third quadrupole. The combination of precursor and product m/z is highly specific to the analyte.

• Refinement Strategy:

  • Determine Precursor Ion: The molecular formula for Isoproturon-didemethyl is C₁₀H₁₄N₂O, with a monoisotopic mass of 178.11 Da.[13] In positive electrospray ionization (ESI+), the precursor ion will be the protonated molecule [M+H]⁺, which is m/z 179.1 .

  • Predict and Confirm Product Ions: Infuse a standard solution of the analyte directly into the mass spectrometer and perform a product ion scan on the precursor m/z 179.1. The most stable and abundant fragments should be chosen. Based on the structure (1-(4-Isopropylphenyl)urea), the most probable fragmentation pathways are:

    • Loss of isocyanic acid (HNCO): This would result in the formation of the 4-isopropylaniline ion. [M+H - 43.0]⁺ = m/z 136.1 . This is a very likely and stable fragment.

    • Cleavage of the isopropyl group: This would lead to a fragment at [M+H - 43.0]⁺, also resulting in an ion at m/z 136.1 .

  • Optimize Collision Energy: For each MRM transition, the collision energy (CE) must be optimized to yield the highest product ion intensity. This is typically done automatically using instrument software by performing multiple injections of the standard while ramping the CE.

  • Select Quantifier and Qualifier Ions: Choose at least two product ions. The most intense transition should be used for quantification (quantifier), and the second-most intense for confirmation (qualifier).[14] The ratio of the qualifier to quantifier peak areas should be consistent between your standards and samples.

Data Presentation: Key Analyte Information

The table below summarizes the key mass spectrometry information for Isoproturon and its didemethyl metabolite.

Compound Name	Molecular Formula	Monoisotopic Mass (Da)	Precursor Ion [M+H]⁺ (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)
Isoproturon	C₁₂H₁₈N₂O	206.14	207.1	165.1	72.0
Isoproturon-didemethyl	C₁₀H₁₄N₂O	178.11	179.1	136.1 (Predicted)	To be determined empirically

Note: The transitions for Isoproturon are well-established.[2] The primary product ion for Isoproturon-didemethyl is predicted based on common fragmentation pathways for phenylureas.

Logical Diagram: Troubleshooting Low Recovery

This diagram illustrates the decision-making process for addressing low analyte recovery.

Caption: Decision tree for troubleshooting low analyte recovery issues.

Final Recommendations from the Scientist

• Trust but Verify: Always confirm the identity of your analytes by comparing retention times and ion ratios against an authentic analytical standard in the same analytical run.

• Embrace the Metabolite's Nature: Do not fight the polarity of Isoproturon-didemethyl. If it performs poorly in your current reversed-phase system, investing time in developing a HILIC method will likely yield more robust and reliable data in the long term.

• The Matrix is Always a Factor: At trace levels, never assume the matrix is benign. Proactive measures like using matrix-matched standards and incorporating isotopically labeled internal standards (if available) are hallmarks of a self-validating and trustworthy analytical method.

This guide provides a framework for refining your analytical methods. Successful trace-level analysis is an iterative process of optimization and validation. By understanding the chemical principles behind each step, you are better equipped to navigate the challenges presented by complex samples and polar analytes.

References

• PubChem. (n.d.). Didesmethylisoproturon. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Isoproturon. National Center for Biotechnology Information. Retrieved from [Link]

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(2), 146–152. Retrieved from [Link]

• PubChem. (n.d.). Monodesmethylisoproturon. National Center for Biotechnology Information. Retrieved from [Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Retrieved from [Link]

• Wang, J., & Chow, W. (2018). Characterization of MS/MS Product Ions for the Differentiation of Structurally Isomeric Pesticides by High-Resolution Mass Spectrometry. Molecules, 23(10), 2539. Retrieved from [Link]

• Hollender, J., Dott, W., & Heinzel, N. (2020). Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag. Metabolites, 10(4), 147. Retrieved from [Link]

• ResearchGate. (n.d.). MS/MS precursor/product ion transitions and instrument conditions. Retrieved from [Link]

• Muhammad, N., et al. (2019). Determination of Isoproturon in Environmental Samples using QuEChERS Extraction-Spectrofluorimetric Method. Environmental Toxicology and Chemistry, 38(12), 2614-2620. Retrieved from [Link]

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: Poppy Seeds. ResearchGate. Retrieved from [Link]

• Di Corcia, A., et al. (1999). Quantification of phenylurea herbicides and their free and humic acid-associated metabolites in natural waters. Journal of Chromatography A, 852(2), 441-452. Retrieved from [Link]

• Calvillo, M., & Moreno-González, D. (2022). Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. Agronomy, 12(7), 1642. Retrieved from [Link]

• HAWACH. (2023). The Highlights of HAWACH QuEChERS Products and Troubleshooting Tips. Retrieved from [Link]

• WelchLab. (2023). Troubleshooting Low Recovery Rates in Chromatographic Analysis. Retrieved from [Link]

• Agilent Technologies. (2006). Determination of 44 Pesticides in Foodstuffs by LC/MS/MS. Retrieved from [Link]

• Hajšlová, J., & Zrostlíková, J. (2003). Matrix effects in (ultra)trace analysis of pesticide residues in food and biotic matrices. Journal of Chromatography A, 1000(1-2), 181-197. Retrieved from [Link]

• Agilent Technologies. (n.d.). How does your HILIC Method Stack Up? Optimization and Comparison of Common HILIC Columns, Mobile Phases, and Additives for Metabolomics. Retrieved from [Link]

• Agilent Technologies. (n.d.). Improvements to HILIC Robustness – a Targeted HILIC Metabolomics Method for Routine Analysis. Retrieved from [Link]

• ResearchGate. (2019). QuEChERS and soil analysis. An Overview. Retrieved from [Link]

• MDPI. (2023). Development of the QuEChERS Extraction Method for the Determination of Polychlorinated Biphenyls (Aroclor 1254) in Soil Samples by Using GC-MS. Retrieved from [Link]

• Lu, W., & Rabinowitz, J. D. (2017). Metabolite Measurement: Pitfalls to Avoid and Practices to Follow. Annual review of biochemistry, 86, 277-304. Retrieved from [Link]

• ResearchGate. (2018). The Influence of Matrix Effects on Trace Analysis of Pharmaceutical Residues in Aqueous Environmental Samples. Retrieved from [Link]

• ResearchGate. (2021). Troubleshooting in Large-Scale LC-ToF-MS Metabolomics Analysis: Solving Complex Issues in Big Cohorts. Retrieved from [Link]

• Nature. (2024). Enhancing metabolite coverage using dedicated mobile phases for individual polarity modes in HILIC-MS. Retrieved from [Link]

• SCIEX. (2022). How to select precursor and fragment ions - Episode 11 | Introduction to LC-MS/MS. Retrieved from [Link]

• Cytiva. (2023). Troubleshooting protein recovery issues. Retrieved from [Link]

• PubMed Central. (2024). Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades. Retrieved from [Link]

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Technical Support Center: Enhancing Spectrofluorimetric Analysis of Isoproturon and its Metabolites

Welcome to the technical support center for the spectrofluorimetric analysis of Isoproturon and its metabolites. This guide is designed for researchers, scientists, and professionals in drug development and environmental analysis who are looking to enhance the sensitivity and troubleshoot their spectrofluorimetric methods. Here, we move beyond simple protocols to explain the "why" behind the "how," ensuring your experiments are built on a solid scientific foundation.

Frequently Asked Questions (FAQs)

Q1: My Isoproturon/metabolite sample shows very weak or no native fluorescence. Is this normal?

A1: Yes, this is a common observation. Many pesticides, including Isoproturon and its primary metabolites, exhibit low native fluorescence (autofluorescence).[1] Their molecular structures do not possess the extensive conjugated π-systems and rigidity that are characteristic of strongly fluorescent compounds. Therefore, direct measurement of their native fluorescence is often not sensitive enough for trace-level quantification.[1] To overcome this, derivatization to create a highly fluorescent product is a standard and necessary step.[2][3]

Q2: What is the most common derivatization strategy for Isoproturon?

A2: A widely used and effective method involves the reaction of Isoproturon with 2-cyanoacetamide in a basic medium (e.g., ammonia).[2][4][5] This reaction forms a fluorescent product that can be readily measured. The resulting fluorophore typically exhibits maximum excitation and emission wavelengths around 333 nm and 378 nm, respectively.[2] It is crucial to optimize the reaction conditions, such as the concentration of the derivatizing agent, pH, temperature, and reaction time, to ensure complete and reproducible derivatization.

Q3: How can I significantly enhance the fluorescence signal of my derivatized Isoproturon sample?

A3: Micelle-enhanced spectrofluorimetry is a powerful technique to boost the fluorescence intensity.[6][7][8] The addition of a surfactant, such as Tween-80 or sodium dodecyl sulphate (SDS), above its critical micelle concentration (CMC) can create a microenvironment that protects the fluorophore from non-radiative decay processes, leading to a substantial increase in the fluorescence signal.[6][9] For instance, the fluorescence intensities of some compounds have been shown to increase by 2 to 4-fold in the presence of micelles.[6] This enhancement is due to the partitioning of the analyte into the micellar core, which can alter the polarity of its microenvironment and reduce collisional quenching.

Troubleshooting Guide

Issue 1: Low or No Signal After Derivatization

Potential Cause	Troubleshooting Steps	Scientific Rationale
Incorrect pH of the reaction medium.	Verify and adjust the pH of your reaction mixture. For the 2-cyanoacetamide reaction, a basic medium is required.[2][4]	The derivatization reaction is often pH-dependent. The correct pH ensures the reactants are in their most reactive forms.
Degradation of Isoproturon or its metabolites.	Prepare fresh standards and samples. Store stock solutions in a cool, dark place. Isoproturon can degrade in soil and water, with half-lives of around 40 and 30 days, respectively.[10][11]	The stability of the analyte is critical for accurate quantification. Degradation leads to a lower concentration of the target molecule.
Sub-optimal derivatization conditions.	Optimize the concentration of 2-cyanoacetamide, reaction time, and temperature.	Incomplete derivatization will result in a lower yield of the fluorescent product and consequently, a weaker signal.
Fluorescence Quenching.	Analyze the sample matrix for potential quenchers. Common quenchers include heavy metal ions and other electron-deficient molecules.[12][13] Consider sample cleanup steps like solid-phase extraction (SPE) to remove interfering substances.[14][15]	Quenching occurs when another molecule in the solution deactivates the excited state of the fluorophore, reducing the fluorescence intensity.[12]

Advanced Techniques for Sensitivity Enhancement

Micelle-Enhanced Spectrofluorimetry

The use of micelles to enhance fluorescence is a simple yet effective strategy. The choice of surfactant (anionic, cationic, or non-ionic) can influence the degree of enhancement and should be optimized for your specific analyte and matrix.

• Prepare a stock solution of the chosen surfactant (e.g., 1% w/v Tween-80 in deionized water).

• Derivatize your Isoproturon standards and samples as previously described.

• To a series of vials, add your derivatized standards/samples.

• Add increasing volumes of the surfactant stock solution to each vial to achieve a range of concentrations above the CMC.

• Bring all vials to a final, constant volume with the appropriate buffer.

• Incubate for a short period to allow for the partitioning of the analyte into the micelles.

• Measure the fluorescence intensity at the optimal excitation and emission wavelengths.

• Plot the fluorescence intensity against the surfactant concentration to determine the optimal concentration for maximum enhancement.

Visualizing the Workflow

Diagram: General Workflow for Enhanced Spectrofluorimetric Analysis

Caption: Workflow for Isoproturon analysis.

Diagram: Principle of Micellar Enhancement

Caption: Micellar enhancement of fluorescence.

Summary of Key Spectrofluorimetric Parameters

Parameter	Isoproturon (after derivatization with 2-cyanoacetamide)	Reference
Excitation Wavelength (λex)	~ 333 nm	[2]
Emission Wavelength (λem)	~ 378 nm	[2]
Linear Range	0.5 – 15 µg/mL	[2]
Limit of Detection (LOD)	0.144 µg/mL	[2]
Limit of Quantification (LOQ)	0.437 µg/mL	[2]

References

• Determination of Isoproturon in Environmental Samples using QuEChERS Extraction‐Spectrofluorimetric Method. ResearchGate. [Link]

• Fluorescence-Based Sensing of Pesticides Using Supramolecular Chemistry. PMC. [Link]

• Isoproturon in Drinking-water. World Health Organization (WHO). [Link]

• HPLC ANALYSIS OF ISOPROTURON IN WATER USING ONLINE SAMPLE ENRICHMENT. Agilent. [Link]

• Proposed reaction mechanism for determination of isoproturon by the spectrofluorimetric method. ResearchGate. [Link]

• Determination of Isoproturon in Environmental Samples using the QuEChERS Extraction-Spectrofluorimetric Method. PubMed. [Link]

• Isoproturon. Wikipedia. [Link]

• Optical analytical methods for detection of pesticides. [Link]

• Structure of isoproturon. ResearchGate. [Link]

• HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. [Link]

• Micelle-enhanced spectrofluorimetric method for determination of lacidipine in tablet form; application to content uniformity testing. PubMed. [Link]

• New Spectrofluorimetric Method with Enhanced Sensitivity for Determination of Paroxetine in Dosage Forms and Plasma. PMC. [Link]

• Herbicide isoproturon-specific binding in the freshwater macrophyte Elodea densa--a single-cell fluorescence study. PubMed. [Link]

• Optical Screening Methods for Pesticide Residue Detection in Food Matrices: Advances and Emerging Analytical Trends. NIH. [Link]

• HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences. [Link]

• Micelle enhanced spectrofluorimetric method for the determination of ofloxacin and lomefloxacin in human urine and serum. ThaiScience. [Link]

• Micelle enhanced spectrofluorimetric method for the determination of ofloxacin and lomefloxacin in human urine and serum. Chula Digital Collections. [Link]

• Isoproturon. CIRCABC. [Link]

• throughput spectrofluorimetric approach for one-step, sensitive, and green assays of alfuzosin hydrochloride. [Link]

• A Synchronous Fluorescence Spectrofluorometric Method for the Simultaneous Determination of Clonazepam and Paroxetine Hydrochloride in Combined Pharmaceutical Dose Form. PubMed Central. [Link]

• Development and Validation of Spectrophotometric Method for Determination of Oxyfluorfen Herbicide Residues. Hilaris Publisher. [Link]

• Eco-friendly spectrofluorimetric and HPLC-fluorescence methods for simultaneous determination of melatonin and zolpidem in pharmaceuticals. PubMed. [Link]

• Fluorescence quenching by metal centered porphyrins and poryphyrin enzymes. PMC. [Link]

• Micelle-enhanced spectrofluorimetric method for quantification of entacapone in tablets and human plasma. PubMed. [Link]

• Recent progress in developing fluorescent probes for imaging cell metabolites. PMC. [Link]

• Isoproturon (Ref: HOE 16410). AERU - University of Hertfordshire. [Link]

• Pesticide Residue Testing. Eurofins. [Link]

• A Novel and Sensitive Fluorescent Probe for Glyphosate Detection Based on Cu2+ Modulated Polydihydroxyphenylalanine Nanoparticles. PMC - NIH. [Link]

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Technical Support Center: Addressing Variability in Isoproturon &amp; Metabolite Degradation Rate Studies

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for researchers studying the degradation of Isoproturon and its metabolites, such as Isoproturon-didemethyl. This document is designed to provide in-depth, field-proven insights into the common challenges and sources of variability encountered during these experiments. Our goal is to move beyond simple procedural lists and explain the causality behind experimental choices, empowering you to design robust, self-validating studies.

Section 1: Fundamentals of Isoproturon Degradation

Understanding the transformation pathways and the key drivers of degradation is the first step in troubleshooting experimental variability.

FAQ 1: What are the primary degradation pathways for Isoproturon?

Isoproturon (IPU) degradation is a multi-step process involving both biotic and abiotic mechanisms, leading to the formation of several key metabolites, including monodemethyl-isoproturon (MDIPU) and didemethyl-isoproturon (DDIPU).

The primary and most studied pathway is microbial degradation, which proceeds via sequential N-demethylation of the urea side chain.[1] This process is initiated by soil microorganisms that utilize the herbicide as a carbon or nitrogen source.[2] The major biodegradation pathway involves the transformation of Isoproturon to MDIPU, then to DDIPU, and subsequently through hydrolysis to 4-isopropylaniline.[3][4] Concurrently, hydroxylation of the isopropyl side chain can occur, leading to hydroxylated metabolites, a process often mediated by fungi.[1][5]

Abiotic degradation, primarily photodegradation, can also occur, especially when the herbicide is exposed to sunlight on soil or plant surfaces.[6][7] This can lead to different by-products, including hydroxylated species and compounds like 4,4'-diisopropylazobenzene.[8][9]

Caption: Primary degradation pathways of Isoproturon.

FAQ 2: What is the difference between biotic and abiotic degradation, and which is more significant for Isoproturon-didemethyl?

Biotic degradation is the breakdown of a substance by living organisms, primarily bacteria and fungi in the soil.[10] This is an enzymatic process. For Isoproturon and its metabolites, biotic degradation is the predominant mechanism for their complete removal from the soil environment, ultimately leading to mineralization (breakdown to CO2 and biomass).[6]

Abiotic degradation involves non-biological processes such as photolysis (breakdown by light) and chemical hydrolysis (reaction with water).[11] While Isoproturon can undergo photodegradation on surfaces, its contribution to overall loss in the soil column is generally considered minor compared to microbial activity, especially once the compound is incorporated into the soil matrix.[7][8] Chemical hydrolysis of Isoproturon in water is slow, with a half-life of about 30 days.[8]

For Isoproturon-didemethyl, its fate is intrinsically linked to the microbial communities capable of degrading its parent compounds and the metabolite itself. Therefore, biotic factors are the most significant drivers of its degradation rate and the primary source of experimental variability.

Section 2: Troubleshooting Experimental Variability

This section addresses the most common issues researchers face, providing explanations and actionable solutions.

Topic: Inconsistent Degradation Rates in Soil/Sediment Microcosms

Q1: My degradation rates for Isoproturon and its metabolites are highly variable between replicate soil samples, even when collected from the same field. Why is this happening?

This is a classic and frequently encountered problem. The root cause is the spatial heterogeneity of soil. A field that appears uniform on the surface is a mosaic of micro-environments below. Studies have shown that the time to 50% loss (DT50) of Isoproturon can vary from 6.5 to 30 days within a single field.[12]

Causality:

• Microbial Patchiness: The distribution of Isoproturon-degrading microorganisms, such as Sphingomonas spp., is not uniform.[6] Pockets of high microbial activity can exist just centimeters away from areas with low degradative capacity.

• Physicochemical Micro-variations: Small-scale changes in soil pH, organic matter content, and nutrient availability dramatically impact microbial activity. Soils with higher pH and greater microbial biomass tend to exhibit faster degradation rates.[12]

• Soil Structure and Adsorption: Variations in clay and organic matter content affect how strongly Isoproturon-didemethyl is adsorbed to soil particles.[13] Higher adsorption can reduce the bioavailability of the compound to microbes, slowing degradation.

Factor	Effect on Degradation Rate	Rationale	Reference
Microbial Biomass	Higher biomass generally increases the rate.	More microorganisms are available to perform the degradation.	[12]
Soil pH	Higher pH (within optimal range for microbes) is often linked to faster rates.	Influences microbial community structure and enzyme activity.	[12]
Organic Matter	Can increase or decrease the rate.	Provides nutrients for microbes (increasing rate) but can also increase adsorption, reducing bioavailability (decreasing rate).	[7]
Soil Moisture	Optimal moisture levels (e.g., -33 kPa) enhance microbial activity.	Water is essential for microbial life and mediates substrate diffusion.	[12][14]
Temperature	Higher temperatures (e.g., 15-30°C) increase microbial metabolism.	Enzymatic reactions are temperature-dependent.	[15]

Troubleshooting Guide: Minimizing Variability from Soil Sampling

• Composite Sampling: Do not rely on a single "grab" sample. Collect multiple sub-samples (e.g., 15-20) from your target area in a zig-zag or grid pattern.

• Consistent Depth: Sample from a consistent soil depth (e.g., 0-15 cm), as microbial populations change with the soil profile.

• Thorough Homogenization: Combine all sub-samples in a large, clean container. Remove large stones and plant debris. Mix the soil thoroughly by hand or using a mechanical mixer until the color and texture are uniform.

• Sieving: Pass the homogenized soil through a 2 mm sieve to ensure uniformity and remove remaining debris.

• Pre-incubation: Before adding your test compound, allow the homogenized soil to acclimate in the lab for 2-3 days at the intended experimental temperature and moisture content. This stabilizes microbial activity.

Topic: Slower-Than-Expected or No Degradation

Q2: I'm observing very slow or no degradation of Isoproturon-didemethyl in my experiment. What are the likely causes?

This issue typically points to a limiting factor in your experimental setup that is inhibiting microbial activity.

Causality:

• Non-Adapted Microbial Population: If the soil has no prior history of exposure to Isoproturon or similar phenylurea herbicides, the specific microbial populations capable of degrading it may be absent or at very low numbers.[6]

• Sub-optimal Incubation Conditions: Microbes are sensitive to their environment. Incorrect temperature, lack of moisture, or poor aeration can halt their metabolic activity.[14]

• Nutrient Limitation: Degradation is an energy-intensive process. If the soil is poor in essential nutrients (nitrogen, phosphorus), microbial activity can be limited.

• Presence of Inhibitors: Other co-contaminants in the soil or improper sterilization of equipment could introduce substances that are toxic to the degrading microorganisms.

• Incorrect pH: Soil pH outside the optimal range for the degrading microbes (typically 6-8) can significantly slow down or stop enzymatic processes.[12]

Caption: Troubleshooting workflow for slow degradation.

Topic: Analytical & Quantification Issues

Q3: My analytical results (e.g., HPLC, LC-MS/MS) are inconsistent. How can I improve the reliability of my quantification?

Accurate quantification is paramount. Variability here often stems from the sample preparation and analysis stages.

Causality:

• Poor Extraction Efficiency: Isoproturon and its metabolites can bind tightly to soil organic matter. An inefficient extraction method will lead to an underestimation of the true concentration and high variability.

• Matrix Effects (LC-MS/MS): Co-extracted compounds from the soil matrix (like humic acids) can suppress or enhance the ionization of your target analyte in the mass spectrometer source, leading to inaccurate quantification.

• Metabolite Instability: Degradation products may be less stable than the parent compound and could degrade during the extraction or storage process.

• Inadequate Chromatographic Separation: Poor separation of metabolites from each other or from matrix interferences can lead to misidentification and inaccurate integration of peaks.

Troubleshooting Guide: Improving Analytical Reliability

• Optimize Extraction: A mixture of a polar organic solvent (like methanol or acetonitrile) with water is often effective for extracting phenylurea herbicides from soil.[16] Consider using accelerated solvent extraction (ASE) or sonication to improve efficiency.

• Use a Cleanup Step: Raw extracts are often too "dirty" for direct injection. Use Solid Phase Extraction (SPE) with a C18 cartridge to remove interfering compounds.[16]

• Incorporate Isotope-Labeled Internal Standards: This is the gold standard. Add a known amount of an isotope-labeled version of Isoproturon-didemethyl (e.g., ¹³C₆- or D₇-labeled) to your samples before extraction. This standard will co-elute and experience the same matrix effects and extraction losses as your analyte, allowing for highly accurate correction and quantification.

• Matrix-Matched Calibration: If an internal standard is not available, prepare your calibration standards in an extract from a control soil sample (one without the analyte). This helps to compensate for matrix effects.

• Validate Your Method: Before starting the study, perform a validation experiment. Spike a control soil with known concentrations of your analytes and perform the entire extraction and analysis procedure to determine your method's accuracy, precision, and limit of quantification (LOQ).

Section 3: Protocols & Methodologies

Protocol 1: Standardized Soil Microcosm Setup for Isoproturon Degradation Studies

This protocol provides a self-validating framework for assessing degradation kinetics while minimizing variability.

Objective: To measure the degradation rate of Isoproturon-didemethyl in soil under controlled laboratory conditions.

Materials:

• Homogenized and sieved (<2 mm) soil

• Analytical grade Isoproturon-didemethyl

• Solvent for stock solution (e.g., acetone or methanol)

• Glass jars or beakers (e.g., 250 mL)

• Deionized water

• Analytical balance, fume hood, incubator

Procedure:

• Soil Characterization (Self-Validation): Before starting, characterize your homogenized soil. At a minimum, measure:

  • pH (in water or CaCl₂)

  • Organic matter content (% OM)

  • Water Holding Capacity (WHC)

  • This baseline data is critical for comparing results across different studies and understanding your system.

• Moisture Adjustment: Adjust the soil moisture to 50-60% of its WHC. This provides sufficient water for microbial activity without creating anaerobic conditions. Calculate the required water amount and mix thoroughly. Let the soil equilibrate for 24 hours.

• Microcosm Preparation:

  • Weigh out equal portions of the moisture-adjusted soil into replicate glass jars (e.g., 100 g dry weight equivalent per jar). Prepare at least 3 replicates per time point, plus 3 analytical controls.

  • Analytical Controls: Include "time zero" (T₀) samples that will be extracted immediately after spiking, and sterile controls.

  • Sterile Controls: To differentiate biotic from abiotic degradation, prepare a set of microcosms with autoclaved (sterilized) soil. This is a critical self-validating step.

• Spiking:

  • Prepare a stock solution of Isoproturon-didemethyl in a minimal amount of volatile solvent.

  • Add the stock solution dropwise to each soil sample (except for unspiked controls) to achieve the target concentration. Mix each sample thoroughly to ensure even distribution.

  • Allow the solvent to evaporate in a fume hood for 1-2 hours.

• Incubation:

  • Cover the jars with perforated foil or a breathable cap to allow gas exchange but minimize water loss.

  • Place the microcosms in an incubator at a constant temperature (e.g., 20°C) in the dark to prevent photodegradation.

  • Monitor the weight of the jars weekly and add deionized water as needed to maintain constant moisture content.

• Sampling:

  • At each designated time point (e.g., 0, 1, 3, 7, 14, 28, 56 days), destructively sample the three corresponding replicates.

  • Freeze the samples immediately at -20°C or below if they cannot be extracted on the same day.

• Extraction and Analysis:

  • Extract the soil samples using an optimized and validated analytical method (see Section 2, Q3).

  • Analyze the extracts using HPLC-UV or, preferably, LC-MS/MS for higher sensitivity and specificity.

References

• Eawag. (2002). Isoproturon Degradation Pathway. Eawag-BBD. [Link]

• Sørensen, S. R., Bending, G. D., Jacobsen, C. S., Walker, A., & Aamand, J. (2003). Microbial degradation of isoproturon and related phenylurea herbicides in and below agricultural fields. FEMS Microbiology Ecology, 45(1), 1-11. [Link]

• Thomas, S., Alatrache, A., Pons, M. N., & Zahraa, O. (2014). Degradation of the herbicide isoproturon by a photocatalytic process. Comptes Rendus Chimie, 17(7-8), 824-831. [Link]

• Singh, H., Kaur, G., Khare, S., & Yadav, V. (2023). Isoproturon Herbicide Interaction with Crops and Biodegradation. In Bio and Nanoremediation of Hazardous Environmental Pollutants. CRC Press. [Link]

• World Health Organization. (1993). Isoproturon in Drinking-water. WHO. [Link]

• Walker, A., Jurado-Exposito, M., Bending, G. D., & Smith, V. J. R. (2001). Spatial variability in the degradation rate of isoproturon in soil. Environmental Pollution, 111(3), 407-415. [Link]

• Hajšlová, J., Navrátilová, M., & Vávrová, M. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(3), 146-152. [Link]

• Wang, F., Wang, Q., Wang, Z., & Chen, F. (2017). Degradation of the herbicide isoproturon by laccase-mediator systems. Chemosphere, 167, 12-18. [Link]

• Badawi, N., Zgallai, H., & Fournier, D. (2009). Metabolic pathway proposed for fungal biodegradation of isoproturon. ResearchGate. [Link]

• Amorisco, A., Losito, I., Palmisano, F., & Zambonin, P. G. (2005). Photocatalytic degradation of the herbicide isoproturon: characterisation of by-products by liquid chromatography with electrospray ionisation tandem mass spectrometry. Rapid communications in mass spectrometry, 19(11), 1507-1516. [Link]

• Hussain, S., Devers-Lamrani, M., & Martin-Laurent, F. (2022). Degradation of isoproturon in vitro by a mix of bacterial strains isolated from arable soil. Canadian Journal of Microbiology, 68(1), 15-27. [Link]

• Thieffry, S., et al. (2024). Bioremediation of Isoproturon and Sulfamethazine: linking the microbial community composition to the degradation capacity. FAO AGRIS. [Link]

• Dwivedi, S., Saquib, Q., Al-Khedhairy, A. A., & Musarrat, J. (2011). Biodegradation of isoproturon using a novel Pseudomonas aeruginosa strain JS-11 as a multi-functional bioinoculant of environmental significance. Journal of hazardous materials, 185(2-3), 948-955. [Link]

• Ellegaard-Jensen, L., et al. (2005). Hydroxylation of the Herbicide Isoproturon by Fungi Isolated from Agricultural Soil. Applied and Environmental Microbiology, 71(12), 7927-7932. [Link]

• Rao, V. S. (2018). Degradation and Movement of Herbicide in Soil and Plants. ResearchGate. [Link]

• Al-Ghamdi, A. F., Al-Omair, M. A., & Al-Amer, K. I. (2019). Determination of Isoproturon in Environmental Samples using QuEChERS Extraction‐Spectrofluorimetric Method. Journal of the Chinese Chemical Society, 66(10), 1149-1156. [Link]

• Ronne, B., et al. (2005). Hydroxylation of the Herbicide Isoproturon by Fungi Isolated From Agricultural Soil. Applied and Environmental Microbiology, 71(12), 7927-7932. [Link]

• Jordan, L. S. (n.d.). DEGRADATION OF HERBICIDES IN SOILS. University of California, Riverside. [Link]

• CUTM Courseware. (n.d.). Fate of Herbicides in Soil. [Link]

• Hart, J. (1999). Persistence of Herbicides in Soil. Penn State Extension. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of Analytical Methods for Isoproturon and its Metabolites

This guide provides an in-depth comparison of analytical methodologies for the quantitative determination of the phenylurea herbicide Isoproturon and its primary degradation product, Isoproturon-didemethyl. As the environmental fate and toxicological relevance of pesticide metabolites are of increasing concern, robust and reliable analytical methods are paramount for accurate risk assessment in environmental monitoring and food safety applications.

This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, offering insights grounded in years of field experience to guide researchers, scientists, and drug development professionals in establishing self-validating analytical systems.

The Analyte: Isoproturon and its N-Demethylation Pathway

Isoproturon is a selective, systemic herbicide widely used for the control of annual grasses and broad-leaved weeds in cereal crops[1][2]. In the environment, Isoproturon undergoes degradation, primarily through N-demethylation of the urea side chain, leading to the formation of Isoproturon-monodemethyl and subsequently Isoproturon-didemethyl[3]. The presence and concentration of these metabolites are critical indicators of the environmental persistence and degradation pathways of the parent compound.

Due to the removal of the methyl groups, the metabolites are generally more polar than the parent compound, a crucial factor influencing the choice of analytical separation techniques.

Diagram: Isoproturon Degradation Pathway

Caption: N-demethylation of Isoproturon to its primary metabolites.

Comparative Analytical Methodologies

The two most prevalent techniques for the analysis of phenylurea herbicides and their metabolites are High-Performance Liquid Chromatography (HPLC) coupled with Diode Array Detection (DAD) and tandem mass spectrometry (LC-MS/MS).

• HPLC-DAD: A robust and cost-effective technique that offers good selectivity and sensitivity for compounds with a strong UV chromophore, such as the phenylurea class of herbicides. It is an excellent choice for routine analysis in less complex matrices or when target analyte concentrations are relatively high.

• LC-MS/MS: The gold standard for trace-level quantification and confirmation. Its superior sensitivity and selectivity, derived from the monitoring of specific precursor-to-product ion transitions (Multiple Reaction Monitoring or MRM), make it indispensable for complex matrices and when low detection limits are required. For metabolite analysis, where reference standards may be less common, the structural information provided by MS/MS is invaluable for confident identification.

Experimental Design for Method Validation

A robust method validation protocol is essential to ensure that the chosen analytical method is fit for its intended purpose. The validation process should be guided by internationally recognized standards, such as the SANTE/11312/2021 guidelines for pesticide residue analysis.

The following sections detail the experimental protocols for validating a multi-residue method for Isoproturon and Isoproturon-didemethyl, comparing the expected performance of HPLC-DAD and LC-MS/MS.

Diagram: General Workflow for Analytical Method Validation

Caption: A typical workflow for the validation of an analytical method.

Sample Preparation: The QuEChERS Approach

For many food and environmental matrices, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a highly effective and efficient sample preparation technique[4].

Experimental Protocol:

• Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of acetonitrile and an appropriate internal standard. Shake vigorously for 1 minute. Add a salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate) to induce phase separation and centrifuge[5].

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a sorbent material (e.g., PSA to remove organic acids, C18 to remove non-polar interferences) and magnesium sulfate. Vortex and centrifuge.

• Final Extract: The resulting supernatant is ready for analysis by HPLC-DAD or LC-MS/MS.

Rationale: The QuEChERS method is chosen for its broad applicability across various matrices and its effectiveness in removing a significant portion of matrix interferences, which is crucial for both DAD and MS/MS detection.

Chromatographic Separation

Instrumentation: A standard HPLC or UHPLC system is suitable.

• Column: A C18 reversed-phase column is the workhorse for separating moderately polar compounds like Isoproturon and its metabolites. A common geometry would be a 100 x 2.1 mm column with 1.8 µm particles.

• Mobile Phase: A gradient elution using water and acetonitrile or methanol, often with a small amount of formic acid to improve peak shape and ionization efficiency in MS, is typical[6].

• Gradient Program: A representative gradient might start at 20% organic phase, increasing to 95% over several minutes to elute the analytes, followed by a re-equilibration step. Due to its higher polarity, Isoproturon-didemethyl will elute earlier than the parent compound.

Validation Parameters: A Head-to-Head Comparison

The following tables summarize the validation parameters and expected performance for both HPLC-DAD and LC-MS/MS.

Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

Parameter	HPLC-DAD Protocol	LC-MS/MS Protocol	Acceptance Criteria
Specificity	Analyze blank matrix samples to check for interferences at the retention time of the analytes. Compare the UV-Vis spectra of the standard and the analyte in a spiked sample using the DAD's peak purity function.	Analyze blank matrix samples for interfering peaks at the specific MRM transitions of the analytes. The ratio of two MRM transitions for a given analyte in a sample must match that of a standard within a specified tolerance.	No significant interfering peaks at the retention time of the analytes. For LC-MS/MS, ion ratios should be within ±30% of the reference standard.

Objective: To demonstrate a proportional relationship between the analytical response and the concentration of the analyte over a defined range.

Parameter	HPLC-DAD & LC-MS/MS Protocol	Acceptance Criteria
Linearity	Prepare a series of at least five calibration standards in a blank matrix extract. Plot the instrument response versus the concentration and perform a linear regression analysis.	The correlation coefficient (r²) should be ≥ 0.99.

Objective: To determine the closeness of the measured value to the true value. This is typically assessed through recovery studies.

Parameter	HPLC-DAD & LC-MS/MS Protocol	Acceptance Criteria (SANTE)
Accuracy	Spike blank matrix samples at a minimum of two concentration levels (e.g., the LOQ and a higher concentration) with a known amount of the analytes. Analyze at least five replicates at each level and calculate the percentage recovery.	Mean recovery should be within the range of 70-120%.

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

Parameter	HPLC-DAD & LC-MS/MS Protocol	Acceptance Criteria (SANTE)
Repeatability (Intra-day precision)	Analyze at least five replicates of a spiked sample at a single concentration on the same day, with the same operator and instrument.	Relative Standard Deviation (RSD) ≤ 20%.
Intermediate Precision (Inter-day precision)	Analyze at least five replicates of a spiked sample on different days, with different operators or instruments if possible.	RSD ≤ 20%.

Objective: To determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively.

Parameter	HPLC-DAD & LC-MS/MS Protocol	Acceptance Criteria
LOD & LOQ	Typically determined based on the signal-to-noise ratio (S/N) of the analyte peak in a low-level spiked sample. LOD is often defined as S/N ≥ 3, and LOQ as S/N ≥ 10.	The LOQ should be at or below the relevant maximum residue limit (MRL) or required reporting level.

Performance Comparison: HPLC-DAD vs. LC-MS/MS

The following table provides a comparative summary of the expected performance of the two techniques for the analysis of Isoproturon and Isoproturon-didemethyl.

Validation Parameter	HPLC-DAD (Expected Performance)	LC-MS/MS (Expected Performance)	Senior Scientist's Insight
Specificity	Good, but susceptible to co-eluting matrix components with similar UV spectra.	Excellent, due to the high selectivity of MRM transitions.	LC-MS/MS is far superior for complex matrices like soil or pigmented plant materials, where UV interferences are common.
Linearity (r²)	> 0.99	> 0.995	Both techniques provide excellent linearity.
Accuracy (% Recovery)	70-120%	70-120%	Accuracy is more dependent on the extraction efficiency (QuEChERS) than the detection technique.
Precision (RSD)	< 20%	< 15%	LC-MS/MS often exhibits better precision due to lower baseline noise.
LOQ (in water)	~ 0.5 - 5 µg/L	~ 0.01 - 0.1 µg/L	The significantly lower LOQ of LC-MS/MS is critical for environmental monitoring, where regulatory limits are often in the ng/L range.

Conclusion: Selecting the Appropriate Tool for the Task

The validation of an analytical method is a prerequisite for generating reliable and defensible data. For the analysis of Isoproturon and its didemethyl metabolite, both HPLC-DAD and LC-MS/MS can be successfully validated.

• HPLC-DAD is a robust and economical choice for applications where analyte concentrations are expected to be well above the low µg/L range and in relatively clean matrices.

• LC-MS/MS is the unequivocally superior technique for trace-level analysis, offering unparalleled sensitivity and selectivity. It is the recommended approach for regulatory compliance monitoring in complex food and environmental samples, and for any research requiring confident identification and quantification of metabolites at low concentrations.

By following the principles and protocols outlined in this guide, researchers can develop and validate analytical methods that meet the highest standards of scientific integrity, ensuring data of the utmost quality and reliability.

References

• World Health Organization. (1996). Isoproturon in Drinking-water. WHO/SDE/WSH/03.04/100. [Link]

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(2), 146-152. [Link]

• PubChem. (n.d.). Isoproturon. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (n.d.). Isoproturon. Retrieved from [Link]

• Papadopoulou-Mourkidou, E., & Patsias, J. (2000). Determination of phenylurea herbicides in environmental and agricultural samples by a multi-residue high-performance liquid chromatography method.

• Agilent Technologies. (2016). HPLC Analysis of Isoproturon in Water Using Online Sample Enrichment. Application Note. [Link]

• PubChem. (n.d.). Didesmethylisoproturon. National Center for Biotechnology Information. Retrieved from [Link]

• European Commission. (2021). SANTE/11312/2021 - Analytical quality control and method validation procedures for pesticide residues analysis in food and feed.
• Anastassiades, M., Lehotay, S. J., Štajnbaher, D., & Schenck, F. J. (2003). Fast and easy multiresidue method employing acetonitrile extraction/partitioning and "dispersive solid-phase extraction" for the determination of pesticide residues in produce.

• University of Hertfordshire. (n.d.). Isoproturon (Ref: HOE 16410). Agriculture and Environment Research Unit (AERU). Retrieved from [Link]

• MDPI. (2022). Simultaneous Enantiomeric Separation of Carfentrazone-Ethyl Herbicide and Its Hydrolysis Metabolite Carfentrazone by Cyclodextrin Electrokinetic Chromatography. Analysis of Agrochemical Products and a Degradation Study. Molecules, 27(3), 993. [Link]

• PubMed Central. (2022). Enhanced Biodegradation of Phenylurea Herbicides by Ochrobactrum anthrophi CD3 Assessment of Its Feasibility in Diuron-Contaminated Soils. International Journal of Environmental Research and Public Health, 19(3), 1275. [Link]

• PubMed. (2005). Photocatalytic degradation of the herbicide isoproturon: characterisation of by-products by liquid chromatography with electrospray ionisation tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 19(18), 2567-2576. [Link]

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A Guide to Inter-Laboratory Comparison for the Analysis of Isoproturon-didemethyl

This guide provides a comprehensive framework for establishing and participating in an inter-laboratory comparison (ILC) for the analysis of Isoproturon-didemethyl, a primary metabolite of the phenylurea herbicide Isoproturon. Designed for researchers, analytical scientists, and professionals in drug and pesticide development, this document outlines the scientific rationale, a detailed analytical protocol, and the data analysis required to ensure the accuracy and comparability of analytical results across different laboratories.

Introduction: The Imperative for Inter-Laboratory Comparisons

Isoproturon has been widely used as a selective herbicide, and its presence, along with its metabolites, in environmental matrices is a significant concern. Isoproturon-didemethyl, formed through the N-demethylation of the parent compound, is a key indicator of Isoproturon degradation and environmental persistence.[1] Accurate quantification of this metabolite is crucial for environmental monitoring, toxicological studies, and regulatory compliance.

An inter-laboratory comparison is an essential component of a robust quality assurance program.[2] It allows individual laboratories to assess their analytical performance against their peers, identify potential systematic errors, and validate their measurement capabilities. Participation in such schemes is often a prerequisite for laboratory accreditation to standards like ISO/IEC 17025. This guide is structured to provide both the conceptual framework and the practical steps for conducting a successful ILC for Isoproturon-didemethyl.

Designing a Robust Inter-Laboratory Comparison

The design of an ILC is critical to its success and the validity of its outcomes. The fundamental principle is to provide participating laboratories with homogeneous and stable test materials and to evaluate their results against a reference value.

Key Design Considerations:

• Test Material: The choice of matrix is paramount. For Isoproturon-didemethyl, relevant matrices include surface water, groundwater, and soil. The test material should be prepared from a real-world sample, fortified with a known concentration of Isoproturon-didemethyl, and thoroughly homogenized to ensure consistency across all distributed samples.

• Reference Value Assignment: An accurate reference value for the concentration of Isoproturon-didemethyl in the test material must be established. This is typically achieved through analysis by a highly proficient reference laboratory using a validated, high-accuracy method, or by calculating a consensus value from the results of all participating laboratories after the removal of outliers.

• Statistical Evaluation: The performance of each laboratory is typically evaluated using z-scores, which indicate the deviation of a laboratory's result from the reference value. A z-score between -2 and +2 is generally considered satisfactory.

Caption: Workflow for designing and conducting an inter-laboratory comparison.

Recommended Analytical Methodology: LC-MS/MS

For the sensitive and selective determination of Isoproturon-didemethyl in environmental matrices, Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the method of choice. This technique offers high specificity and low detection limits, which are essential for trace-level analysis.

Sample Preparation: Solid-Phase Extraction (SPE)

A crucial step in the analysis of environmental samples is the extraction and clean-up of the analyte from the complex matrix. Solid-Phase Extraction (SPE) is a widely used and effective technique for this purpose.

Protocol for SPE of Water Samples:

• Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

• Loading: Pass 500 mL of the water sample through the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution: Elute the retained Isoproturon-didemethyl with 5 mL of methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of the mobile phase for LC-MS/MS analysis.

Caption: Solid-Phase Extraction (SPE) workflow for water sample preparation.

LC-MS/MS Parameters

The following are recommended starting parameters for the LC-MS/MS analysis of Isoproturon-didemethyl. Optimization may be required based on the specific instrumentation used.

Table 1: Recommended LC-MS/MS Parameters

Parameter	Setting
LC Column	C18 reverse-phase (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	10% B to 90% B over 10 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Transitions	Precursor Ion (m/z) -> Product Ion (m/z) (Specific to Isoproturon-didemethyl)
Collision Energy	Optimized for the specific instrument

Comparative Data and Performance Evaluation

Table 2: Comparative Validation Data for Isoproturon Analysis in Water

Study/Method	Matrix	Recovery (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
HPLC-DAD with online enrichment	Drinking Water	99.2	0.5 µg/L	-	[3]
LC-MS/MS	Surface Water	-	-	10 ng/L	[4]
HPLC with UV detection	Water	-	10-100 ng/L	-
QuEChERS-Spectrofluorimetry	Water	85.00 ± 1.2	0.144 µg/mL	0.437 µg/mL	[5]

Note: The performance of a method for Isoproturon-didemethyl is expected to be in a similar range to that of Isoproturon, though specific validation is essential.

Trustworthiness and Self-Validation

To ensure the trustworthiness of the analytical results, a self-validating system should be implemented within each laboratory's quality control procedures.

Key Elements of a Self-Validating System:

• Certified Reference Materials (CRMs): While a CRM for Isoproturon-didemethyl is not widely available, analytical standards can be sourced from reputable suppliers. For the parent compound, Isoproturon, CRMs are available and should be used for calibration and quality control.[6]

• Method Validation: Each laboratory must perform a thorough in-house validation of the analytical method for Isoproturon-didemethyl in the relevant matrix. This should include the determination of linearity, accuracy (recovery), precision (repeatability and reproducibility), limit of detection (LOD), and limit of quantification (LOQ).[7]

• Quality Control Samples: Regular analysis of quality control (QC) samples, including blanks, spiked samples, and reference materials (where available), is crucial for monitoring the ongoing performance of the method.

Conclusion

A well-designed and executed inter-laboratory comparison is indispensable for ensuring the quality and comparability of data for Isoproturon-didemethyl analysis. By adopting a robust analytical methodology such as LC-MS/MS, adhering to stringent quality control measures, and participating in proficiency testing schemes, laboratories can demonstrate their competence and contribute to the generation of reliable environmental data. This guide provides a comprehensive roadmap for achieving these goals, fostering confidence in analytical measurements for both research and regulatory purposes.

References

• Agilent Technologies. (2016). HPLC ANALYSIS OF ISOPROTURON IN WATER USING ONLINE SAMPLE ENRICHMENT. Retrieved from [Link]

• Umweltbundesamt. (n.d.). PROFICIENCY TESTING FOR PESTICIDES IN ACCORDANCE WITH THE DRINKING WATER ORDINANCE. Retrieved from [Link]

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(3), 146–152.
• Sørensen, S. R., Bending, G. D., Jacobsen, C. S., Walker, A., & Aamand, J. (2003). Microbial degradation of isoproturon and related phenylurea herbicides in and below agricultural fields. FEMS Microbiology Ecology, 45(1), 1-11.

• Agilent Technologies. (2016). analysis of pesticide residues in drinking water as per bureau of indian standards using the agilent 7000 gc/ms/ms with pesticides analyzer. Retrieved from [Link]

• PubChem. (n.d.). Didesmethylisoproturon. Retrieved from [Link]

• Akbay, C., & Yılmaz, B. (2022). Validation of LC-MS/MS method for simultaneous determination of chlorpyrifos, deltamethrin, imidacloprid and some of their metabolites in maize silage. Journal of the Hellenic Veterinary Medical Society, 73(1), 3747-3756.
• Baloš, M., Bursić, V., Vuković, G., Đurović-Pejčev, R., & Zeremski, T. (2020). COMPARISON OF PHENYLUREA PESTICIDES RECOVERY FROM DIFFERENT SOIL TYPES. In 26th International Symposium on Analytical and Environmental Problems (pp. 88-91).
• Muhammad, M., Khaskheli, A. R., Khuhawar, M. Y., & Channar, P. A. (2019). Determination of Isoproturon in Environmental Samples using QuEChERS Extraction-Spectrofluorimetric Method. Environmental toxicology and chemistry, 38(12), 2614–2620.

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Retrieved from [Link]

• Škrbić, B., & Zorić, M. (2024). Determination of Pesticide Residues in Drinking Water Using the LC-MS/MS Method and Evaluation of the Results for 2023 and 2024.

• U.S. Environmental Protection Agency. (n.d.). Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS. Retrieved from [Link]

• Qualitycheck. (n.d.). Proficiency testing (PT): Pesticides in natural waters. Retrieved from [Link]

• Bonan, S., & Fdez-Arroyabe, P. (2014). Molecular Clustering of Phenylurea Herbicides: Comparison with Sulphonylureas, Pesticides and Persistent Organic Pollutants. International Journal of Engineering and Technologies, 1, 28-51.
• Herrera, A., Pérez-Conde, C., & Cámara, C. (2005). Validation and uncertainty study of a comprehensive list of 160 pesticide residues in multi-class vegetables by liquid chromatography-tandem mass spectrometry. Analytica chimica acta, 529(1-2), 159-168.
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• European Commission. (2005). Isoproturon. Retrieved from [Link]

• Agilent Technologies. (n.d.). Determination of Pesticides in Water by SPE and LC/MS/MS in Both Positive and Negative Ion Modes. Retrieved from [Link]

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A Comparative Toxicological Assessment: Isoproturon vs. its N-demethylated Metabolite, Isoproturon-didemethyl

A Guide for Researchers and Environmental Scientists

Executive Summary

Isoproturon, a widely utilized phenylurea herbicide, undergoes environmental degradation to form various metabolites, with Isoproturon-didemethyl being a significant resultant compound.[1][2] Understanding the comparative toxicity of the parent herbicide and its metabolites is paramount for a comprehensive environmental risk assessment. This guide synthesizes available data to compare the toxicological profiles of Isoproturon and Isoproturon-didemethyl, providing insights into their relative hazards to non-target organisms. While data on Isoproturon is extensive, specific toxicological values for Isoproturon-didemethyl are less prevalent in public literature. However, studies on the degradation pathways and the toxicity of metabolite mixtures suggest that degradation does not always equate to detoxification and, in some cases, can result in products with significant biological activity.[3]

Introduction: The Parent Compound and its Metabolite

Isoproturon (IPU) is a selective, systemic herbicide used to control annual grasses and broad-leaved weeds in cereal crops.[4][5] Its mode of action involves the inhibition of photosynthesis at photosystem II. Due to its mobility in soil and persistence in water, Isoproturon is a frequent contaminant of surface and groundwater.[4]

In the environment, Isoproturon degrades through processes like microbial action and photodegradation.[1][2] A primary metabolic pathway is the sequential N-demethylation of the urea side chain.[1][4] This process first yields Isoproturon-monodemethyl and subsequently Isoproturon-didemethyl (DDIPU) .[1][2][6] The presence of these metabolites in environmental samples necessitates an evaluation of their own toxic potential.[7]

Metabolic Degradation Pathway

The transformation from the parent compound to its demethylated metabolite is a critical process influencing the overall environmental impact.

Caption: Standard workflow for the OECD 201 Algal Growth Inhibition Test.

Expert Discussion and Implications

The available data clearly establishes Isoproturon as a substance with high aquatic toxicity, particularly to algae, which is consistent with its mechanism of action. [8][9]The critical knowledge gap lies in the specific, quantitative toxicity of its primary metabolite, Isoproturon-didemethyl.

While it is often assumed that metabolic degradation leads to detoxification, this is not a universal rule. The study highlighting the increased toxicity of Isoproturon's degradation products to methanogenic archaea is a crucial piece of evidence. [3]It underscores the necessity of a multi-endpoint approach to risk assessment. A metabolite might be less effective at inhibiting photosystem II but could have enhanced activity at another biological target. Therefore, concluding that Isoproturon-didemethyl is "less toxic" than Isoproturon without comprehensive data is scientifically unsound.

For a thorough risk assessment, future research must prioritize generating specific toxicity data for Isoproturon-didemethyl and other major metabolites. This includes not only standard ecotoxicological tests (algae, daphnia, fish) but also investigations into potential endocrine-disrupting properties and genotoxicity. The detection of these metabolites in environmental water bodies means that organisms are exposed to a mixture of the parent compound and its degradation products, making mixture toxicity studies also highly relevant.

Conclusion

Isoproturon presents a significant toxicological risk to aquatic primary producers. Its metabolite, Isoproturon-didemethyl, is a product of environmental degradation and a potential contaminant in its own right. Based on the principle that degradation does not inherently mean detoxification, and with some evidence suggesting metabolites of phenylureas can be more hazardous in certain contexts, Isoproturon-didemethyl cannot be presumed to be of low toxicological concern. [3]A robust comparative analysis is hindered by a lack of specific data for the metabolite. Therefore, it is imperative that future research focuses on characterizing the full toxicological profile of Isoproturon-didemethyl to enable a more accurate and complete assessment of the environmental risks posed by the use of Isoproturon.

References

• World Health Organization. (n.d.).
• Leoci, R., & Ruberti, M. (2020). Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market. Journal of Sustainable Development, 13(6).
• National Center for Biotechnology Information. (n.d.). Isoproturon. Source: PubChem.
• University of Hertfordshire. (2025). Isoproturon (Ref: HOE 16410). Source: Agriculture and Environment Research Unit (AERU).
• Leoci, R., & Ruberti, M. (2020). Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market. ResearchGate.
• Sharma, P., et al. (2024). A review on evaluation of the toxicological impact of Isoproturon herbicide on fish. International Journal of Entomology Research.
• Wikipedia. (n.d.). Isoproturon. Source: Wikipedia.
• Sørensen, S. R., et al. (2003). Microbial degradation of isoproturon and related phenylurea herbicides in and below agricultural fields. FEMS Microbiology Ecology. Source: Oxford Academic.
• Wittmer, I., et al. (2006). Detection and Identification of the Herbicide Isoproturon and its Metabolites in Field Samples After a Heavy Rainfall Event. CHIMIA International Journal for Chemistry. Source: CHIMIA.
• Behera, B. C., & Bhunya, S. P. (1990). Genotoxic effect of isoproturon (herbicide) as revealed by three mammalian in vivo mutagenic bioassays. Indian Journal of Experimental Biology, 28(9), 862-867. Source: PubMed.
• CIRCABC. (2005). Isoproturon. Source: European Commission.
• OECD. (2011). Test No. 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test. Source: OECD.
• Merck & Co., Inc. (n.d.). Organic Herbicides Toxic to Animals. Source: Merck Veterinary Manual.
• American Cleaning Institute. (2005). Alga, Growth Inhibition Test. Source: American Cleaning Institute.
• Regulations.gov. (n.d.). 72-H Growth Inhibition Test of Using Pseudokirchneriella Subcapitata (OECD Guideline 201).
• GLP. (n.d.). OECD 201: Alga, Growth Inhibition Test - limit test and EC50. Source: GLP.
• Aropha. (n.d.). OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test. Source: Aropha.

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Degradation Kinetics of Isoproturon vs. its Didemethyl Metabolite in Soil: A Comparative Guide

For researchers and professionals in environmental science and drug development, understanding the environmental fate of agrochemicals is paramount. This guide provides an in-depth comparison of the degradation kinetics in soil between the widely used phenylurea herbicide, Isoproturon, and its primary metabolite, Isoproturon-didemethyl. By synthesizing experimental data and field-proven insights, we will explore the factors governing their persistence and breakdown, offering a clear perspective on their environmental impact.

Introduction: Isoproturon and its Environmental Significance

Isoproturon [3-(4-isopropylphenyl)-1,1-dimethylurea] has been extensively used for the control of annual grasses and broad-leaved weeds in cereal crops.[1] Its application, however, has led to concerns regarding its potential for groundwater contamination due to its mobility in soil.[2] The environmental persistence and fate of Isoproturon are primarily dictated by microbial degradation, a process that transforms the parent molecule into various metabolites.[3] Among these, the N-demethylation pathway gives rise to two key metabolites: monodemethyl-isoproturon (MDIPU) and subsequently, isoproturon-didemethyl (DDIPU). Understanding the degradation kinetics of these metabolites is as crucial as that of the parent compound, as they may exhibit different toxicity and mobility profiles.

The Degradation Pathway: A Stepwise Transformation

The primary route of Isoproturon degradation in soil is a sequential N-demethylation process carried out by soil microorganisms. This process involves the removal of the two methyl groups from the urea side chain.

Caption: Degradation pathway of Isoproturon in soil.

Comparative Degradation Kinetics: Isoproturon vs. Isoproturon-didemethyl

Experimental evidence strongly indicates a significant difference in the degradation rates of Isoproturon and its demethylated metabolites. The initial N-demethylation of Isoproturon to monodemethyl-isoproturon (MDIPU) has been identified as the rate-limiting step in the overall degradation pathway.[4]

One study demonstrated that in an agricultural soil with a history of Isoproturon application, the potential for degradation of MDIPU was considerably higher than that of the parent compound.[4] While only 6% of the applied ¹⁴C-labelled Isoproturon was mineralized to ¹⁴CO₂ within 20 days, a remarkable 45% of the applied ¹⁴C-labelled MDIPU was mineralized in the same timeframe.[4] This highlights the faster breakdown of the first metabolite.

Both MDIPU and Isoproturon-didemethyl (DDIPU) are often transiently detected in soil following Isoproturon application, suggesting they are not highly persistent. However, direct quantitative data on the degradation half-life (DT50) of DDIPU in soil is less readily available in the scientific literature. One study noted that a mixed bacterial culture capable of mineralizing MDIPU did not degrade DDIPU when it was provided as the sole source of carbon and energy.[4] This could imply that under specific microbial conditions, DDIPU might exhibit greater persistence than MDIPU, though its overall presence in the soil environment is generally temporary.

Table 1: Comparative Degradation Parameters of Isoproturon and its Metabolites in Soil

Compound	Common Abbreviation	Typical Half-life (DT50) in Soil	Key Degradation Characteristics
Isoproturon	IPU	6.5 to 40 days (highly variable)[5][6]	The initial degradation step is rate-limiting. Persistence is highly dependent on soil properties and microbial activity.
Monodemethyl-isoproturon	MDIPU	Degrades significantly faster than Isoproturon.	The primary, more rapidly degraded metabolite.
Isoproturon-didemethyl	DDIPU	Data not readily available; observed to be transient.	Further degradation product. May show persistence under specific microbial conditions.

Factors Influencing Degradation Kinetics

The degradation of both Isoproturon and its metabolites is not a static process and is influenced by a multitude of interconnected soil properties and environmental conditions.

• Soil pH: A positive correlation has been observed between shorter Isoproturon half-lives and increasing soil pH (in the range of 6.1 to 7.6).[3]

• Microbial Biomass and Activity: Higher microbial biomass is generally associated with faster degradation rates of Isoproturon.[3] The presence of specific microbial populations capable of metabolizing phenylurea herbicides is a key determinant.

• Temperature: Like most microbial processes, the degradation of Isoproturon is temperature-dependent. Higher temperatures generally lead to faster degradation rates.[7]

• Soil Moisture: Adequate soil moisture is crucial for microbial activity and, consequently, for the degradation of Isoproturon. The degradation rate tends to increase with higher soil moisture content, up to an optimal level.[7]

• Organic Matter Content: Soil organic matter can influence pesticide degradation by affecting its adsorption and bioavailability to microorganisms.

Experimental Methodologies for Studying Degradation Kinetics

The study of pesticide degradation kinetics in soil requires robust and standardized experimental protocols to ensure data reliability and comparability. Laboratory-based soil incubation studies are a common approach.

Experimental Workflow

Caption: A typical experimental workflow for a soil degradation study.

Detailed Protocol for a Laboratory Soil Incubation Study

This protocol is a generalized representation based on common practices and guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

1. Soil Collection and Preparation:

• Collect fresh soil from the upper 0-20 cm layer of the desired field.
• Remove stones, roots, and other debris.
• Pass the soil through a 2 mm sieve to ensure homogeneity.
• Characterize the soil for key properties such as texture, pH, organic carbon content, and microbial biomass.

2. Pre-incubation:

• Adjust the soil moisture to a specific level (e.g., 40-60% of maximum water holding capacity).
• Pre-incubate the soil in the dark at a constant temperature (e.g., 20°C) for a period of 7-14 days. This allows the microbial community to stabilize after the disturbance of sampling and sieving.

3. Application of Test Substance:

• Prepare a stock solution of Isoproturon or its metabolite (Isoproturon-didemethyl) in a suitable solvent.
• Apply the test substance to the soil samples to achieve the desired concentration, ensuring even distribution. The use of ¹⁴C-labeled compounds is highly recommended for accurate mass balance studies.

4. Incubation:

• Place the treated soil samples in incubation vessels (e.g., flasks or microcosms).
• Incubate the samples in the dark at a constant temperature and moisture level for the duration of the experiment.
• If using ¹⁴C-labeled compounds, trap evolved ¹⁴CO₂ to quantify mineralization.

5. Sampling and Analysis:

• Collect replicate soil samples at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 56, and 90 days).
• Extract the residues of the parent compound and its metabolites from the soil using an appropriate organic solvent (e.g., methanol, acetonitrile).
• Analyze the extracts using a suitable analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometry detection. Enzyme-Linked Immunosorbent Assay (ELISA) can also be a valuable tool for quantifying Isoproturon.
• Quantify the amount of non-extractable (bound) residues and mineralized ¹⁴CO₂ if applicable.

6. Data Analysis:

• Plot the concentration of the test substance against time.
• Use appropriate kinetic models (e.g., single first-order, first-order multi-compartment) to calculate the degradation rate constant and the half-life (DT50).

Conclusion and Future Perspectives

The degradation of Isoproturon in soil is a complex, microbially driven process that proceeds through a stepwise demethylation pathway. The initial conversion to monodemethyl-isoproturon is the rate-limiting step, with this first metabolite degrading more rapidly than the parent herbicide. The subsequent metabolite, Isoproturon-didemethyl, is also generally non-persistent, although its specific degradation kinetics are less well-defined and may be subject to the metabolic capabilities of the present soil microbial community.

For a comprehensive environmental risk assessment, it is crucial to consider the degradation kinetics of not only the parent pesticide but also its major metabolites. Further research to quantify the degradation half-life of Isoproturon-didemethyl across a range of soil types and environmental conditions would provide a more complete picture of the environmental fate of Isoproturon. Understanding these degradation dynamics is essential for developing sustainable agricultural practices and protecting our soil and water resources.

References

• Sørensen, S. R., Bending, G. D., Jacobsen, C. S., Walker, A., & Aamand, J. (2001). Biodegradation of the phenylurea herbicide isoproturon and its metabolites in agricultural soils. FEMS Microbiology Ecology, 36(1), 1-8. Available from: [Link]

• Singh, H., Kaur, G., Khare, S., & Yadav, V. (2023). Isoproturon Herbicide Interaction with Crops and Biodegradation. In Bio and Nanoremediation of Hazardous Environmental Pollutants (pp. 45-65). CRC Press. Available from: [Link]

• Sørensen, S. R., Ronen, Z., & Aamand, J. (2003). Microbial degradation of isoproturon and related phenylurea herbicides in and below agricultural fields. FEMS microbiology ecology, 45(1), 1-11. Available from: [Link]

• World Health Organization. (1993). Isoproturon in Drinking-water. Available from: [Link]

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• PubChem. (n.d.). Monodesmethylisoproturon. National Center for Biotechnology Information. Available from: [Link]

• PubChem. (n.d.). Isoproturon. National Center for Biotechnology Information. Available from: [Link]

• Walker, A., Jurado-Exposito, M., Bending, G. D., & Smith, V. J. (2001). Spatial variability in the degradation rate of isoproturon in soil. Environmental pollution, 111(3), 407-415. Available from: [Link]

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comparative analysis of Isoproturon metabolites by LC-MS

An In-Depth Comparative Guide to the LC-MS Analysis of Isoproturon and Its Metabolites

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of modern liquid chromatography-mass spectrometry (LC-MS) methodologies for the detection and quantification of the herbicide Isoproturon and its primary metabolites. Designed for researchers, environmental scientists, and analytical chemists, this document moves beyond a simple recitation of protocols to offer a comparative analysis, grounded in established scientific principles and field-proven insights. We will explore the causality behind experimental choices, from sample preparation to mass spectrometric detection, ensuring that the described workflows are robust, reliable, and self-validating.

Introduction: The Environmental Significance of Isoproturon and Its Metabolites

Isoproturon (IPU), a phenylurea herbicide, has been widely used for the control of annual grasses and broad-leaved weeds in cereal crops.[1] Its presence and persistence in soil and water systems are of significant environmental concern. The toxicological impact is not limited to the parent compound; its degradation products can also exhibit toxicity and are often more mobile in the environment.[2] The primary metabolic pathway involves a stepwise N-demethylation of the urea side chain, leading to the formation of monodesmethyl-isoproturon (MDIPU) and didesmethyl-isoproturon (DDIPU).[3][4] Hydroxylation of the isopropyl group is another recognized transformation route.[4][5] Given that metabolites can be present in significant concentrations, sometimes exceeding the parent compound, robust analytical methods capable of simultaneously quantifying Isoproturon and its key metabolites are essential for accurate environmental risk assessment.[2][3]

Liquid chromatography coupled with mass spectrometry (LC-MS) has become the preferred technique for analyzing thermally labile pesticides like Isoproturon, as it avoids the derivatization steps often required for gas chromatography (GC) and offers superior sensitivity and selectivity.[1][6]

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A Comparative Environmental Risk Assessment of Isoproturon and Its Primary Metabolites

This guide provides an in-depth comparison of the environmental risks associated with the phenylurea herbicide Isoproturon (IPU) and its principal degradation products. Intended for researchers and environmental scientists, this document synthesizes available data on the physicochemical properties, ecotoxicity, and environmental fate of these compounds. We will explore the nuances of how the transformation of a parent molecule can alter its environmental impact, sometimes in contradictory ways, and detail the standardized methodologies used to make these assessments.

The Environmental Journey of Isoproturon: A Degradation Pathway

Isoproturon, a selective, systemic herbicide, is primarily used for the control of annual grasses and broad-leaved weeds in cereal crops.[1] Upon entering the environment, it is subject to a variety of transformation processes, including microbial degradation and photochemical reactions.[1] The primary degradation pathway involves two main types of reactions: N-demethylation and hydrolysis of the urea bridge.

N-demethylation occurs in a stepwise manner, first removing one methyl group to form monodemethyl-isoproturon (MDIPU) , followed by the removal of the second to form didemethyl-isoproturon (DDIPU) .[2] Concurrently, hydrolysis can cleave the urea side chain to yield 4-isopropylaniline (4-IA) .[2] Understanding this pathway is the first step in assessing the holistic environmental risk, as the resulting metabolites may have different properties and toxicities than the parent compound.

Figure 1: Primary degradation pathway of Isoproturon.

Physicochemical Properties: A Comparison of Mobility and Persistence

The environmental fate of a chemical—its tendency to move between soil, water, and air, and its persistence in each compartment—is largely governed by its physicochemical properties. Key among these are water solubility and the octanol-water partition coefficient (log Kow).

Compound	Molecular Formula	Molecular Weight ( g/mol )	Water Solubility (mg/L)	Log Kow	Reference
Isoproturon (IPU)	C₁₂H₁₈N₂O	206.28	70.2 at 20°C	2.5	[3]
Monodemethyl-isoproturon (MDIPU)	C₁₁H₁₆N₂O	192.26	Higher than IPU (predicted)	< 2.5 (predicted)
Didemethyl-isoproturon (DDIPU)	C₁₀H₁₄N₂O	178.23	Higher than MDIPU (predicted)	< MDIPU (predicted)
4-Isopropylaniline (4-IA)	C₉H₁₃N	135.21	Insoluble	2.4 (experimental)

Predicted values are based on the principle that the removal of methyl groups generally increases polarity and, therefore, water solubility, while decreasing the log Kow.

Interpretation of Physicochemical Properties:

• Isoproturon itself has moderate water solubility and a log Kow of 2.5, indicating a relatively low potential for bioaccumulation in organisms.[3][4] Its properties suggest it is mobile in soil and can be transported to water bodies.[1]

• The N-demethylated metabolites (MDIPU and DDIPU) are predicted to be more water-soluble and less hydrophobic than Isoproturon. This increased polarity would make them even more mobile in soil and less likely to adsorb to organic matter. Their lower log Kow values suggest a reduced potential for bioaccumulation compared to the parent compound.

• 4-Isopropylaniline (4-IA) , in contrast, is reported as insoluble in water. However, its log Kow is similar to that of Isoproturon, suggesting that its partitioning behavior may be complex. Aniline compounds can be toxic and their environmental behavior warrants careful consideration.[5]

Ecotoxicological Risk: A Tale of Conflicting Evidence

The central question in this risk assessment is whether the degradation of Isoproturon leads to detoxification or the formation of more hazardous compounds. The available evidence presents a nuanced and somewhat contradictory picture.

Ecotoxicity of Isoproturon

Isoproturon's primary mode of action is the inhibition of photosynthesis at photosystem II, making it particularly toxic to algae and aquatic plants.[4] Its toxicity to other aquatic organisms is generally considered moderate.

Organism Group	Species	Endpoint	Value (mg/L)	Reference
Fish	Rainbow Trout (Oncorhynchus mykiss)	96h LC₅₀	37 - 90	[6]
Catfish (Ictalurus punctatus)	96h LC₅₀	9	[6]
Invertebrates	Water Flea (Daphnia magna)	48h EC₅₀	507	[6]
Algae	Scenedesmus subspicatus	72h EC₅₀	0.03	[6]

The Toxicity Debate: Are the Metabolites More or Less Harmful?

There are conflicting reports in the literature regarding the toxicity of Isoproturon's metabolites.

The Argument for Detoxification: A comprehensive risk assessment document from the European Commission (CIRCABC) explicitly states that "The metabolites of isoproturon exhibit a lower aquatic toxicity than the parent compound".[4] This conclusion is likely based on a review of regulatory data packages, which may focus on the primary demethylated metabolites. The increased polarity and water solubility of MDIPU and DDIPU could lead to faster excretion from organisms and lower bioconcentration, potentially resulting in reduced toxicity.

The Argument for Increased Hazard: In contrast, several research studies highlight the potential for increased toxicity, particularly from the aniline metabolite.

• A 2020 review paper notes that some metabolites of IPU are dangerous for various aquatic species and that "it appears that the main IPU metabolite, 4-IA mentioned above, is more toxic than IPU".[2]

• A safety data sheet for 4-isopropylaniline classifies it as "Very toxic to aquatic life with long lasting effects".[7] Aniline and its derivatives are a class of compounds known for their potential environmental toxicity.[8]

Synthesis: This discrepancy suggests a differentiated risk profile among the metabolites. While the stepwise demethylation to MDIPU and DDIPU may represent a detoxification pathway, the hydrolysis to 4-IA can produce a metabolite of significant ecotoxicological concern. Therefore, a complete environmental risk assessment cannot simply conclude that degradation leads to detoxification; it must consider the relative abundance and persistence of each metabolite in the environment. The initial N-demethylation may be a rate-limiting step in the complete mineralization of Isoproturon, which could lead to the transient accumulation of these intermediate metabolites.[9]

Standardized Methodologies for Environmental Risk Assessment

To generate the comparative data discussed above, researchers rely on standardized testing guidelines, primarily those developed by the Organisation for Economic Co-operation and Development (OECD). These protocols ensure that data is reliable, reproducible, and comparable across different laboratories and regulatory bodies.

Experimental Protocol 1: Aerobic Transformation in Soil (OECD 307)

This test is designed to determine the rate and pathway of degradation of a chemical in soil under controlled aerobic conditions.

Objective: To determine the half-life (DT₅₀) of Isoproturon and its metabolites in soil and to identify the major transformation products.

Methodology:

• Soil Selection: A representative agricultural soil is chosen, typically a sandy loam or similar texture, with defined pH, organic carbon content, and microbial biomass.

• Test Substance Application: Radiolabeled (¹⁴C) Isoproturon is applied to fresh soil samples at a concentration relevant to its agricultural use.

• Incubation: The treated soil samples are incubated in the dark at a constant temperature (e.g., 20°C) and moisture content for a period of up to 120 days. A continuous flow of air is passed through the incubation vessels.

• Analysis:

  • Volatile organics and ¹⁴CO₂ (indicating complete mineralization) are trapped in appropriate solutions and quantified over time.

  • At specific time intervals, soil samples are extracted using organic solvents.

  • The parent compound and its transformation products in the extracts are separated (e.g., by HPLC) and quantified using radio-detection.

  • Non-extractable (bound) residues are quantified by combusting the soil after extraction.

• Data Evaluation: The concentrations of Isoproturon and its metabolites over time are plotted, and kinetic modeling is used to calculate the degradation rates and DT₅₀ values for each compound.

Figure 2: Workflow for OECD 307 Soil Transformation Study.

Experimental Protocol 2: Fish, Acute Toxicity Test (OECD 203)

This test determines the concentration of a chemical that is lethal to 50% of a test fish population over a short exposure period.

Objective: To determine the 96-hour median lethal concentration (LC₅₀) of Isoproturon and its metabolites for a standard fish species.

Methodology:

• Test Species: A sensitive species like the Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio) is selected.

• Acclimation: Fish are acclimated to the laboratory conditions (water quality, temperature, lighting) for at least 12 days.

• Range-Finding Test: A preliminary test is conducted with a wide range of concentrations to determine the approximate toxicity range of the test substance.

• Definitive Test:

  • Groups of fish (e.g., 7 per group) are exposed to at least five concentrations of the test substance, chosen in a geometric series based on the range-finding test.

  • A control group is maintained in clean water under the same conditions.

  • The test is typically run for 96 hours under static or semi-static renewal conditions.

• Observations: The number of dead fish in each test and control group is recorded at 24, 48, 72, and 96 hours. Any abnormal behavior is also noted.

• Data Analysis: The LC₅₀ value and its 95% confidence limits for each time point are calculated using statistical methods like probit analysis.

Figure 3: Workflow for OECD 203 Fish Acute Toxicity Test.

Conclusion: A Differentiated Risk Profile

The environmental risk assessment of Isoproturon is a clear example of why it is imperative to look beyond the parent compound. While Isoproturon itself poses a significant risk to primary producers like algae, its degradation leads to metabolites with varied and complex risk profiles.

The N-demethylated metabolites, MDIPU and DDIPU, are likely to be more mobile in the environment but may be less toxic and have a lower potential for bioaccumulation. In contrast, the hydrolysis product, 4-isopropylaniline, is a compound of higher toxicological concern, particularly to aquatic life.

Therefore, the overall environmental impact of Isoproturon application will depend on the environmental conditions that favor one degradation pathway over another. A comprehensive risk assessment must account for the formation, persistence, and toxicity of all major metabolites to truly understand the long-term ecological consequences.

References

• Isoproturon - CIRCABC. (2005, July 31). Retrieved from [Link]

• Leoci, R., & Ruberti, M. (2020). Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market. Journal of Sustainable Development, 13(6). Canadian Center of Science and Education. Retrieved from [Link]

• World Health Organization. (n.d.). Isoproturon in Drinking-water. Retrieved from [Link]

• PubChem. (n.d.). Isoproturon. National Center for Biotechnology Information. Retrieved from [Link]

• SAFETY DATA SHEET: 4-Isopropylaniline. (n.d.).

• International Journal of Entomology Research. (2024). A review on evaluation of the toxicological impact of Isoproturon herbicide on fish. Retrieved from [Link]

• Leoci, R., & Ruberti, M. (2020). Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market. ResearchGate. Retrieved from [Link]

• Sorensen, S. R., Bending, G. D., Jacobsen, C. S., Walker, A., & Aamand, J. (2001). Biodegradation of the phenylurea herbicide isoproturon and its metabolites in agricultural soils. FEMS Microbiology Ecology, 36(1), 1-11. Retrieved from [Link]

• PubChem. (n.d.). 4-Isopropylaniline. National Center for Biotechnology Information. Retrieved from [Link]

• DTIC. (1989). The Acute Toxicity of Isopropylamine and 2-Methylcyclohexanol. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structure of isoproturon (IPU), MDIPU, DDIPU,... Retrieved from [Link]

• MDPI. (2023). The Silent Threat: Exploring the Ecological and Ecotoxicological Impacts of Chlorinated Aniline Derivatives and the Metabolites on the Aquatic Ecosystem. Retrieved from [Link]

• AERU. (n.d.). Isoproturon (Ref: HOE 16410). University of Hertfordshire. Retrieved from [Link]

• ResearchGate. (n.d.). Toxicity of anilines to the four test species ( EC 50 values obtained in...). Retrieved from [Link]

• ResearchGate. (2025). Chemical Reactivity of Isoproturon, Diuron, Linuron, and Chlorotoluron Herbicides in Aqueous Phase: A Theoretical Quantum Study Employing Global and Local Reactivity Descriptors. Retrieved from [Link]

• ChemSafetyPro.COM. (2016). n-Octanol/Water Partition Coefficient (Kow/logKow). Retrieved from [Link]

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A Comparative Guide to the Formation Rates of Isoproturon Metabolites: Monodemethyl-isoproturon vs. Didemethyl-isoproturon

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoproturon (IPU), a widely used phenylurea herbicide, plays a critical role in controlling weeds in cereal crops. However, its environmental fate and the toxicological profiles of its metabolites are of significant concern for researchers and regulatory bodies. The primary metabolic pathway for isoproturon in soil, microbial cultures, and mammalian systems is a sequential N-demethylation of its terminal dimethylurea group. This process first yields monodemethyl-isoproturon (MDIPU), which can be further demethylated to didemethyl-isoproturon (DDIPU).

Understanding the relative formation rates of these two metabolites is crucial for predicting the environmental persistence and potential toxicity of isoproturon residues. This guide provides an in-depth comparison of the formation rates of MDIPU and DDIPU, synthesizes findings from key experimental studies, and explains the underlying scientific principles governing this metabolic transformation.

The Metabolic Pathway: Sequential N-Demethylation

The biodegradation of isoproturon is primarily a microbial process, although it can also occur in plants and animals through similar enzymatic actions.[1] The key transformation is the stepwise removal of methyl groups from the nitrogen atom of the urea side chain, a process catalyzed by N-demethylase enzymes, often involving cytochrome P450 monooxygenases.

The pathway can be visualized as follows:

Figure 1: Isoproturon N-demethylation pathway.

Comparative Analysis of Metabolite Formation

Numerous environmental and laboratory studies have consistently shown that monodemethyl-isoproturon (MDIPU) is the primary and most abundant metabolite detected following the application of isoproturon.[2] In contrast, didemethyl-isoproturon (DDIPU) is often found in much lower concentrations, if at all.[1] This strongly indicates that the rate of the first demethylation step (Isoproturon → MDIPU) is significantly faster than the second demethylation step (MDIPU → DDIPU).

While direct kinetic constants for each formation step are not always reported side-by-side, the relative abundance of the metabolites serves as a reliable proxy for their formation rates.

Metabolite	Relative Abundance in Soil/Culture	Implied Rate of Formation	Key Observations
Monodemethyl-isoproturon (MDIPU)	High (Major Metabolite)	Fast	Consistently identified as the main degradation product in numerous soil and microbial studies. Its presence indicates the initial and rate-limiting step of degradation.[2]
Didemethyl-isoproturon (DDIPU)	Low to Undetectable	Slow	Often detected at trace levels or not at all, suggesting that its formation from MDIPU is a much slower process than the initial demethylation of the parent compound.[1]

Scientific Rationale for Differential Formation Rates

The observed difference in the formation rates of MDIPU and DDIPU can be attributed to several factors related to enzyme kinetics and substrate affinity:

• Enzyme Specificity and Affinity: The N-demethylase enzymes responsible for the degradation of isoproturon likely have a higher affinity (a lower Michaelis constant, Km) for the parent compound, isoproturon, than for its monodemethylated metabolite, MDIPU. This means the enzyme binds more readily to isoproturon, leading to a faster conversion to MDIPU.

• Steric Hindrance: The presence of two methyl groups on the terminal nitrogen of isoproturon may position the molecule more favorably within the active site of the enzyme for the first demethylation to occur. Once one methyl group is removed, the resulting MDIPU molecule may have a slightly altered conformation that is less optimal for binding to the same enzyme for the second demethylation step.

• Electronic Effects: The removal of one electron-donating methyl group from the urea side chain can alter the electron density around the remaining methyl group and the nitrogen atom. This change in the electronic properties of the molecule could make the second demethylation reaction less energetically favorable, thus proceeding at a slower rate.

Experimental Methodologies for Studying Metabolite Formation

The study of isoproturon metabolism and the formation rates of its metabolites typically involves laboratory incubation studies followed by chromatographic analysis. Below is a representative protocol for a soil incubation experiment.

Protocol: Soil Incubation and Metabolite Analysis

This protocol is designed to be a self-validating system by including appropriate controls.

• Soil Collection and Preparation:

  • Collect topsoil (0-15 cm depth) from a field with no recent history of isoproturon application.

  • Sieve the soil (2 mm mesh) to remove stones and large organic debris.

  • Adjust the soil moisture to 60% of its maximum water-holding capacity to ensure optimal microbial activity.

• Experimental Setup:

  • Weigh 100 g of the prepared soil into multiple sterile glass flasks.

  • Prepare a stock solution of isoproturon in a minimal amount of a suitable solvent (e.g., acetone) and then dilute with sterile water.

  • Fortify the soil samples with the isoproturon solution to achieve a final concentration relevant to field application rates (e.g., 10 mg/kg).

  • Control Groups:

    • Sterile Control: Use autoclaved (sterilized) soil to distinguish between microbial and abiotic degradation.

    • Unamended Control: Use soil treated only with the solvent and water to monitor for background interferences.

• Incubation:

  • Incubate the flasks in the dark at a constant temperature (e.g., 20-25°C) for a period of up to 60 days.

  • To allow for aerobic degradation, ensure the flasks are not hermetically sealed or are periodically aerated.

• Sampling and Extraction:

  • At specified time intervals (e.g., 0, 1, 3, 7, 14, 30, and 60 days), destructively sample triplicate flasks from each treatment group.

  • Extract the soil samples with a suitable organic solvent, such as acetonitrile or methanol, using sonication or shaking.

  • Centrifuge the samples and collect the supernatant. Repeat the extraction process two to three times for exhaustive recovery.

  • Combine the supernatants and concentrate them under a gentle stream of nitrogen.

• Analysis:

  • Reconstitute the concentrated extract in a suitable mobile phase.

  • Analyze the samples using High-Performance Liquid Chromatography coupled with a Diode Array Detector (HPLC-DAD) or Mass Spectrometry (LC-MS/MS) for higher sensitivity and specificity.

  • Identify and quantify isoproturon, MDIPU, and DDIPU by comparing their retention times and mass spectra to certified analytical standards.

• Data Analysis:

  • Plot the concentration of isoproturon, MDIPU, and DDIPU over time.

  • Calculate the degradation half-life (DT50) of isoproturon and the formation and decline of the metabolites.

  • Kinetic modeling can be applied to the concentration-time data to estimate the formation and degradation rate constants for each compound in the pathway.

Figure 2: Workflow for a soil degradation study.

Conclusion

The metabolic pathway of isoproturon consistently favors the formation of monodemethyl-isoproturon (MDIPU) over didemethyl-isoproturon (DDIPU). This is evidenced by the significantly higher concentrations of MDIPU observed in numerous degradation studies. The differential formation rates are likely due to the higher affinity of the responsible N-demethylase enzymes for the parent isoproturon molecule compared to the MDIPU metabolite. For researchers in environmental science and drug development, this differential rate of metabolism is a critical factor. It implies that risk assessments should prioritize the toxicological and environmental impact of MDIPU, as it is the more persistent and abundant of the two demethylated metabolites. Future research focusing on obtaining precise kinetic constants for each step of the demethylation pathway will further refine our predictive models of isoproturon's environmental fate.

References

• Hussain, S., et al. (2017). Abiotic and Biotic Processes Governing the Fate of Phenylurea Herbicides in Soils: A Review. Critical Reviews in Environmental Science and Technology, 47(1), 1-36.
• Sørensen, S. R., Bending, G. D., Jacobsen, C. S., Walker, A., & Aamand, J. (2003). Microbial degradation of isoproturon and related phenylurea herbicides in and below agricultural fields. FEMS Microbiology Ecology, 45(1), 1-11.

• PubChem. (n.d.). Monodesmethylisoproturon. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Didesmethylisoproturon. National Center for Biotechnology Information. Retrieved from [Link]

• Shi, S., & Bending, G. D. (n.d.). Degradation of the pesticide isoproturon is associated with the proliferation of diverse Sphingomonas spp. University of York.
• Perrin-Ganier, C., Breuzin, C., Portal, J. M., & Schiavon, M. (1996). Availability and persistence of isoproturon under field and laboratory conditions. Ecotoxicology and Environmental Safety, 35(3), 226-230.
• Mascolo, G., et al. (2001). By-products formation during degradation of isoproturon in aqueous solution. I: Ozonation.
• El-Sayed, G. O., & El-Hennawy, H. M. (2020). Kinetics of inhibition of isoproturon to glutathione-associated enzymes in wheat.
• Shou, M., et al. (2001). Enzyme kinetics of cytochrome P450-mediated reactions. Current Drug Metabolism, 2(1), 17-36.
• Ghafoor, M. A., et al. (2015). In Vitro Characterization of the Human Liver Microsomal Kinetics and Reaction Phenotyping of Olanzapine Metabolism. Drug Metabolism and Disposition, 43(11), 1729-1738.
• Ha, D. D. (2022). Degradation of isoproturon in vitro by a mix of bacterial strains isolated from arable soil. Canadian Journal of Microbiology.
• Zhang, Y., et al. (2018). Characterization of isoproturon biodegradation pathway in Sphingobium sp. YBL2.

• Eawag. (2002). Isoproturon Degradation Pathway. Eawag Biocatalysis/Biodegradation Database. Retrieved from [Link]

• Rodrigues, A. D. (2004). P450 Enzyme Kinetics and Reversible Inhibition. In Methods in Molecular Biology, vol. 272, 125-137.

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comparative study of Isoproturon degradation in different soil types

An In-Depth Comparative Analysis of Isoproturon Degradation Across Diverse Soil Environments

A Technical Guide for Environmental Scientists and Agrochemical Researchers

Introduction: The Environmental Fate of Isoproturon

Isoproturon (IPU), a widely utilized phenylurea herbicide, has been instrumental in controlling annual grasses and broad-leaved weeds in cereal crops for decades.[1] Its efficacy, however, is counterbalanced by its environmental persistence and mobility, with detections in both surface and groundwater raising ecological concerns.[2][3] The degradation of Isoproturon in the soil is a complex process governed by a multitude of factors, paramount among them being the soil type. This guide provides a comprehensive comparative analysis of Isoproturon degradation in different soil matrices, synthesizing experimental data to elucidate the causal relationships between soil properties and herbicide persistence. Understanding these dynamics is critical for accurate environmental risk assessment and the development of sustainable agricultural practices.

The degradation of Isoproturon is not a monolithic process; it proceeds through both biotic and abiotic pathways.[4] Microbial degradation is the predominant route, primarily initiated by the N-demethylation of the urea side chain, leading to the formation of metabolites such as monodemethyl-isoproturon (MDIPU) and didemethyl-isoproturon (DDIPU).[2] This is followed by the hydrolysis of the phenylurea bond to yield 4-isopropylaniline (4-IA).[2][5][6] Abiotic degradation, including photodegradation and chemical hydrolysis, also contributes to its dissipation, albeit generally to a lesser extent in the soil environment.[2][3]

Comparative Degradation Kinetics in Different Soil Types

The persistence of Isoproturon, often quantified by its half-life (DT50), varies significantly across different soil types. This variation is a direct consequence of the interplay between the soil's physical and chemical properties, which influence the bioavailability and microbial degradation of the herbicide.

Key Influencing Soil Properties:

• Soil Texture (Clay vs. Sandy vs. Loam): Soil texture plays a pivotal role in the sorption and, consequently, the degradation of Isoproturon.

  • Clay Soils: Fine-textured soils, rich in clay, generally exhibit a higher capacity for herbicide sorption due to their large surface area.[7] This increased adsorption can reduce the concentration of Isoproturon in the soil solution, making it less available to degrading microorganisms and thereby increasing its persistence.[7] Experimental data from a field with clay soil demonstrated a wide range of DT50 values, from as short as 31 days to as long as 483 days, underscoring the significant spatial variability that can exist even within a single soil type.[8]

  • Sandy Soils: Coarse-textured sandy soils, with their lower organic matter and clay content, tend to have lower adsorptive capacities.[7] This can lead to higher concentrations of Isoproturon in the soil solution, potentially increasing its bioavailability for microbial degradation. However, the lower microbial biomass often found in sandy soils can sometimes counteract this effect.[7] Studies on sandy loam soils have reported Isoproturon DT50 values ranging from 6.5 to 30 days, suggesting a generally faster degradation compared to clay soils.[2]

• Soil Organic Matter (SOM): The interaction between Isoproturon and soil organic matter is multifaceted. SOM can act as a powerful sorbent, sequestering the herbicide and making it less accessible for degradation.[7] Research has shown that amending soil with biochar, a carbon-rich material, significantly reduces the biodegradation of Isoproturon.[9] Conversely, organic matter also serves as a crucial nutrient source for soil microorganisms, stimulating their overall activity and potentially enhancing the degradation of xenobiotics like Isoproturon.[7]

• Soil pH: Soil pH is a critical determinant of microbial community structure and activity. For Isoproturon, a clear correlation has been established between higher soil pH and accelerated degradation rates.[2][8] This is largely attributed to the fact that the bacteria primarily responsible for Isoproturon degradation, such as Sphingomonas species, thrive in neutral to slightly alkaline conditions.[8] In acidic soils, the activity of these key microbial players is often suppressed, leading to longer persistence of the herbicide.

• Microbial Biomass and Community Composition: The rate of biotic degradation is directly linked to the size, diversity, and metabolic capabilities of the soil microbial community. Soils with a higher microbial biomass and a greater diversity of metabolic pathways generally exhibit more rapid degradation of Isoproturon.[2] The presence and proliferation of specific Isoproturon-degrading bacteria are crucial for efficient herbicide dissipation.[8]

Quantitative Comparison of Isoproturon Degradation

The following table summarizes experimental data on Isoproturon DT50 values from various studies conducted in different soil types. It is important to note that direct comparisons should be made with caution due to variations in experimental conditions such as temperature, moisture, and initial herbicide concentration.

Soil Type	DT50 (days)	Key Soil Properties Influencing Degradation	Reference(s)
Clay Soil	31 - 483	High sorption capacity, significant spatial heterogeneity.	[8]
Sandy Loam	6.5 - 30	Lower sorption, faster degradation correlated with higher pH and microbial biomass.	[2]

Note: Data for closely related phenylurea herbicides, such as linuron (DT50 of 37 days in sandy loam and 44 days in clay loam) and carbaryl (DT50 of 7-14 days in sandy loam and 14-28 days in clay loam), support the general trend of faster degradation in coarser textured soils.[6][10]

Visualizing the Degradation Process and Influencing Factors

Isoproturon Degradation Pathway

Caption: Primary microbial degradation pathway of Isoproturon in soil.

Experimental Workflow for Comparative Degradation Study

Caption: Workflow for a laboratory-based comparative study of Isoproturon degradation.

Detailed Experimental Protocols

The following provides a standardized methodology for conducting a .

Soil Collection and Characterization

• Soil Sampling: Collect topsoil (0-15 cm depth) from three distinct locations with well-characterized soil types: a sandy soil, a clay soil, and a loam soil.

• Sample Preparation: Air-dry the soil samples and sieve them through a 2 mm mesh to remove stones and large organic debris. Homogenize each soil type thoroughly.

• Physicochemical Analysis: For each soil type, determine the following parameters using standard laboratory methods:

  • Soil Texture: Particle size analysis (e.g., hydrometer method).

  • Soil pH: In a 1:2.5 soil-to-water suspension.

  • Organic Matter Content: Loss-on-ignition method.

  • Microbial Biomass: Substrate-induced respiration or fumigation-extraction method.

Degradation Incubation Study

• Herbicide Application: Prepare a stock solution of analytical grade Isoproturon in a suitable solvent (e.g., acetone). Add the stock solution to subsamples of each soil type to achieve a final concentration relevant to field application rates. Allow the solvent to evaporate completely.

• Incubation Conditions: Place the treated soil samples (typically in triplicate) in incubation vessels. Adjust the soil moisture to 60% of water holding capacity. Incubate the samples in the dark at a constant temperature (e.g., 20°C).

• Sampling: At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 56, and 90 days), collect a subsample from each replicate for analysis.

Isoproturon Residue Analysis

• Extraction: Extract Isoproturon from the soil subsamples using an appropriate solvent system, such as acetonitrile or methanol, aided by sonication or shaking.

• Clean-up (if necessary): Use solid-phase extraction (SPE) to remove interfering co-extractives.

• Quantification: Analyze the extracts using High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV or Mass Spectrometry).[3][11]

• Data Analysis: Plot the concentration of Isoproturon against time for each soil type. Fit the data to a first-order decay model to calculate the degradation rate constant (k) and the half-life (DT50 = 0.693/k).

Conclusion and Future Perspectives

The degradation of Isoproturon in soil is a complex process significantly influenced by soil type. The available evidence strongly suggests that Isoproturon is more persistent in fine-textured clay soils compared to coarse-textured sandy soils. This is primarily due to the higher sorption capacity of clay and organic matter, which reduces the bioavailability of the herbicide to degrading microorganisms. Soil pH also emerges as a critical factor, with neutral to alkaline conditions favoring more rapid degradation due to enhanced microbial activity.

For researchers and environmental professionals, these findings underscore the importance of considering soil-specific properties when assessing the environmental risk of Isoproturon and other herbicides. Future research should focus on conducting more direct comparative studies across a wider range of well-characterized soils under standardized conditions to build more robust predictive models for herbicide fate. Furthermore, investigating the impact of agricultural management practices, such as the application of organic amendments, on Isoproturon degradation in different soil types will be crucial for developing strategies to mitigate its environmental impact.

References

• Pesticide Degradation: Impacts on Soil Fertility and Nutrient Cycling. (n.d.). MDPI. Retrieved January 23, 2026, from [Link]

• Sørensen, S. R., Bending, G. D., Jacobsen, C. S., Walker, A., & Aamand, J. (2003). Microbial degradation of isoproturon and related phenylurea herbicides in and below agricultural fields. FEMS Microbiology Ecology, 45(1), 1-11.
• Walker, A., Jurado-Exposito, M., & Bending, G. D. (1998). Spatial variability in the degradation rate of isoproturon in soil. Weed Research, 38(4), 259-267.
• Fialová, E., Dostál, P., & Kodešová, R. (2005). Chlortoluron behavior in five different soil types. Plant, Soil and Environment, 51(7), 304-309.
• Fogg, P., Boxall, A. B. A., & Walker, A. (2003). Degradation of pesticides in biobeds: the effect of concentration and pesticide mixtures. Journal of Agricultural and Food Chemistry, 51(20), 5982-5988.
• Zohora, F., & Sho, S. (2023). Comparative Analysis of Pesticide Degradation Pathways and Stereoselective Behavior in Agricultural Soils. Dialnet, 10(4), 1-15.
• Singh, S., & Singh, N. (2022). Impact of soil properties on persistence of herbicides: A review.
• Kucharski, J., & Sadowski, J. (2019).
• Marete, G. M., Lalah, J. O., & Mwakha, E. (2024).
• Hussain, S., Devers-Lamrani, M., & Martin-Laurent, F. (2022). Degradation of isoproturon in vitro by a mix of bacterial strains isolated from arable soil. Canadian Journal of Microbiology, 68(9), 569-581.
• Hussain, S., Devers-Lamrani, M., & Martin-Laurent, F. (2022). Degradation of isoproturon in vitro by a mix of bacterial strains isolated from arable soil. Canadian Journal of Microbiology, 68(9), 569-581.
• Villaverde, J., Erondu, O. F., & Fonge, B. A. (2017). Sorption/Desorption and Kinetics of Atrazine, Chlorfenvinphos, Endosulfan Sulfate and Trifluralin on Agro-Industrial and Composted Organic Wastes. International Journal of Environmental Research and Public Health, 14(11), 1339.

• FOCUS. (2000). Soil persistence models and EU registration. European Commission's Food Safety. Retrieved January 23, 2026, from [Link]

• Reid, B. J., Jones, K. C., & Semple, K. T. (2013). Influence of biochar on isoproturon partitioning and bioaccessibility in soil. Environmental Science & Technology, 47(24), 14218-14225.

• Álvarez-Martín, A., López-Piñeiro, A., & Peña, D. (2019). Mineralisation kinetics of isoproturon in control and compost amended soils, not compacted and compacted. ResearchGate. Retrieved January 23, 2026, from [Link]

• Leenhardt, S., Alletto, L., & Justes, E. (2026). Living cover crops alter the fate of pesticide residues in soil: influence of pesticide physicochemical properties. Environmental Science and Pollution Research, 33(2), 2095-2111.
• Tombácz, E., & Gilde, M. (2003). Effect of pH and the role of organic matter in the adsorption of isoproturon on soils. Journal of Colloid and Interface Science, 261(2), 269-277.
• Dautović, J., Lazarević, M., & Šunjka, D. (2024). Dissipation dynamic of nicosulfuron in different types of agricultural soils. Environmental Science and Pollution Research, 31(14), 21535-21544.

• FAO. (n.d.). APPENDIX 3 Fact sheets on pesticides. Food and Agriculture Organization of the United Nations. Retrieved January 23, 2026, from [Link]

• BCPC. (n.d.). 3. Characterisation and Consequences of Persistence. BCPC. Retrieved January 23, 2026, from [Link]

• Jakab, G., Zsófi, Z., & Szalai, Z. (2021). Impact of climate, soil properties and grassland cover on soil water repellency.

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A Senior Application Scientist's Guide to Selecting SPE Cartridges for the Analysis of Isoproturon and its Metabolites

This guide provides an in-depth evaluation of Solid-Phase Extraction (SPE) cartridges for the effective isolation and concentration of the phenylurea herbicide Isoproturon and its primary metabolites from complex matrices. As the environmental fate and toxicological relevance of not only the parent compound but also its degradation products are of increasing concern, a robust analytical methodology is paramount. This document moves beyond a simple listing of procedures to explain the underlying chemical principles and experimental design choices that underpin a successful analysis.

Understanding the Analytes: Isoproturon and Its Metabolites

Isoproturon, a selective, systemic herbicide, belongs to the phenylurea class. Its chemical structure dictates its behavior in analytical systems.

Isoproturon is a moderately polar compound with a water solubility of about 70 mg/L and a LogP of approximately 2.5. Its primary metabolic pathways in soil and organisms involve N-demethylation and hydroxylation of the isopropyl group. This results in metabolites that are more polar than the parent compound.

The key analytes to consider are:

• Isoproturon (Parent Compound)

• Monodesmethyl-isoproturon (Metabolite 1)

• Didesmethyl-isoproturon (Metabolite 2)

• Hydroxylated Isoproturon Metabolites (e.g., 2-hydroxy-isoproturon)

The increased polarity of the metabolites presents a significant challenge in developing a single SPE method that can efficiently extract both the parent compound and its more water-soluble degradation products.

Caption: Metabolic pathway of Isoproturon.

The Principle of Solid-Phase Extraction (SPE)

Solid-Phase Extraction (SPE) is a cornerstone of modern sample preparation, functioning as a selective and efficient method for isolating analytes from a complex sample matrix. The underlying principle involves the partitioning of solutes between a liquid phase (the sample) and a solid stationary phase (the sorbent in the cartridge). The choice of sorbent is critical and is dictated by the chemical properties of the analytes of interest and the sample matrix.

The general SPE workflow consists of four key steps:

• Conditioning: The sorbent is treated with a solvent to wet the packing material and create an environment conducive to analyte retention.

• Loading: The sample is passed through the cartridge, and the analytes are retained on the sorbent.

• Washing: Interfering compounds are selectively removed from the sorbent with a solvent that does not elute the analytes of interest.

• Elution: A strong solvent is used to disrupt the analyte-sorbent interaction and elute the purified analytes for analysis.

Caption: Generalized Solid-Phase Extraction (SPE) workflow.

Comparative Evaluation of SPE Cartridges

The selection of the appropriate SPE sorbent is a critical step in method development. The performance of different sorbent chemistries can vary significantly based on the specific properties of the target analytes and the complexity of the sample matrix. Here, we evaluate the performance of commonly used SPE cartridges for the extraction of Isoproturon and its metabolites, supported by available experimental data.

Reversed-Phase Sorbents

Reversed-phase sorbents are the most common choice for the extraction of moderately polar to nonpolar compounds from aqueous samples. The primary retention mechanism is based on hydrophobic interactions between the nonpolar stationary phase and the analyte.

• C18 (Octadecyl-silica): This is a widely used sorbent for pesticide analysis. For Isoproturon, C18 cartridges have demonstrated good recovery in certain matrices. For instance, a study on the analysis of Isoproturon in a poppy seed matrix using Supelclean LC-18 SPE cartridges reported a recovery of 84% with a repeatability of 7%.[1] However, the performance of C18 can be significantly impacted by the sample matrix. In a more complex spinach extract, the recovery of Isoproturon using a C18 sorbent was found to be only 59%, highlighting the potential for matrix effects and the need for careful method optimization.[2]

• Polymeric Sorbents (e.g., Oasis HLB, Strata-X): These sorbents are often favored for multi-residue methods due to their broader applicability and stability across a wide pH range. Oasis HLB, a hydrophilic-lipophilic balanced copolymer, is particularly well-suited for the extraction of a wide range of compounds, including more polar metabolites. A study on the analysis of polar pesticides in water showed that Oasis HLB cartridges were suitable for Isoproturon analysis.[3] The recoveries for Isoproturon on Oasis HLB were excellent, with 95.9% for a 1000 mL sample and 108.6% for a 500 mL sample, demonstrating the high retention capacity of this sorbent.[3] Polymeric sorbents are generally considered a better choice when dealing with a range of analytes with varying polarities, as is the case with Isoproturon and its metabolites.

Other Sorbents

• Graphitized Carbon Black (GCB): Sorbents like Carbopack B have been successfully used for the enrichment of phenylurea herbicides and their N-demethylated and hydroxylated metabolites from water samples. GCB offers a different selectivity compared to silica-based or polymeric sorbents and can be particularly effective for planar molecules.

Performance Summary

SPE Cartridge Type	Sorbent Chemistry	Isoproturon Recovery	Metabolite Recovery	Key Considerations
C18 (Reversed-Phase)	Octadecyl-silica	59-84% (matrix dependent)[1][2]	Data not widely available, expected to be lower for more polar metabolites.	Highly dependent on the sample matrix. May require more rigorous cleanup for complex samples.
Oasis HLB (Polymeric)	Hydrophilic-Lipophilic Balanced Copolymer	>95% (in water)[3]	Generally good for a wide range of polarities, making it a strong candidate for metabolite analysis.	Excellent for multi-residue methods and for analytes with a broad polarity range.
Carbopack B (GCB)	Graphitized Carbon Black	Data indicates suitability for phenylurea herbicides.	Shown to be effective for N-demethylated and hydroxylated metabolites.	Offers unique selectivity, particularly for planar molecules.

Based on the available data, polymeric sorbents like Oasis HLB appear to be the most robust choice for the simultaneous extraction of Isoproturon and its more polar metabolites from aqueous samples. While C18 can be effective for the parent compound, its performance is more susceptible to matrix effects, and it may not be as efficient in retaining the more polar degradation products. For challenging matrices or when targeting a broad range of metabolites, Graphitized Carbon Black cartridges should also be considered.

Experimental Protocol: A Self-Validating System

The following protocol is a robust starting point for the extraction of Isoproturon and its metabolites from water samples using a polymeric SPE cartridge. It is designed to be a self-validating system, meaning that with the inclusion of appropriate quality control samples, its performance can be continuously monitored.

Materials:

• SPE Cartridges: Polymeric Reversed-Phase (e.g., Oasis HLB, 6 cc, 500 mg)

• Methanol (HPLC grade)

• Deionized Water (18 MΩ·cm)

• Ethyl Acetate (HPLC grade)

• Nitrogen gas for evaporation

• Sample filtration apparatus (0.45 µm filters)

• SPE Vacuum Manifold

Procedure:

• Sample Preparation:

  • Filter the water sample through a 0.45 µm filter to remove particulate matter.

  • For a 500 mL sample, acidify to pH 4 with a suitable acid (e.g., formic acid). This ensures that the analytes are in a neutral form, promoting retention on the reversed-phase sorbent.

• SPE Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the cartridge.

  • Follow with 5 mL of methanol.

  • Finally, pass 5 mL of deionized water (pH 4) through the cartridge. Crucially, do not allow the sorbent to go dry at this stage.

• Sample Loading:

  • Load the 500 mL water sample onto the conditioned cartridge at a flow rate of approximately 10-15 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any remaining salts or highly polar interferences.

  • Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

• Elution:

  • Elute the retained analytes with two 5 mL aliquots of ethyl acetate. Allow the solvent to soak the sorbent for a few minutes before applying vacuum to ensure complete elution.

• Eluate Concentration and Reconstitution:

  • Evaporate the collected eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for your LC-MS/MS analysis.

Quality Control:

• Method Blank: Process a sample of deionized water through the entire procedure to check for contamination.

• Spiked Sample: Spike a known amount of Isoproturon and its metabolite standards into a real sample matrix to determine recovery and assess matrix effects.

• Duplicate Sample: Analyze a duplicate sample to assess the precision of the method.

Final Considerations and Trustworthiness

The choice of an SPE cartridge is a critical decision that directly impacts the quality and reliability of your analytical data. This guide has provided a framework for making an informed choice based on the chemical properties of Isoproturon and its metabolites, as well as available performance data.

• Expertise & Experience: The rationale behind selecting a polymeric sorbent over a traditional C18 for this application is rooted in the need to capture analytes with a wider range of polarities. The increased polarity of the metabolites makes them less likely to be retained on a purely hydrophobic sorbent, especially in the presence of more nonpolar matrix components.

• Trustworthiness: The provided protocol is a starting point. True trustworthiness in your results will come from rigorous in-house validation. This includes determining recovery, reproducibility (RSD%), and limits of detection (LOD) and quantification (LOQ) in your specific sample matrix.

By understanding the principles of SPE and carefully selecting and validating your method, you can ensure the generation of high-quality, reliable data for the analysis of Isoproturon and its metabolites.

References

• Liu, F., Bischoff, G., Pestemer, W., Xu, W., & Kofoet, A. (2006). Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS.
• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(2), 146-152.
• Gerecke, A. C., Tixier, C., & Müller, S. R. (2001). Determination of Phenylurea Herbicides in Natural Waters at Concentrations below 1 ng L−1 Using Solid-Phase Extraction, Derivatization, and Solid-Phase Microextraction–Gas Chromatography–Mass Spectrometry. Analytical Chemistry, 73(21), 5227-5233.
• Rønhede, S., Jensen, B., Rosendahl, S., Kragelund, B. B., Juhler, R. K., & Aamand, J. (2005). Hydroxylation of the Herbicide Isoproturon by Fungi Isolated from Agricultural Soil. Applied and Environmental Microbiology, 71(12), 7927–7932.
• Schlüsener, M. P., & Bester, K. (2022). Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction. Molecules, 27(1), 199.

• Agilent Technologies. (2016). HPLC ANALYSIS OF ISOPROTURON IN WATER USING ONLINE SAMPLE ENRICHMENT. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS. Retrieved from [Link]

• MDPI. (n.d.). Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction. Retrieved from [Link]

• Czech Journal of Food Sciences. (n.d.). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Hydroxylation of the Herbicide Isoproturon by Fungi Isolated from Agricultural Soil. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of Phenylurea Herbicides in Natural Waters at Concentrations below 1 ng L−1 Using Solid-Phase Extraction, Derivatization, and Solid-Phase Microextraction–Gas Chromatography–Mass Spectrometry. Retrieved from [Link]

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A Comparative Analysis of Isoproturon-didemethyl Persistence in Aerobic and Anaerobic Environments

This guide provides an in-depth comparison of the environmental persistence of Isoproturon-didemethyl, a key metabolite of the phenylurea herbicide Isoproturon, under both aerobic (oxygen-rich) and anaerobic (oxygen-deficient) conditions. Understanding the differential degradation of this compound is critical for accurate environmental risk assessment, bioremediation strategy development, and regulatory compliance. This document synthesizes experimental data and established scientific principles to offer a clear, evidence-based perspective for researchers and environmental scientists.

Introduction: The Environmental Significance of Isoproturon and its Metabolites

Isoproturon (IPU), chemically known as 3-(4-isopropylphenyl)-1,1-dimethylurea, has been extensively used for controlling annual grasses and broad-leaved weeds in cereal crops.[1] Its environmental fate is of significant concern due to its mobility in soil and detection in surface and groundwater.[2] The primary degradation pathway for Isoproturon in the environment is microbial N-demethylation, a stepwise process that cleaves the methyl groups from the urea side-chain.[3]

This process yields two primary metabolites:

• Monodemethyl-isoproturon (MDIPU): 3-(4-isopropylphenyl)-1-methylurea

• Didemethyl-isoproturon (DDIPU): 3-(4-isopropylphenyl)-urea, the subject of this guide.

These metabolites, particularly DDIPU, can be as persistent or even more mobile than the parent compound, contributing to the overall environmental burden.[4] Therefore, a thorough understanding of DDIPU's persistence is paramount. This guide focuses on the critical role that oxygen availability plays in its degradation.

The Dichotomy of Degradation: Aerobic vs. Anaerobic Pathways

The presence or absence of oxygen is the single most decisive factor governing the rate and extent of Isoproturon-didemethyl (DDIPU) degradation in soil and water systems. The degradation is predominantly a biological process, driven by microbial communities whose metabolic capabilities are fundamentally different under these two conditions.[4]

Aerobic Degradation: An Oxidative Microbial Process

Under aerobic conditions, microbial communities readily metabolize DDIPU. The degradation of the parent compound, Isoproturon, and its subsequent metabolites is significantly more rapid and complete when oxygen is present.[5]

• Causality of Enhanced Degradation: Aerobic microorganisms utilize oxygen as a terminal electron acceptor in their respiratory processes, which is a highly efficient energy-yielding pathway. This robust metabolic activity supports the enzymatic systems necessary for breaking down complex organic molecules like phenylurea herbicides. The initial N-demethylation steps that form MDIPU and DDIPU are oxidative and thus favored in aerobic environments.[3] The subsequent cleavage of the urea bridge and mineralization of the aromatic ring to carbon dioxide are also predominantly aerobic processes.[4]

• Key Metabolites: The aerobic pathway involves the transformation of DDIPU to 4-isopropylaniline (4-IA), which can then be further mineralized.[1][6]

• Persistence: The half-life of the parent Isoproturon in soil under field conditions, which are largely aerobic, is typically around 40 days in temperate climates.[2] While specific half-life data for DDIPU is less commonly reported, its formation and subsequent degradation are integral parts of this overall dissipation timeline. Studies have consistently shown that degradation of phenylurea herbicides is primarily observed under aerobic conditions.[5]

Anaerobic Degradation: A State of Stalled Transformation

In anaerobic environments, such as waterlogged soils, deeper groundwater aquifers, or sediments, the degradation of Isoproturon and its metabolites, including DDIPU, is severely hindered.

• Causality of High Persistence: The microbial communities in anaerobic environments utilize alternative electron acceptors like nitrate, sulfate, or carbon dioxide. These metabolic processes are less energy-efficient than aerobic respiration, resulting in slower overall microbial activity and a reduced capacity to degrade recalcitrant compounds. The oxidative enzymatic reactions required for the initial, crucial steps of phenylurea herbicide degradation are inhibited by the lack of oxygen.

• Consequences: The result is a dramatic increase in the persistence of DDIPU. Field studies have shown that Isoproturon can leach into underlying aquifers and persist for years, where conditions are often anaerobic.[7] The lack of degradation under anaerobic conditions means that these compounds are highly likely to accumulate.[5] While some anaerobic transformation of other pollutants is possible, for phenylurea herbicides, the absence of oxygen effectively stalls the primary degradation pathways observed in surface soils.[8]

Quantitative Comparison: Persistence under Aerobic and Anaerobic Conditions

The following table summarizes the key differences in the environmental fate of Isoproturon-didemethyl based on oxygen availability.

Feature	Aerobic Conditions	Anaerobic Conditions
Primary Mechanism	Microbial Biodegradation[4]	Abiotic processes (negligible); Microbial activity is severely limited[5]
Key Microbial Process	Oxidative N-demethylation, ring cleavage, and mineralization[3]	Reductive pathways (if any) are inefficient; Oxidative degradation is stalled
Degradation Rate	Relatively Rapid (Days to Months)[2]	Extremely Slow (Years); Often considered non-degradable[5][7]
Major Metabolites	4-isopropylaniline, leading to CO2 (mineralization)[1][9]	Accumulation of the parent compound and its initial metabolites (DDIPU)
Overall Persistence	Low to Moderate	High to Very High

Visualizing the Degradation Landscape

The following diagrams illustrate the primary degradation pathway and the experimental workflow used to assess persistence.

Caption: Primary aerobic degradation pathway of Isoproturon.

Caption: Workflow for comparing persistence in lab incubations.

Standardized Experimental Protocols for Assessing Persistence

To ensure reproducible and comparable data, standardized laboratory incubation studies are essential. The following protocols are based on internationally recognized guidelines (e.g., OECD 307) and represent a self-validating system when conducted with appropriate controls.

Protocol 1: Aerobic Soil Incubation

Objective: To determine the dissipation half-life (DT50) of Isoproturon-didemethyl in soil under aerobic conditions.

Causality and Trustworthiness: This protocol simulates the conditions of a well-aerated topsoil. A sterile control (e.g., autoclaved or gamma-irradiated soil) is run in parallel. The absence of degradation in the sterile control validates that the observed dissipation in the viable soil is biotic (microbial).

Methodology:

• Soil Preparation: Collect fresh soil from a relevant location, remove large debris, and sieve (e.g., through a 2 mm mesh). Characterize the soil for texture, pH, organic carbon content, and water holding capacity (WHC).

• Pre-Incubation: Adjust soil moisture to 40-60% of WHC and pre-incubate in the dark at a constant temperature (e.g., 20 ± 2°C) for 7-14 days. This allows the microbial population to stabilize.[10]

• Application of Test Substance: Prepare a stock solution of Isoproturon-didemethyl. Apply it to the soil samples to achieve the target concentration, ensuring uniform distribution.

• Incubation: Place the treated soil samples into incubation vessels (e.g., biometer flasks) that allow for continuous, humidified airflow.[11] This maintains aerobic conditions and prevents the soil from drying out. Incubate in the dark at a constant temperature.

• Sampling: Sacrifice replicate vessels for analysis at predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, and 90 days).[12]

• Extraction: Extract the soil samples with a suitable organic solvent (e.g., methanol or acetonitrile) using a method like pressurized liquid extraction or shaker extraction.[13]

• Analysis: Quantify the concentration of Isoproturon-didemethyl and its potential metabolites using a validated analytical method, such as High-Performance Liquid Chromatography with tandem Mass Spectrometry (HPLC-MS/MS), which provides high sensitivity and selectivity.[14]

• Data Analysis: Plot the concentration of Isoproturon-didemethyl over time and calculate the dissipation half-life (DT50) by fitting the data to an appropriate kinetic model (e.g., single first-order kinetics).

Protocol 2: Anaerobic Soil Incubation

Objective: To determine the DT50 of Isoproturon-didemethyl in soil under anaerobic conditions.

Causality and Trustworthiness: This protocol simulates a flooded or water-saturated environment. Anaerobiosis is confirmed by measuring the redox potential (Eh) of the soil slurry, which should be below a threshold that indicates the absence of oxygen.

Methodology:

• Soil Preparation: Use the same characterized soil as in the aerobic study.

• Creating Anaerobic Conditions: Place soil into incubation vessels and add deoxygenated water to create a slurry (e.g., a 1:2 soil-to-water ratio).[10] Continuously purge the headspace of the vessels with an inert gas (e.g., nitrogen or argon) for a sufficient period to remove all oxygen. Seal the vessels.

• Pre-Incubation: Incubate the soil slurry in the dark at a constant temperature (e.g., 20 ± 2°C) for at least 30 days or until the redox potential stabilizes at a negative value (e.g., < -100 mV), confirming anaerobic conditions.

• Application of Test Substance: Introduce the Isoproturon-didemethyl stock solution into the anaerobic slurry with minimal headspace disturbance.

• Incubation: Continue the incubation in the dark at a constant temperature.

• Sampling: At each time point, sacrifice replicate vessels. Homogenize the slurry before taking a subsample for extraction.

• Extraction and Analysis: Follow the same extraction and analytical procedures as described in the aerobic protocol.

• Data Analysis: Calculate the DT50 as described for the aerobic study. It is expected that the degradation will be minimal, and the DT50 will be significantly longer or not calculable within the study duration.

Conclusion and Field-Proven Insights

The experimental evidence is unequivocal: the persistence of Isoproturon-didemethyl is dramatically higher under anaerobic conditions compared to aerobic conditions. In oxygen-rich environments like agricultural topsoil, microbial communities possess the metabolic machinery to degrade this compound over weeks or months. Conversely, in oxygen-depleted zones such as saturated subsoils and groundwater, this degradation pathway is effectively shut down, leading to long-term persistence that can span years.

This stark difference has profound implications for environmental risk assessment. Models that do not differentiate between aerobic and anaerobic compartments will fail to accurately predict the potential for groundwater contamination. For drug development professionals studying environmental fate, it is crucial to recognize that metabolites formed aerobically in soil may become highly persistent legacy contaminants if they are leached into anaerobic aquifers. Remediation strategies must also be tailored to the specific redox conditions of the contaminated site, with aerobic bioremediation being a viable option, whereas anaerobic scenarios may require different physical or chemical interventions.

References

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• Zhang, Y., et al. (2016). Degradation of the herbicide isoproturon by laccase-mediator systems. ResearchGate. Retrieved from [Link]

• Duc, T. D., et al. (2022). Degradation of isoproturon in vitro by a mix of bacterial strains isolated from arable soil. Canadian Journal of Microbiology. Retrieved from [Link]

• Duc, T. D., et al. (2022). Degradation of isoproturon in vitro by a mix of bacterial strains isolated from arable soil. Canadian Journal of Microbiology. Retrieved from [Link]

• Thomas, S., et al. (2014). Degradation of the herbicide isoproturon by a photocatalytic process. Comptes Rendus Chimie. Retrieved from [Link]

• Pandey, S., et al. (2016). Biodegradation of isoproturon by Pseudoxanthomonas sp. isolated from herbicide-treated wheat fields of Tarai agro-ecosystem, Pantnagar. ResearchGate. Retrieved from [Link]

• Sørensen, S. R., et al. (2003). Microbial Degradation of Isoproturon and Related Phenylurea Herbicides in and below Agricultural Fields. FEMS Microbiology Ecology. Retrieved from [Link]

• Sørensen, S. R., et al. (2003). Microbial degradation of isoproturon and related phenylurea herbicides in and below agricultural fields. FEMS Microbiology Ecology, Oxford Academic. Retrieved from [Link]

• Eawag. (2002). Isoproturon Degradation Pathway. Eawag Biocatalysis/Biodegradation Database. Retrieved from [Link]

• N-Avram, M. M. (n.d.). Aerobic and anaerobic incubation: Biological indexes of soil nitrogen availability. ResearchGate. Retrieved from [Link]

• Bending, G. D., et al. (2001). The ability of indigenous micro-organisms to degrade isoproturon, atrazine and mecoprop within aerobic UK aquifer systems. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed metabolic pathways for isoproturon. Retrieved from [Link]

• Guagnano, G. (2020). Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market. Canadian Center of Science and Education. Retrieved from [Link]

• Muhammad, M., et al. (n.d.). Determination of Isoproturon in Environmental Samples using QuEChERS Extraction‐Spectrofluorimetric Method. ResearchGate. Retrieved from [Link]

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• Sierra, C. A., et al. (2020). Decomposability of soil organic matter over time: the Soil Incubation Database (SIDb, version 1.0) and guidance for incubation procedures. ESSD Copernicus. Retrieved from [Link]

• Science.gov. (n.d.). soil incubation studies: Topics. Retrieved from [Link]

• Di Lorenzo, M., et al. (2023). Sequential Anaerobic/Aerobic Microbial Transformation of Chlorinated Ethenes: Use of Sustainable Approaches for Aquifer Decontamination. MDPI. Retrieved from [Link]

• Sachan, H.K., et al. (n.d.). Studies on harvest time residue of isoproturon in soil, wheat grain and straw. Retrieved from [Link]

• Stasinakis, A. S., et al. (2018). Fate of four Different Classes of Chemicals Under Aerobic and Anaerobic Conditions in Biological Wastewater Treatment. Frontiers. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of different laboratory incubation procedures to evaluate nitrogen mineralization in soils amended with aerobic and anaerobic stabilized organic materials. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Environmental Chemistry Method for Diuron, DCPMU, mCPDMU in Water. Retrieved from [Link]

• Blair, A. M., et al. (1991). Availability and persistence of isoproturon under field and laboratory conditions. PubMed. Retrieved from [Link]

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• Kovalczuk, T., et al. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Isoproturon-didemethyl

Introduction: Isoproturon-didemethyl is a known environmental transformation product and metabolite of Isoproturon, a phenylurea herbicide.[1][2] While specific toxicological and disposal data for Isoproturon-didemethyl are not as extensively documented as for its parent compound, its structural similarity necessitates a highly precautionary approach. This guide provides an in-depth, procedural framework for the safe and compliant disposal of Isoproturon-didemethyl from a laboratory setting. The protocols herein are grounded in the established hazard profile of Isoproturon, ensuring that all waste is managed in a manner that protects researchers, the wider community, and the environment.

Hazard Profile and Risk Assessment: The "Why" Behind the Protocol

Understanding the inherent risks of a chemical is fundamental to establishing safe handling and disposal procedures. The primary driver for the stringent disposal protocols for Isoproturon-didemethyl is the significant hazard profile of its parent compound, Isoproturon. These hazards dictate that the waste must be treated with extreme care to prevent environmental release and human exposure.

Table 1: GHS Hazard Profile for the Parent Compound, Isoproturon

Hazard Statement	GHS Classification	Description	Source
H351	Carcinogenicity, Category 2	Suspected of causing cancer.
H361	Reproductive Toxicity, Category 2	Suspected of damaging fertility or the unborn child.
H373	STOT RE, Category 2	May cause damage to organs (Blood) through prolonged or repeated exposure.

| H410 | Aquatic Hazard, Chronic 1 | Very toxic to aquatic life with long lasting effects. |[1] |

The most critical of these is the H410 classification. Isoproturon is exceptionally toxic to aquatic organisms and persists in the environment, posing a long-term threat to ecosystems.[3][4] Its mode of action involves inhibiting photosynthesis, making it particularly damaging to algae and aquatic plants, the foundation of many aquatic food webs.[5] This high aquatic toxicity is the primary reason why under no circumstances should Isoproturon-didemethyl or its containers be disposed of via sinks, drains, or general refuse .[1][6] Such actions can lead to severe water contamination.[7]

The Core Directive: Waste Classification and Regulatory Compliance

Any Isoproturon-didemethyl that is expired, contaminated, or no longer needed is considered a chemical waste. In the United States, the disposal of such materials is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8][9]

Based on the hazard profile outlined above, all waste containing Isoproturon-didemethyl must be managed as Hazardous Waste . This classification is not optional; it is a regulatory requirement that triggers specific protocols for handling, storage, and final disposal to ensure the material is managed by licensed professionals equipped to neutralize its threat.[9][10]

Standard Operating Procedure (SOP) for Laboratory-Scale Disposal

This section provides a step-by-step protocol for researchers to follow from the point of waste generation to its final handoff for professional disposal.

Step 1: Waste Minimization The most effective way to enhance safety and reduce environmental impact is to minimize waste generation.

• Purchase Accordingly: Buy only the quantity of chemical needed for your immediate experimental plans.[6]

• Accurate Preparation: Prepare solutions in the exact volumes required to avoid having excess material to dispose of.[6]

• Procedural Review: Adhere to institutional guidelines on waste minimization strategies.[10][11]

Step 2: Required Personal Protective Equipment (PPE) Before handling the chemical or its waste, ensure appropriate PPE is worn to mitigate exposure risks.

• Eye Protection: Safety glasses or goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

• Respiratory Protection: Handle the solid material or concentrated solutions within a fume hood to avoid inhaling dust or aerosols.

Step 3: Waste Segregation and Collection Proper containment is crucial to prevent cross-contamination and ensure safe disposal.

• Use a Dedicated Container: Collect all Isoproturon-didemethyl waste (solid chemical, contaminated consumables like weigh boats or pipette tips, and solutions) in a dedicated, chemically compatible hazardous waste container.[11][12] Plastic containers are often preferred.[11]

• Do Not Mix Wastes: Never mix Isoproturon-didemethyl waste with other chemical waste streams.[13] Mixing incompatible chemicals can cause dangerous reactions and complicates the final disposal process.[13]

• Original Containers: Whenever possible, leave residual chemicals in their original containers.

Step 4: Labeling and Temporary Storage Accurate labeling is a critical safety and compliance measure.

• Label Immediately: Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added.

• Complete Information: The label must clearly state:

  • The words "Hazardous Waste."

  • The full chemical name: "Isoproturon-didemethyl."

  • An accurate list of all container contents, including solvents and their approximate concentrations.

  • The primary hazards (e.g., "Toxic," "Environmental Hazard").

• Keep Containers Closed: Waste containers must be securely sealed at all times, except when actively adding waste.[10][11] This prevents the release of vapors and protects against spills.

• Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA within the laboratory.[10][11] This area should be clearly marked, located at or near the point of generation, and under the control of laboratory personnel.

Step 5: Arranging for Final Disposal Laboratory personnel are responsible for the safe collection and storage of hazardous waste, not its final treatment.

• Contact EHS: Once the waste container is full or you have no further need to accumulate this waste stream, contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.[10][11]

• Documentation: Follow all institutional procedures for documenting the waste transfer.

Spill and Emergency Procedures

In the event of an accidental release, immediate and correct action is vital.

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate personnel and alert your institution's safety office.

• Contain Small Spills: For minor spills of solid material, carefully sweep or scoop up the material without creating dust and place it in your hazardous waste container.[1]

• Absorb Liquid Spills: For small liquid spills, use an inert absorbent material (e.g., vermiculite, sand). Collect the contaminated absorbent and place it in the hazardous waste container.

• Decontaminate: Clean the affected area thoroughly. All cleaning materials must also be disposed of as hazardous waste.

• Personal Contamination: If the chemical contacts skin or eyes, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[14]

Final Disposal Methodologies

Once collected by EHS, the hazardous waste is transported to a licensed Treatment, Storage, and Disposal Facility (TSDF). The most common and effective method for destroying organic compounds like Isoproturon-didemethyl is high-temperature incineration .[15][16] This process uses controlled combustion at extremely high temperatures to break the molecule down into simpler, less harmful components, such as carbon dioxide and water.[16][17] The incinerators are equipped with advanced scrubbing systems to prevent the release of toxic combustion byproducts into the atmosphere.[15]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the compliant management of Isoproturon-didemethyl waste in a laboratory setting.

Figure 1: Decision workflow for the compliant disposal of Isoproturon-didemethyl waste.

Conclusion

The proper disposal of Isoproturon-didemethyl is a matter of professional responsibility and regulatory necessity. Due to its derivation from the environmentally hazardous herbicide Isoproturon, it must be managed as hazardous waste at all times. By adhering to the procedural steps of minimization, segregation, proper containment, and coordination with institutional safety personnel, researchers can ensure that this material is handled safely from the laboratory bench to its final destruction, thereby upholding their commitment to both scientific integrity and environmental stewardship.

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• Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market. (2020). Canadian Center of Science and Education.[Link]

• Microbial Degradation of Isoproturon and Related Phenylurea Herbicides. ResearchGate.[Link]

• Requirements for Pesticide Disposal. (2022). United States Environmental Protection Agency.[Link]

• Laboratory Waste Management Guidelines. Environmental Health and Safety Office.[Link]

• The Law on Pesticide Wastes. National Agricultural Law Center.[Link]

• Degradation of the herbicide isoproturon by a photocatalytic process. ScienceDirect.[Link]

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• Removal of alachlor, diuron and isoproturon in water in a falling film dielectric barrier discharge (DBD) reactor. ScienceDirect.[Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania, EHRS.[Link]

• A review on evaluation of the toxicological impact of Isoproturon herbicide on fish. (2024). International Journal of Entomology Research.[Link]

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• Guidelines on the Disposal of Chemical Wastes from Laboratories. OSHE UTHM.[Link]

• Hazardous Waste Requirements for Commercial Pesticide Users. Mass.gov.[Link]

• Guidelines on Good Laboratory Practice in Pesticide Residue Analysis. Codex Alimentarius, FAO/WHO.[Link]

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A Researcher's Guide to Personal Protective Equipment for Handling Isoproturon-didemethyl

Pre-Operational Briefing: Understanding the Risk

Before handling Isoproturon-didemethyl, a thorough risk assessment is critical. The parent compound, Isoproturon, is classified with several hazards that must be managed through appropriate safety protocols.

Key Hazards of the Parent Compound, Isoproturon:

• Suspected Carcinogen and Reproductive Toxin: Isoproturon is suspected of causing cancer and of damaging fertility or the unborn child.[1]

• Target Organ Damage: Prolonged or repeated exposure may cause damage to organs, particularly the blood.

• Acute Toxicity: It is harmful if swallowed or inhaled, and may cause irritation to the skin, eyes, and respiratory tract.[2]

• Environmental Hazard: Isoproturon is very toxic to aquatic life with long-lasting effects.

Given these risks, a multi-layered approach to safety, beginning with the most effective controls, is essential.

The Hierarchy of Controls: A Foundational Safety Strategy

Personal Protective Equipment (PPE) is the final line of defense. Before relying on PPE, all preceding control measures should be implemented and optimized.

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Essential Personal Protective Equipment (PPE)

The following table outlines the minimum required PPE for handling Isoproturon-didemethyl in a laboratory setting.

PPE Component	Specifications	Rationale for Use
Hand Protection	Chemical-resistant gloves (Nitrile)	Prevents dermal absorption, which is a potential route of exposure.[2][3] Leather and cloth gloves are unsuitable as they can absorb and retain the chemical.[4]
Body Protection	Fully-buttoned laboratory coat	Protects skin and personal clothing from contamination by spills or aerosols.
Eye Protection	Safety glasses with side shields or chemical splash goggles	Protects the eyes from splashes, which can cause irritation.[2]
Respiratory Protection	Required when handling powder outside of a fume hood	An appropriate respirator is necessary to prevent inhalation of harmful dust.[2]

Step-by-Step Protocols for Safe Handling

Protocol 1: Donning and Doffing of PPE

A strict procedure for putting on and removing PPE is crucial to prevent cross-contamination.

Donning Sequence:

• Lab Coat: Put on a clean, appropriately sized lab coat and fasten all buttons.

• Gloves: Don chemical-resistant nitrile gloves, ensuring they overlap the cuffs of the lab coat.

• Eye Protection: Put on safety glasses or goggles.

Doffing Sequence (to be performed in a designated area):

• Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Dispose of them in a designated chemical waste container.

• Eye Protection: Remove eye protection by handling the arms, not the front.

• Lab Coat: Remove the lab coat, folding the contaminated exterior inward.

• Hand Hygiene: Wash hands thoroughly with soap and water.

Protocol 2: Weighing and Handling of Solid Isoproturon-didemethyl

• Engineering Control: All weighing and handling of the solid material must be conducted within a certified chemical fume hood to prevent the inhalation of dust particles.

• Surface Protection: Work on a disposable bench liner to contain any potential spills.

• Tool Selection: Use dedicated spatulas and weighing boats.

• Container Management: Keep the primary container of Isoproturon-didemethyl tightly closed when not in use.

Emergency Preparedness and Decontamination

Spill Management:

In the event of a spill, evacuate the immediate area and follow these steps:

• Alert Personnel: Inform others in the vicinity.

• Don Appropriate PPE: This may include additional respiratory protection depending on the scale of the spill.

• Containment: Cover the spill with an absorbent material, starting from the outside and working inwards.

• Collection: Carefully collect the contaminated absorbent material and place it in a sealed, labeled waste container.

• Decontamination: Clean the spill area with an appropriate solvent, followed by soap and water.

Exposure Response:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[2]

• Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[2]

• Inhalation: Move to fresh air immediately.[2]

• Ingestion: If the person is conscious, wash out their mouth with water.[2]

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet (SDS) for Isoproturon to the medical personnel.

Disposal Plan: Responsible Waste Management

All waste contaminated with Isoproturon-didemethyl is considered hazardous.

• Solid Waste: This includes contaminated gloves, bench liners, and absorbent materials. Place in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions should be collected in a designated, labeled hazardous waste container. Do not pour down the drain, as this can harm aquatic ecosystems.

• Empty Containers: Handle uncleaned, empty containers as you would the product itself.

All waste must be disposed of in accordance with local, state, and federal regulations.

Conclusion: A Culture of Safety

The safe handling of Isoproturon-didemethyl is contingent upon a comprehensive understanding of its potential hazards and the diligent application of safety protocols. By integrating these practices into your daily laboratory workflow, you contribute to a safer research environment for yourself and your colleagues.

References

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• SAFETY D
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• Isoproturon(34123-59-6)MSDS Melting Point Boiling Density Storage Transport. ChemicalBook.
• Isoproturon. CIRCABC.
• The Best Personal Protective Equipment For Pesticides. Solutions Pest & Lawn.
• Landscaping - Pesticides - Personal Protective Equipment. CCOHS.

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